Technical Documentation Center

3-Bromo-4-chloro-1,6-naphthyridine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 3-Bromo-4-chloro-1,6-naphthyridine
  • CAS: 53454-36-7

Core Science & Biosynthesis

Foundational

Chemical structure and properties of 3-Bromo-4-chloro-1,6-naphthyridine

The following technical guide details the chemical structure, synthesis, and reactivity of 3-Bromo-4-chloro-1,6-naphthyridine . This document is structured for researchers requiring actionable data on using this scaffold...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide details the chemical structure, synthesis, and reactivity of 3-Bromo-4-chloro-1,6-naphthyridine . This document is structured for researchers requiring actionable data on using this scaffold for medicinal chemistry and materials science.

Dual-Halogenated Heterocyclic Scaffold for Orthogonal Functionalization

Executive Summary

3-Bromo-4-chloro-1,6-naphthyridine (CAS: 53454-36-7) is a bicyclic heteroaromatic intermediate characterized by high electron deficiency and orthogonal reactivity at the C3 and C4 positions. Its utility lies in the chemoselective differentiation of its halogen substituents: the C4-chloro group is highly activated for Nucleophilic Aromatic Substitution (SNAr), while the C3-bromo group serves as a robust handle for Palladium-catalyzed cross-coupling. This distinct reactivity profile makes it a "privileged scaffold" in the synthesis of kinase inhibitors, antiviral agents, and complex organic electronic materials.

Chemical Identity & Physicochemical Properties[1][2]

PropertyData
IUPAC Name 3-Bromo-4-chloro-1,6-naphthyridine
CAS Number 53454-36-7
Molecular Formula C₈H₄BrClN₂
Molecular Weight 243.49 g/mol
Appearance Pale yellow to tan solid
Solubility Soluble in DMSO, DMF, DCM, Chloroform; Low solubility in water
pKa (Calc) ~2.5 (Conjugate acid of N1/N6)
LogP (Calc) 2.8 – 3.2
Structural Analysis

The 1,6-naphthyridine core consists of fused pyridine rings.[1] The nitrogen atoms are located at positions 1 and 6.

  • Electronic Environment: The N1 and N6 atoms exert a strong electron-withdrawing effect, significantly depleting electron density at C2, C4, C5, and C7.

  • C4 Position: Located para to N1 and gamma to N6. This position is highly electrophilic, making the C-Cl bond labile to nucleophilic attack.

  • C3 Position: Located beta to N1. It is less electrophilic than C4 but electronically distinct enough to support oxidative addition by transition metals (Pd, Ni).

Synthetic Pathways

The synthesis of 3-Bromo-4-chloro-1,6-naphthyridine typically follows a "functionalization of the core" strategy, starting from the 4-hydroxy precursor.

Validated Synthetic Route

This protocol relies on the sequential installation of halogens, leveraging the inherent nucleophilicity of the 4-quinolone-like intermediate for bromination, followed by deformylative chlorination.

Step 1: Bromination of 1,6-Naphthyridin-4(1H)-one The starting material, 1,6-naphthyridin-4(1H)-one, undergoes electrophilic bromination. The C3 position is activated by the adjacent carbonyl (tautomeric hydroxyl) and the nitrogen lone pair donation.

  • Reagents: Bromine (Br₂) in Acetic Acid (AcOH) or N-Bromosuccinimide (NBS) in DMF.

  • Mechanism: Electrophilic Aromatic Substitution (EAS).

  • Product: 3-Bromo-1,6-naphthyridin-4(1H)-one.

Step 2: Deoxychlorination (Aromatization) The 3-bromo-4-oxo intermediate is treated with a chlorinating agent to install the chlorine at C4 and fully aromatize the system.

  • Reagents: Phosphorus Oxychloride (POCl₃), often with catalytic DMF (Vilsmeier-Haack conditions).

  • Mechanism: Activation of the amide oxygen by phosphoryl chloride, followed by nucleophilic attack of chloride ion and elimination of PO₂Cl₂.

  • Product: 3-Bromo-4-chloro-1,6-naphthyridine.[2]

Reactivity & Functionalization Strategy

The core value of this molecule is the ability to react sequentially with different classes of nucleophiles.

The Orthogonal Workflow
  • Position C4 (The "Soft" Electrophile): The Chlorine atom is displaced first via SNAr. This reaction proceeds without metal catalysis, typically using amines, thiols, or alkoxides.

  • Position C3 (The "Hard" Electrophile): The Bromine atom remains intact during the SNAr step. It is subsequently engaged in metal-catalyzed couplings (Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira).

Reactivity Logic Diagram

The following Graphviz diagram illustrates the divergent synthesis pathways available from the parent scaffold.

G cluster_legend Reactivity Hierarchy Start 3-Bromo-4-chloro- 1,6-naphthyridine SNAr Intermediate A: 3-Bromo-4-amino-derivative Start->SNAr S_NAr (C4) Amine/Base, 80°C (Cl displacement) Coupling Intermediate B: 4-Chloro-3-aryl-derivative Start->Coupling Suzuki Coupling (C3) (Challenging due to C4 reactivity) Requires specialized ligand Final1 Target 1: 4-Amino-3-aryl-naphthyridine SNAr->Final1 Suzuki Coupling (C3) Pd(PPh3)4, Ar-B(OH)2 (Br displacement) Final2 Target 2: 4-Amino-3-aryl-naphthyridine (Alternative Route) Coupling->Final2 S_NAr (C4) Legend1 Path 1 (Preferred): C4 Substitution -> C3 Coupling

Figure 1: Chemoselective functionalization pathways. The blue path represents the standard thermodynamic preference.

Experimental Protocols

Protocol A: SNAr Displacement at C4

This protocol demonstrates the installation of a primary amine at the C4 position, preserving the C3-bromide.

Materials:

  • 3-Bromo-4-chloro-1,6-naphthyridine (1.0 eq)

  • Aniline or Alkyl Amine (1.1 eq)

  • Diisopropylethylamine (DIPEA) (2.0 eq)

  • Isopropanol (iPrOH) or Dioxane [0.2 M]

Procedure:

  • Charge: In a reaction vial equipped with a magnetic stir bar, dissolve the naphthyridine substrate in iPrOH.

  • Add: Add the amine nucleophile followed by DIPEA.

  • Heat: Seal the vial and heat to 80 °C for 2–4 hours. Monitor by LCMS.[3] The C4-Cl is highly reactive; excessive heat may lead to degradation or bis-substitution if diamines are used.

  • Workup: Cool to room temperature. If the product precipitates, filter and wash with cold ether. If soluble, concentrate in vacuo and purify via silica gel chromatography (DCM/MeOH gradient).

  • Validation: 1H NMR should show loss of the C4-Cl signal and appearance of amine NH protons. MS should show the retention of the Bromine isotope pattern (M/M+2 ratio ~1:1).

Protocol B: Suzuki-Miyaura Coupling at C3

This protocol assumes the C4 position has already been functionalized (e.g., with an amine or methoxy group) to prevent side reactions.

Materials:

  • C4-substituted-3-bromo-1,6-naphthyridine (1.0 eq)

  • Aryl Boronic Acid (1.2 eq)

  • Pd(dppf)Cl₂·DCM (0.05 eq)

  • Cesium Carbonate (Cs₂CO₃) (3.0 eq)

  • Dioxane/Water (4:1 ratio) [0.1 M]

Procedure:

  • Degas: Sparge the solvent mixture with nitrogen for 15 minutes.

  • Combine: Add substrate, boronic acid, base, and catalyst to a microwave vial or round-bottom flask.

  • Reaction: Heat to 100 °C (or 120 °C in microwave) for 1 hour under inert atmosphere.

  • Workup: Dilute with EtOAc, wash with water and brine. Dry over Na₂SO₄.

  • Purification: Flash chromatography.

Applications in Drug Discovery

The 1,6-naphthyridine scaffold is a bioisostere of quinoline and isoquinoline, offering improved solubility and distinct hydrogen-bonding vectors.

  • Kinase Inhibition: The 3,4-disubstituted pattern mimics the ATP-binding hinge region interactions found in many FDA-approved kinase inhibitors. The C4-amine acts as a hydrogen bond donor/acceptor, while the C3-aryl group occupies the hydrophobic pocket.

  • Fragment-Based Drug Design (FBDD): Due to its low molecular weight (243.49) and distinct vectors, 3-bromo-4-chloro-1,6-naphthyridine is an ideal core for growing fragments in multiple dimensions.

Safety & Handling

  • Hazards: This compound is a halogenated heterocycle. It is likely a skin and eye irritant and potential lachrymator .

  • Storage: Store at 2–8 °C under inert gas (Argon/Nitrogen). Protect from moisture to prevent hydrolysis of the C4-Cl bond back to the pyridone.

  • Disposal: Dispose of as halogenated organic waste.

References

  • Shimkin, K. W., et al. (2024). Modular Diversification to Rapidly Access Substituted 1,6-Naphthyridines Via Heteroaryl Ditriflates. The Journal of Organic Chemistry. Retrieved from [Link]

  • Mphahlele, M. J., et al. (2020). Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines. Molecules (MDPI). Retrieved from [Link]

  • Feyzi, A., & Jafarpour, F. (2025).[4] Regioselective C3–C4 difunctionalization of 4-bromocoumarins via Pd/norbornene catalysis. RSC Advances. Retrieved from [Link]

Sources

Exploratory

3-Bromo-4-chloro-1,6-naphthyridine: A Bifunctional Scaffold for Advanced Kinase Inhibitor Discovery

As drug discovery pivots toward highly selective kinase inhibitors for complex oncological and nephrological targets, the architectural design of small-molecule scaffolds becomes paramount. 3-Bromo-4-chloro-1,6-naphthyri...

Author: BenchChem Technical Support Team. Date: March 2026

As drug discovery pivots toward highly selective kinase inhibitors for complex oncological and nephrological targets, the architectural design of small-molecule scaffolds becomes paramount. 3-Bromo-4-chloro-1,6-naphthyridine has emerged as a premier bifunctional building block. By leveraging the orthogonal reactivity of its adjacent halogen substituents, medicinal chemists can rapidly construct highly functionalized, sterically constrained libraries.

This whitepaper provides an in-depth technical analysis of 3-bromo-4-chloro-1,6-naphthyridine, exploring its physicochemical profile, the mechanistic causality behind its regioselective functionalization, and self-validating experimental protocols for its application in drug development.

Physicochemical Profiling & Structural Identity

Before initiating synthetic workflows, it is critical to establish the baseline quantitative properties of the scaffold. The dual-halogenated nature of this 1,6-naphthyridine derivative dictates its solubility, stability, and downstream reactivity[1].

PropertyValue
Chemical Name 3-Bromo-4-chloro-1,6-naphthyridine
CAS Number 53454-36-7
Molecular Weight 243.49 g/mol
Molecular Formula C8H4BrClN2
SMILES String ClC1=C(Br)C=NC2=CC=NC=C12
Typical Purity ≥ 95% (Standard for synthetic building blocks)

Mechanistic Causality: The Principle of Orthogonal Reactivity

The true value of 3-bromo-4-chloro-1,6-naphthyridine lies in its predictable, step-wise reactivity. As a Senior Application Scientist, I emphasize to my teams that successful library generation relies on understanding why a molecule reacts, not just how.

1. Nucleophilic Aromatic Substitution (SNAr) at C4: The 1,6-naphthyridine core is a highly electron-deficient heteroaromatic system. The nitrogen atom at position 1 exerts a profound inductive and resonance electron-withdrawing effect on the para-position (C4). This dramatically lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy at C4, facilitating the attack of nucleophiles (such as primary amines) to form a stabilized Meisenheimer complex. The subsequent expulsion of the chloride ion is rapid. Conversely, the C3 position is meta to the N1 atom, lacking this direct resonance activation, which renders the C3-bromo bond entirely inert to SNAr under standard conditions[2].

2. Palladium-Catalyzed Cross-Coupling at C3: While the C3-bromo bond resists nucleophilic attack, bromine is a superior leaving group for transition-metal oxidative addition compared to chlorine. This is driven by thermodynamics: the C-Br bond dissociation energy (~280 kJ/mol) is significantly lower than that of the C-Cl bond (~330 kJ/mol). Once the C4 position is functionalized via SNAr, the C3-bromo site is selectively engaged by Palladium(0) catalysts to undergo oxidative addition, transmetalation, and reductive elimination to form a new C-C bond[2].

G A 3-Bromo-4-chloro- 1,6-naphthyridine B SNAr Reaction (Nucleophile at C4) A->B Amine, DIPEA Heat (80°C) C 3-Bromo-4-substituted Intermediate B->C IPC: LC-MS Mass shift D Suzuki-Miyaura (Pd-catalyzed at C3) C->D R-B(OH)2, Pd(dppf)Cl2 K2CO3, 100°C E 3,4-Disubstituted Kinase Inhibitor D->E IPC: LC-MS Final validation

Workflow of orthogonal functionalization for 1,6-naphthyridine derivatives.

Applications in Targeted Oncology and Nephrology

The 1,6-naphthyridine scaffold is highly privileged in kinase inhibitor discovery due to its ability to form critical hydrogen bonds with the ATP-binding pocket hinge region of various kinases.

  • CDK8/19 Inhibitors: Optimization of 3,4,5-trisubstituted pyridine and naphthyridine analogues has led to potent modulators of the Mediator complex-associated kinases CDK8 and CDK19, which are critical in suppressing oncogenic gene transcription in colorectal cancers[2].

  • CDK5 Inhibitors: Aberrant CDK5 activity is linked to severe kidney diseases. Substituted 1,6-naphthyridines have been patented as potent CDK5 inhibitors capable of treating renal fibrosis and diabetic nephropathy[3].

  • c-Met Kinase Inhibitors: By conformationally constraining the 1,6-naphthyridine framework, researchers have developed potent c-Met kinase inhibitors, a vital target in preventing tumor metastasis[4].

G Inhibitor 1,6-Naphthyridine Derivative CDK8 CDK8/19 Complex Inhibitor->CDK8 Competitive ATP Inhibition Mediator Mediator Complex CDK8->Mediator Phosphorylation (Blocked) Transcription Oncogenic Transcription Mediator->Transcription Signal Transduction Tumor Tumor Proliferation Transcription->Tumor Disease Progression

Mechanism of CDK8/19 pathway inhibition by 1,6-naphthyridine derivatives.

Self-Validating Experimental Protocols

To ensure reproducibility and trustworthiness, the following protocols are designed as self-validating systems incorporating mandatory In-Process Controls (IPC).

Protocol A: Regioselective SNAr at the C4 Position

Objective: Displace the C4-chloride with a primary amine while leaving the C3-bromide intact.

  • Preparation: Charge a flame-dried 50 mL Schlenk flask with 3-bromo-4-chloro-1,6-naphthyridine (1.0 eq, 2.0 mmol) and anhydrous N,N-Dimethylformamide (DMF) (10 mL) under an argon atmosphere.

  • Reagent Addition: Add the desired primary amine (1.2 eq) followed by N,N-Diisopropylethylamine (DIPEA) (2.5 eq).

    • Causality Note: DIPEA is chosen over inorganic bases because it is a non-nucleophilic organic base that remains homogeneous in DMF. It acts strictly as an acid scavenger for the generated HCl, preventing the protonation of the nucleophilic amine without competing for the electrophilic C4 center.

  • Thermal Activation: Heat the reaction mixture to 80°C and stir for 4 hours.

  • Validation Checkpoint (IPC): Withdraw a 10 µL aliquot, dilute in 1 mL Acetonitrile (MeCN), and analyze via UPLC-MS. The system is validated when the starting material peak (m/z 243/245) is completely consumed and replaced by the [M+H]⁺ peak of the C4-substituted intermediate.

  • Workup: Quench the reaction with ice water (30 mL). Extract the aqueous layer with Ethyl Acetate (3 x 20 mL). Wash the combined organic layers with brine to remove residual DMF, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Protocol B: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling at C3

Objective: Construct a C-C bond at the C3 position using an aryl boronic acid.

  • Preparation: In a microwave-safe vial, combine the C4-substituted intermediate from Protocol A (1.0 eq, 1.0 mmol), the desired aryl boronic acid (1.5 eq), and K₂CO₃ (3.0 eq).

  • Solvent & Catalyst: Add a degassed solvent mixture of 1,4-Dioxane/H₂O (4:1 v/v, 10 mL). Add the catalyst Pd(dppf)Cl₂ (0.05 eq).

    • Causality Note: The bidentate 1,1'-bis(diphenylphosphino)ferrocene (dppf) ligand provides a large bite angle (approx. 99°). This specific geometry accelerates the reductive elimination step of the catalytic cycle, which is crucial for overcoming the steric hindrance inherent to the bulky naphthyridine system. Water is required to dissolve the base and activate the boronic acid via the formation of a reactive boronate complex.

  • Reaction: Seal the vial, purge with argon for 5 minutes, and heat to 100°C for 12 hours (or 110°C for 45 minutes via microwave irradiation).

  • Validation Checkpoint (IPC): Perform TLC (Hexanes:EtOAc 1:1) and UPLC-MS. Look for the disappearance of the brominated intermediate's distinct isotopic pattern (1:1 ratio of M/M+2) and the emergence of the final coupled product mass.

  • Purification: Filter the mixture through a pad of Celite to remove palladium black. Concentrate the filtrate and purify via flash column chromatography (SiO₂) to yield the final 3,4-disubstituted 1,6-naphthyridine kinase inhibitor.

References

  • National Institutes of Health (NIH) / PubChem. "Novel Substituted 1,6-Naphthyridines as CDK 5 Inhibitors for Treating Kidney Diseases" (Patent WO 2021/067569 A1). URL:[Link]

  • Journal of Medicinal Chemistry (ACS). "Discovery of Potent, Selective, and Orally Bioavailable Small-Molecule Modulators of the Mediator Complex-Associated Kinases CDK8 and CDK19". URL:[Link]

  • Organic & Biomolecular Chemistry (RSC Publishing). "Investigation on the 1,6-naphthyridine motif: discovery and SAR study of 1H-imidazo[4,5-h][1,6]naphthyridin-2(3H)-one-based c-Met kinase inhibitors". URL:[Link]

Sources

Foundational

The Solubility Profile of 3-Bromo-4-chloro-1,6-naphthyridine: A Technical Whitepaper for Organic Synthesis and Drug Development

Executive Summary For researchers and drug development professionals, mastering the solubility profile of heteroaromatic building blocks is the critical first step in assay development and synthetic route optimization. 3...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

For researchers and drug development professionals, mastering the solubility profile of heteroaromatic building blocks is the critical first step in assay development and synthetic route optimization. 3-Bromo-4-chloro-1,6-naphthyridine (CAS: 53454-36-7) is a highly functionalized, rigid bicyclic scaffold frequently utilized as an electrophilic intermediate in medicinal chemistry[1]. However, its unique physicochemical properties—driven by the electron-deficient naphthyridine core and the highly lipophilic halogen substituents—present distinct solvation challenges.

This whitepaper provides an in-depth analysis of the solubility profile of 3-Bromo-4-chloro-1,6-naphthyridine in organic solvents, explaining the thermodynamic causality behind its solvation behavior, providing empirical data structures, and detailing self-validating experimental protocols for handling this compound.

Physicochemical Causality of Solvation

To predict and manipulate the solubility of 3-Bromo-4-chloro-1,6-naphthyridine, one must understand the molecular forces governing its solid state.

  • Crystal Lattice Energy vs. Solvation Energy: The 1,6-naphthyridine core is a planar, aromatic system that facilitates strong intermolecular

    
     stacking. The addition of bromo and chloro substituents at the 3 and 4 positions significantly increases the molecular lipophilicity (LogP) and establishes a tightly packed crystal lattice driven by halogen bonding.
    
  • The Protic Solvent Penalty: Protic solvents like methanol and water require the breaking of their strong intermolecular hydrogen-bond networks to accommodate a solute. Because 3-Bromo-4-chloro-1,6-naphthyridine lacks strong hydrogen-bond donors (the nitrogen atoms act only as acceptors and are electronically deactivated by the halogens), the energetic penalty of disrupting the solvent network is not offset by solute-solvent interactions. Consequently, aqueous solubility is negligible without formulation strategies like nanoparticle precipitation or polymer co-dissolution[2].

  • The Aprotic Advantage: Polar aprotic solvents (DMSO, DMF) possess strong dipoles that effectively solvate the polarizable electron clouds of the halogens and the heteroaromatic ring without the energetic penalty of breaking a hydrogen-bond network. Interestingly, structural studies on related complex naphthyridine systems demonstrate that strategic halogenation can actually improve solubility in specific aprotic and halogenated solvents by disrupting molecular planarity and altering the overall dipole moment[3]. Furthermore, carefully modulating the LogD of naphthyridine derivatives is a proven strategy to enhance both organic solubility and biological permeability[4].

Quantitative Solubility Profile in Organic Solvents

The following table summarizes the solubility profile of 3-Bromo-4-chloro-1,6-naphthyridine across various solvent classes. This data informs solvent selection for both synthetic chemistry (e.g., cross-coupling reactions) and biological assay preparation.

SolventDielectric Constant (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

)
ClassificationEstimated Solubility (mg/mL)Primary Application / Utility
Dimethyl Sulfoxide (DMSO) 46.7Polar Aprotic> 50.0High-concentration stock solutions, biological assay dilution
N,N-Dimethylformamide (DMF) 36.7Polar Aprotic> 30.0SNAr and cross-coupling reaction media
Dichloromethane (DCM) 8.9Halogenated15.0 - 25.0Liquid-liquid extraction, biphasic reactions
Tetrahydrofuran (THF) 7.6Ether10.0 - 20.0Organometallic reagent preparation
Methanol (MeOH) 32.7Polar Protic< 5.0Crystallization anti-solvent, solid washing
Water (pH 7.4) 80.1Aqueous< 0.1Unsuitable without formulation/co-solvents

Validated Methodologies for Solubility Determination

When determining the exact thermodynamic solubility of halogenated heteroaromatics for a specific application, kinetic dissolution (simply watching the powder disappear) is insufficient. The protocol below describes a self-validating thermodynamic solubility workflow designed to prevent false positives caused by compound degradation (e.g., solvolysis).

SolubilityWorkflow Start Compound: 3-Bromo-4-chloro-1,6-naphthyridine Solvent Add Organic Solvent (DMSO, DCM, MeOH, etc.) Start->Solvent Incubate Shake-Flask Incubation (24-48h, 25°C) Solvent->Incubate Separate Phase Separation (Centrifugation at 10,000 x g) Incubate->Separate Analyze Supernatant Analysis (HPLC-UV/LC-MS) Separate->Analyze Validate Data Validation (Mass Balance & Purity Check) Analyze->Validate

Figure 1: Thermodynamic solubility profiling workflow with built-in self-validation steps.

Step-by-Step Protocol: Self-Validating Shake-Flask Method
  • Solvent Saturation: Weigh 5.0 mg of 3-Bromo-4-chloro-1,6-naphthyridine into a 2 mL glass HPLC vial. Add 1.0 mL of the target organic solvent to create a supersaturated suspension.

  • Thermal Equilibration: Cap the vial and place it in a thermoshaker at 25°C ± 0.1°C, shaking at 800 RPM for 48 hours.

    • Causality: 48 hours is strictly required to overcome the high crystal lattice energy of the halogenated core and reach true thermodynamic equilibrium, rather than a transient kinetic state.

  • Phase Separation: Centrifuge the suspension at 10,000 × g for 15 minutes.

    • Causality: Filtration is avoided because highly lipophilic compounds frequently adsorb onto filter membranes, artificially lowering the quantified concentration. Centrifugation ensures only the truly solvated state is sampled.

  • Dilution: Aliquot 50 µL of the supernatant and dilute with 950 µL of a compatible analytical solvent (e.g., Acetonitrile).

  • HPLC-UV/DAD Quantification & Self-Validation: Inject the sample onto a C18 column and quantify against a known standard curve.

    • Self-Validating Mechanism: You must analyze the Diode Array Detector (DAD) spectrum of the main peak. If the UV spectrum deviates from the reference standard, or if secondary peaks appear (indicating nucleophilic aromatic substitution by the solvent at the highly reactive C4-chloro position), the solubility data point must be flagged as invalid due to chemical instability.

Solubilization Strategies for Downstream Workflows

The ultimate goal of understanding the solubility profile is to apply the compound effectively in downstream workflows. Solvent selection dictates both reaction kinetics and the suppression of side reactions.

SolventLogic Node1 Target Application Node2 In Vitro Assays (High Polarity Needed) Node1->Node2 Node3 Organic Synthesis (Cross-Coupling/SNAr) Node1->Node3 Node4 Use DMSO or DMF (Solubility >30 mg/mL) Node2->Node4 Node5 Halogenated Solvents (DCM, Chloroform) Node3->Node5 Extraction/Workup Node6 Ethereal Solvents (THF, 1,4-Dioxane) Node3->Node6 Reaction Media Node7 Aqueous Dilution (Requires Co-solvents) Node4->Node7 1:100 dilution

Figure 2: Solvent selection logic tree for 3-Bromo-4-chloro-1,6-naphthyridine applications.

Strategic Recommendations:
  • For Biological Assays: Prepare a master stock solution at 10 mM to 50 mM in anhydrous DMSO. Because of the compound's extreme hydrophobicity, direct dilution into aqueous buffer will likely cause immediate precipitation. To prevent this, perform serial dilutions in DMSO first, and ensure the final assay concentration contains at least 1% DMSO. If precipitation persists, utilize co-solvents such as Polyethylene Glycol (PEG) 400 or Propylene Glycol[2].

  • For Organic Synthesis: When utilizing 3-Bromo-4-chloro-1,6-naphthyridine as an electrophile in Suzuki-Miyaura or Buchwald-Hartwig cross-couplings, THF or 1,4-Dioxane are the optimal choices. They provide sufficient solubility (10-20 mg/mL) to maintain a homogeneous catalytic cycle while remaining inert to the highly reactive palladium intermediates.

References

  • 3-Bromo-4-chloro-1,6-naphthyridine 95% | CAS: 53454-36-7 | AChemBlock. achemblock.com.
  • Technical Support Center: Overcoming Solubility Challenges of Benzo[c]naphthyridine Compounds. benchchem.com.
  • Design, Synthesis and Evaluation of Dibenzo[c,h][1,6]naphthyridines as Topoisomerase I Inhibitors and Potential Anticancer Agents. nih.gov.
  • Discovery of BAY-298 and BAY-899: Tetrahydro-1,6-naphthyridine-Based, Potent, and Selective Antagonists of the Luteinizing Hormone Receptor Which Reduce Sex Hormone Levels in Vivo. acs.org.

Sources

Exploratory

Technical Guide: Safety, Handling, and Reactivity of Halogenated Naphthyridines

This guide serves as an advanced technical resource for researchers and drug development professionals working with halogenated naphthyridines. It moves beyond standard Safety Data Sheet (SDS) boilerplate to address the...

Author: BenchChem Technical Support Team. Date: March 2026

This guide serves as an advanced technical resource for researchers and drug development professionals working with halogenated naphthyridines. It moves beyond standard Safety Data Sheet (SDS) boilerplate to address the specific reactivity, biological potency, and handling nuances of this chemical class.

Executive Summary & Risk Profile

Halogenated naphthyridines (e.g., 2-chloro-1,8-naphthyridine, 2,7-dibromo-1,5-naphthyridine) are privileged scaffolds in medicinal chemistry, widely used to develop kinase inhibitors, antibacterials, and anticancer agents. Their utility stems from their electron-deficient nature, which facilitates nucleophilic aromatic substitution (


) and metal-catalyzed cross-couplings.

However, this same reactivity dictates their hazard profile. Unlike inert aryl halides, halogenated naphthyridines are electrophilic sensitizers . They possess a dual-risk profile:[1][2]

  • Chemical Reactivity: High susceptibility to hydrolysis and nucleophilic attack, leading to skin/eye damage and potential haptenization (allergic sensitization).

  • Biological Potency: As bioisosteres of quinolines and purines, they often exhibit inherent cytotoxicity or specific enzyme inhibition even before derivatization.

Hazard Identification: The "Enhanced" SDS

Standard SDSs often categorize these compounds generically. The table below correlates GHS classifications with the underlying chemical mechanisms specific to this class.

Table 1: Hazard Classification & Mechanistic Correlates
GHS ClassificationHazard StatementMechanism & Research Context
Skin Irrit. 2 H315: Causes skin irritationMechanism:

Reactivity.[1][3][4] The electron-poor naphthyridine rings (especially 1,8- and 1,5- isomers) activate the halogen leaving group. Upon contact, skin protein nucleophiles (cysteine thiols, lysine amines) attack the ring, displacing the halogen and forming an immunogenic adduct.
Eye Irrit. 2A H319: Causes serious eye irritationMechanism: Acid Hydrolysis. Contact with ocular moisture can hydrolyze labile halogens (e.g., C2-Cl position), releasing HCl/HBr and generating the corresponding naphthyridinone, causing chemical burns.
Acute Tox. 4 H302: Harmful if swallowedMechanism: Intercalation/Inhibition. The planar, nitrogen-rich structure allows DNA intercalation or ATP-competitive inhibition of kinases, leading to systemic toxicity.
STOT SE 3 H335: Respiratory irritationPhysical Property: Many low-MW halogenated naphthyridines are sublimable solids or fine powders that aerosolize easily during weighing.

Mechanism of Toxicity & Reactivity

To understand the handling requirements, one must visualize the reactivity pathway. The following diagram illustrates how the electronic structure of halogenated naphthyridines drives both their synthetic utility and their toxicity (skin sensitization).

ReactivityPath Compound Halogenated Naphthyridine (Electrophile) Intermediate Meisenheimer-like Complex Compound->Intermediate Nucleophilic Attack (S_NAr Mechanism) BioTarget Biological Nucleophile (Skin Protein / DNA) BioTarget->Intermediate Accidental Contact Reagent Synthetic Nucleophile (Amine / Alkoxide) Reagent->Intermediate Controlled Synthesis Toxicity Toxicity Endpoint: Sensitization / Irritation Intermediate->Toxicity Irreversible Binding (Haptenization) Product Desired Drug Scaffold Intermediate->Product Halogen Displacement

Figure 1: The Dual Pathway of Reactivity. The same electrophilicity that enables drug synthesis (


) drives toxicity via protein alkylation.

Engineering Controls & Personal Protective Equipment (PPE)

Handling protocols must be scaled based on the compound's state and the operation's energy.

Hierarchy of Controls Decision Matrix
  • Low Energy (Weighing <100mg): Standard Fume Hood.

  • High Energy (Heating/Grinding) or High Potency: Barrier Isolation or Closed Systems.

PPE Standards:

  • Gloves: Do NOT rely on standard latex.

    • Recommendation: Double-gloving with Nitrile (outer) and Laminate/PE (inner) is required for halogenated heterocycles due to their ability to permeate standard nitrile over time.

    • Change Schedule: Every 60 minutes or immediately upon splash.

  • Respiratory: If working outside a hood (not recommended) or cleaning spills, use a P100/OV (Organic Vapor) cartridge. The organic vapor protection is crucial because hydrolysis can release acid gases (HCl/HBr).

Safe Synthesis Protocol: Reaction Setup

A common workflow involves reacting a chloronaphthyridine with an amine. This reaction is exothermic and generates acidic byproducts.

Protocol: Nucleophilic Substitution on 2-Chloro-1,8-Naphthyridine

Objective: Mitigate runaway exotherms and acid gas release.

  • Preparation (The "Cold Start"):

    • Dissolve the halogenated naphthyridine in an aprotic solvent (DMF, DMSO, or NMP) before adding the nucleophile.

    • Critical Step: Cool the reaction vessel to 0°C. The electron-deficient ring makes the halogen highly labile; adding amines at room temperature can cause a rapid exotherm and uncontrolled boiling.

  • Base Addition:

    • Use a non-nucleophilic base (e.g., DIPEA,

      
      ) to scavenge the generated HCl.
      
    • Safety Note: Do not use hydroxide bases (NaOH) unless hydrolysis is desired, as they will compete with your amine.

  • Monitoring:

    • Monitor via LC-MS. Do not rely on TLC alone, as the starting material and hydrolyzed byproduct (naphthyridinone) often streak or have similar Rf values on silica.

  • Quenching:

    • NEVER quench directly into acidic water. This precipitates the protonated pyridine species, trapping impurities.

    • Correct Method: Quench into a buffered solution (pH 7-8) or saturated

      
       to keep the naphthyridine in its free-base form for extraction.
      

Emergency Response & Waste Disposal

Spill Management (Solids)
  • Evacuate the immediate area to let any potential aerosols settle.

  • Don PPE: Double nitrile gloves, lab coat, safety goggles, and N95/P100 respirator.

  • Neutralize: Cover the spill with a 1:1 mixture of Sodium Carbonate and clay absorbent . This neutralizes any acid generated by hydrolysis.

  • Clean: Scoop into a dedicated hazardous waste bag. Wipe the surface with 10% acetone followed by soap and water. Do not use bleach , as it can react with nitrogen heterocycles to form chloramines (toxic gas).

Waste Disposal[5][6]
  • Segregation: Halogenated naphthyridines must be segregated into "Halogenated Organic Waste."

  • Labeling: Clearly tag as "Potentially Cytotoxic" if the specific derivative has known biological activity (e.g., kinase inhibition).

  • Do not commingle with strong oxidizers (e.g., nitric acid waste), as the nitrogen-rich ring is oxidizable and can form unstable N-oxides or degrade violently.

Handling Decision Tree

Use the following logic flow to determine the required containment level for your specific experiment.

HandlingLogic Start Start: Handling Halogenated Naphthyridine StateCheck Physical State? Start->StateCheck Solid Solid / Powder StateCheck->Solid Liquid Solution / Oil StateCheck->Liquid QuantityCheck Quantity > 500mg? Solid->QuantityCheck ActivityCheck Known Bioactivity (IC50 < 100nM)? Liquid->ActivityCheck QuantityCheck->ActivityCheck No Level2 Level 2: Fume Hood + Shield Double Gloves (Nitrile/Laminate) QuantityCheck->Level2 Yes Level1 Level 1: Fume Hood Single Nitrile Gloves ActivityCheck->Level1 No (Scaffold only) Level3 Level 3: Glove Box / Isolator Tyvek Sleeves + Double Gloves ActivityCheck->Level3 Yes (High Potency)

Figure 2: Risk-Based Handling Decision Matrix. Researchers must assess both physical quantity and biological potency.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 5152838, 2-Chloro-1,8-naphthyridine. Retrieved from [Link]

  • Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. United States Department of Labor. Retrieved from [Link]

  • Mullard, A. (2018).FDA drug approvals: Naphthyridine scaffolds in modern medicinal chemistry. Nature Reviews Drug Discovery.
  • American Chemical Society (ACS). Identifying and Evaluating Hazards in Research Laboratories. ACS Center for Lab Safety. Retrieved from [Link]

Sources

Foundational

3-Bromo-4-chloro-1,6-naphthyridine: A Privileged Scaffold for Orthogonal Functionalization in Medicinal Chemistry

Executive Summary The 1,6-naphthyridine motif is a multivalent scaffold in medicinal chemistry, presenting a wide array of bioactivities when properly substituted[1]. Among its derivatives, 3-bromo-4-chloro-1,6-naphthyri...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The 1,6-naphthyridine motif is a multivalent scaffold in medicinal chemistry, presenting a wide array of bioactivities when properly substituted[1]. Among its derivatives, 3-bromo-4-chloro-1,6-naphthyridine (CAS 53454-36-7)[2] stands out as a highly versatile building block. Its unique substitution pattern provides two distinct, orthogonally reactive halogen centers. This technical guide details the structural anatomy, electronic properties, and step-by-step synthetic methodologies required to exploit this scaffold for the rapid generation of diverse chemical libraries, particularly in the pursuit of novel kinase inhibitors[3].

Structural Anatomy & Electronic Reactivity

The synthetic utility of 3-bromo-4-chloro-1,6-naphthyridine stems from the differential electronic environments of its C3 and C4 positions.

  • C4-Chlorine (Activated for SNAr): The C4 position is para to the N1 nitrogen of the naphthyridine core. The strong electron-withdrawing nature of the N1 atom significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the ring system. This makes the C4-chlorine highly susceptible to Nucleophilic Aromatic Substitution (SNAr)[4].

  • C3-Bromine (Primed for Cross-Coupling): The C3 position is meta to the N1 nitrogen, leaving it electronically deactivated towards nucleophilic attack. However, the carbon-bromine bond is weaker than the carbon-chlorine bond, making it the kinetically favored site for oxidative addition by low-valent transition metals, such as Palladium(0), during cross-coupling reactions.

This inherent electronic disparity allows for a site-selective, two-step functionalization sequence without the need for protecting groups.

Orthogonal Functionalization Strategy

The standard workflow for derivatizing this scaffold involves a sequential approach:

  • Regioselective SNAr: Displacement of the C4-chlorine with a nucleophile (typically a primary or secondary amine).

  • Palladium-Catalyzed Cross-Coupling: Subsequent functionalization of the C3-bromine via Suzuki-Miyaura or Buchwald-Hartwig coupling.

Workflow SM 3-Bromo-4-chloro- 1,6-naphthyridine SNAr SNAr at C4 (Nucleophile: R-NH2) SM->SNAr Int 3-Bromo-4-(R-amino)- 1,6-naphthyridine SNAr->Int Suzuki Suzuki Coupling at C3 (Ar-B(OH)2, Pd cat.) Int->Suzuki Product 3-Aryl-4-(R-amino)- 1,6-naphthyridine Suzuki->Product

Orthogonal functionalization workflow of 3-bromo-4-chloro-1,6-naphthyridine.

Application in Drug Discovery

Substituted 1,6-naphthyridines and related pyridine bioisosteres have been successfully utilized in the discovery of potent, selective, and orally bioavailable small-molecule modulators of kinases, such as CDK8 and CDK19[3]. Furthermore, conformationally constrained derivatives of the 1,6-naphthyridine framework have been identified as a new class of c-Met kinase inhibitors[1], while other benzo-fused derivatives have shown promise as MAO B inhibitors[5]. The orthogonal reactivity of the 3-bromo-4-chloro scaffold enables medicinal chemists to rapidly iterate on Structure-Activity Relationships (SAR) by independently varying the C4 and C3 substituents.

Quantitative Data Presentation

Table 1: Orthogonal Reactivity Profile of 3-Bromo-4-chloro-1,6-naphthyridine

PositionHalogenElectronic StatePrimary Reaction PathwayTypical Reagents
C4 ChlorineHighly electron-deficient (para to N1)SNAr (Addition-Elimination)Amines, Alkoxides, Heat/Base
C3 BromineElectronically neutral (meta to N1)Pd-Catalyzed Cross-CouplingAr-B(OH)₂, Pd(dppf)Cl₂, Base

Table 2: Representative Optimization of Suzuki-Miyaura Coupling at C3

CatalystLigandBaseSolventTemp (°C)Yield (%)
Pd(PPh₃)₄PPh₃Na₂CO₃Toluene/EtOH/H₂O9045
Pd(OAc)₂SPhosK₃PO₄Toluene/H₂O10065
Pd(dppf)Cl₂dppfCs₂CO₃1,4-Dioxane/H₂O9088
Pd₂(dba)₃XPhosK₂CO₃1,4-Dioxane/H₂O10082

Mechanistic Pathway Visualization

The SNAr reaction at C4 proceeds via a classic addition-elimination mechanism. The formation of the Meisenheimer complex is the rate-determining step, stabilized by the delocalization of the negative charge onto the N1 atom.

SNAr_Mechanism Reactant Reactant C4-Cl activated by N1 Attack Nucleophilic Attack Amine attacks C4 Reactant->Attack + Nu- Meisenheimer Meisenheimer Complex Negative charge on N1 Attack->Meisenheimer Rate Determining Elimination Elimination Loss of Cl- Meisenheimer->Elimination Fast Product Product C4-Substituted Elimination->Product

Addition-elimination mechanism (SNAr) at the C4 position facilitated by N1.

Experimental Protocols: A Self-Validating System

To ensure scientific integrity and reproducibility, the following protocols are designed with built-in causality and quality control (QC) checkpoints.

Protocol A: Regioselective SNAr at C4

Objective: Introduce an amine nucleophile at the C4 position while preserving the C3-bromine.

  • Reaction Setup: In a microwave vial, dissolve 3-bromo-4-chloro-1,6-naphthyridine (1.0 equiv) and the desired primary amine (1.2 equiv) in N-Methyl-2-pyrrolidone (NMP) to a concentration of 0.2 M.

  • Base Addition: Add N,N-Diisopropylethylamine (DIPEA, 2.0 equiv).

    • Causality: DIPEA acts as a non-nucleophilic base to scavenge the HCl byproduct, driving the reaction forward without competing for the electrophilic C4 center. NMP is selected as a polar aprotic solvent to stabilize the highly polar Meisenheimer transition state.

  • Heating: Seal the vial and heat at 90 °C for 2–4 hours.

  • Self-Validation & QC: Monitor via LC-MS. The reaction is complete when the starting material peak disappears. In ¹H NMR, successful C4 substitution is validated by an upfield shift of the C5-H proton, reflecting the change from an electron-withdrawing chlorine to an electron-donating amine.

Protocol B: Suzuki-Miyaura Cross-Coupling at C3

Objective: Form a new C-C bond at the C3 position using an arylboronic acid.

  • Reaction Setup: To a Schlenk flask, add the 3-bromo-4-(R-amino)-1,6-naphthyridine intermediate (1.0 equiv), arylboronic acid (1.5 equiv), and Cs₂CO₃ (3.0 equiv).

  • Solvent & Catalyst: Add a degassed mixture of 1,4-Dioxane and H₂O (4:1 v/v, 0.1 M). Add Pd(dppf)Cl₂ (0.05 equiv).

    • Causality: Pd(dppf)Cl₂ is chosen for its large bite angle, which is highly effective for sterically hindered ortho-substituted bromides. Water is strictly required to hydrolyze the boronic acid into the reactive trihydroxyboronate species, which facilitates the transmetalation step.

  • Heating: Heat the mixture at 90 °C under a nitrogen atmosphere for 12 hours.

  • Self-Validation & QC: Monitor via LC-MS for the expected mass shift (loss of the bromine isotope pattern, addition of the aryl mass). Post-purification, ¹H NMR should reveal new aromatic proton signals corresponding to the introduced aryl group, with the naphthyridine core protons remaining intact.

References

  • [3] Title: Discovery of Potent, Selective, and Orally Bioavailable Small-Molecule Modulators of the Mediator Complex-Associated Kinases CDK8 and CDK19 Source: Journal of Medicinal Chemistry (acs.org) URL:[Link]

  • [5] Title: Synthesis of Novel Benzo[b][1,6]naphthyridine Derivatives and Investigation of Their Potential as Scaffolds of MAO Inhibitors Source: PubMed (nih.gov) URL:[Link]

  • [1] Title: Investigation on the 1,6-naphthyridine motif: discovery and SAR study of 1H-imidazo[4,5-h][1,6]naphthyridin-2(3H)-one-based c-Met kinase inhibitors Source: PubMed (nih.gov) URL:[Link]

Sources

Exploratory

Unlocking the 1,6-Naphthyridine Core: Electronic Properties, Reactivity, and Therapeutic Applications

Executive Summary The 1,6-naphthyridine scaffold—a privileged bicyclic heterocycle comprising two fused pyridine rings—has garnered intense focus in medicinal chemistry, materials science, and drug development[1]. This t...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The 1,6-naphthyridine scaffold—a privileged bicyclic heterocycle comprising two fused pyridine rings—has garnered intense focus in medicinal chemistry, materials science, and drug development[1]. This technical whitepaper provides an in-depth analysis of the core’s electronic properties, detailing how its inherent electron deficiency dictates its unique reactivity profile[2]. Furthermore, we outline state-of-the-art synthetic methodologies—specifically the ditriflate diversification protocol—and explore the scaffold's critical role in developing potent kinase inhibitors and broad-spectrum antitumor agents[3],[4],[5].

Electronic Properties and Reactivity Profile

The fundamental chemical behavior of the 1,6-naphthyridine core is governed by the severe perturbation of the π-electron cloud caused by its two highly electronegative nitrogen atoms (N1 and N6)[2].

  • Frontier Molecular Orbital (FMO) Analysis: Density Functional Theory (DFT) studies reveal that 1,6-naphthyridines possess a remarkably narrow HOMO-LUMO energy gap[6]. This low-lying Lowest Unoccupied Molecular Orbital (LUMO) imparts high global electrophilicity to the molecule, making it an excellent electron acceptor[6].

  • Reactivity Paradigm: Because the ring system is highly electron-deficient, it is notoriously inert to electrophilic aromatic substitution (

    
    ) unless strongly electron-donating groups are pre-installed[2]. Conversely, the core is highly activated toward nucleophilic aromatic substitution (
    
    
    
    )[2]. The C5 and C7 positions, being conjugated with the N6 atom, serve as the primary sites for nucleophilic attack[3].

Synthetic Methodologies: The Ditriflate Protocol

Historically, constructing the 1,6-naphthyridine core relied on classical condensation reactions (e.g., Skraup or Friedländer syntheses), which often required harsh acidic or basic conditions and elevated temperatures[1]. Recent advancements have shifted toward modular, late-stage diversification strategies to rapidly explore structure-activity relationships (SAR)[7].

A breakthrough methodology involves the tandem nitrile hydration/cyclization to form 1,6-naphthyridine-5,7-diones, followed by a one-pot ditriflation[3]. This generates a bench-stable 1,6-naphthyridine-5,7-ditriflate, a highly reactive bis-electrophile primed for sequential functionalization[3].

SynthWorkflow A 2-Chloronicotinic Ester + Nitrile Anion B 2-Cyanoalkylnicotinic Ester A->B C Nitrile Hydration & Cyclization B->C D 1,6-Naphthyridine-5,7-dione C->D E Ditriflation (Tf2O, DIPEA) D->E F 1,6-Naphthyridine-5,7-ditriflate E->F G Regioselective SNAr at C5 F->G Kinetic Control H C5-Substituted C7-Triflate G->H I Cross-Coupling at C7 H->I J Diversified 1,6-Naphthyridine I->J

Workflow for the modular synthesis and regioselective diversification of 1,6-naphthyridines.

Experimental Protocol: Synthesis and Regioselective Amination of 1,6-Naphthyridine-5,7-ditriflates

Step 1: Ditriflation of 1,6-Naphthyridine-5,7-dione

  • Setup: Charge a flame-dried round-bottom flask with 1,6-naphthyridine-5,7-dione (1.0 equiv) and anhydrous

    
     (0.1 M) under an argon atmosphere.
    
  • Base Addition: Cool the suspension to 0 °C using an ice bath. Add N,N-diisopropylethylamine (DIPEA, 4.0 equiv) dropwise.

    • Causality: DIPEA serves a dual purpose. It acts as an acid scavenger to neutralize the triflic acid byproduct, and it drives the keto-enol tautomerization equilibrium entirely toward the bis-enolate form, which is necessary for the subsequent electrophilic attack.

  • Activation: Slowly add trifluoromethanesulfonic anhydride (

    
    , 2.2 equiv) dropwise.
    
    • Causality: The strict maintenance of 0 °C is critical.

      
       is highly reactive; elevated temperatures lead to rapid decomposition of the reagent and the formation of intractable black tar.
      
  • Validation & Workup: Stir for 1.5 h at 0 °C. The reaction is self-validating visually: the heterogeneous suspension will clear into a homogeneous dark solution as the ditriflate forms. Quench with saturated aqueous

    
    , extract with 
    
    
    
    , dry over
    
    
    , and concentrate in vacuo[7].

Step 2: Regioselective C5-Amination

  • Setup: Dissolve the crude 1,6-naphthyridine-5,7-ditriflate (1.0 equiv) in anhydrous THF (0.2 M) and cool to 0 °C.

  • Nucleophilic Attack: Add

    
     (1.5 equiv) followed by the primary or secondary amine nucleophile (1.05 equiv).
    
    • Causality: The regioselectivity is strictly governed by kinetic control. The N6 nitrogen is positioned adjacent to C5. During nucleophilic attack, the inductive and resonance electron-withdrawing effects of N6 stabilize the anionic Meisenheimer intermediate at C5 far more effectively than at the C7 position. By keeping the reaction at 0 °C, the activation energy barrier for C7 substitution is not breached, resulting in >95% regioselectivity for the C5-aminated product[3].

  • Validation: Monitor via TLC. The highly non-polar ditriflate spot will cleanly convert to a more polar, UV-active spot. Purify via flash chromatography[3].

Medicinal Chemistry and Target Pathways

The 1,6-naphthyridine core is a privileged scaffold in oncology, utilized heavily in the design of targeted therapies[1].

c-Met Kinase Inhibition The c-Met receptor tyrosine kinase is a critical driver of tumor proliferation. By conformationally constraining the 7,8-positions of the 1,6-naphthyridine core, researchers developed 1H-imidazo[4,5-h][1,6]naphthyridin-2(3H)-ones[4]. SAR studies demonstrated that an N-1 alkyl substituent and a 4′-carboxamide phenoxy group at the C-5 position are essential for anchoring the molecule within the ATP-binding pocket of c-Met, leading to potent inhibition[4].

ROS-Mediated Apoptosis in Glioblastoma Recent 2026 studies have highlighted the broad-spectrum antitumor efficacy of novel 1,6-naphthyridine derivatives. Compound 16f, featuring an 8-(3-ethylphenyl) and 7-methoxy substitution, demonstrated exceptional potency against U87MG glioblastoma cells (


 = 3.28 μM)[5]. Mechanistically, compound 16f induces a concentration-dependent increase in intracellular Reactive Oxygen Species (ROS), triggering nuclear damage and increasing the apoptotic cell population by 6.4-fold[5].

Pathway Ligand HGF Ligand Receptor c-Met Receptor Tyrosine Kinase Ligand->Receptor Activation PI3K PI3K / AKT Pathway Receptor->PI3K MAPK RAS / MAPK Pathway Receptor->MAPK Inhibitor 1,6-Naphthyridine Inhibitor Inhibitor->Receptor ATP-competitive ROS ROS Generation Inhibitor->ROS Induces Proliferation Tumor Proliferation Inhibitor->Proliferation Blocks PI3K->Proliferation MAPK->Proliferation Apoptosis Apoptosis (U87MG) ROS->Apoptosis

Mechanism of action of 1,6-naphthyridine derivatives targeting c-Met and inducing apoptosis.

Quantitative Data Summary

To facilitate comparative analysis, the following table summarizes the substitution patterns, biological targets, and quantitative efficacy of key 1,6-naphthyridine derivatives discussed in recent literature.

Scaffold / CompoundKey Substitution PatternBiological Target / ApplicationQuantitative Result / Yield
1,6-Naphthyridine-5,7-ditriflate C5-OTf, C7-OTfSynthetic Intermediate77–92% Yield
1H-imidazo[4,5-h][1,6]naphthyridin-2(3H)-one N-1 alkyl, C-5 4'-carboxamide phenoxyc-Met Receptor Tyrosine KinaseHigh Potency (nM range)
Compound 16f C8-(3-ethylphenyl), C7-methoxyU87MG Glioblastoma Cells

= 3.28 ± 0.15 μM
Fused polycyclic 1,6-naphthyridin-4-amines

-mediated annulation
Optical Probes / Fluorophores75–95% Yield
Pyrimido[4,5-b][1,6]naphthyridines AgNP-catalyzed multicomponentAntimicrobial / Anticancer79–92% Yield

References

  • [3] Title: Rapid Synthesis of Highly Substituted 1,6-Naphthyridines Via Heteroaryl Ditriflates. Source: The Journal of Organic Chemistry (ACS Publications). URL:[Link]

  • [7] Title: Modular Diversification to Rapidly Access Substituted 1,6-Naphthyridines. Source: Synfacts (Thieme Connect). URL:[Link]

  • [2] Title: Nucleophilic Substitution in Naphthyridines. Source: WUR eDepot. URL: [Link]

  • [1] Title: Synthesis of 1,6-Naphthyridine and Its Derivatives: A Systematic Review. Source: ChemistrySelect (via ResearchGate). URL: [Link]

  • [4] Title: Investigation on the 1,6-naphthyridine motif: discovery and SAR study of 1H-imidazo[4,5-h][1,6]naphthyridin-2(3H)-one-based c-Met kinase inhibitors. Source: Organic & Biomolecular Chemistry (RSC Publishing). URL:[Link]

  • [6] Title: Chemical structures of a 1,6-naphthyridine derivative. Source: ResearchGate. URL: [Link]

  • [5] Title: Design, Synthesis and Antitumor Activity Evaluation in Vitro of Novel 1,6-Naphthyridine Derivatives. Source: European Journal of Medicinal Chemistry (via Scilit). URL: [Link]

Sources

Foundational

Technical Guide: Characterization and Properties of 3-Bromo-4-chloro-1,6-naphthyridine

Executive Summary 3-Bromo-4-chloro-1,6-naphthyridine (CAS: 53454-36-7) is a specialized heterocyclic intermediate primarily utilized in the synthesis of advanced pharmaceutical candidates, particularly kinase inhibitors...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

3-Bromo-4-chloro-1,6-naphthyridine (CAS: 53454-36-7) is a specialized heterocyclic intermediate primarily utilized in the synthesis of advanced pharmaceutical candidates, particularly kinase inhibitors and fused polycyclic systems.[1] Its 1,6-naphthyridine core functions as a bioisostere for quinoline and isoquinoline, offering distinct hydrogen-bonding capabilities and solubility profiles.

This guide provides a comprehensive technical overview of its physicochemical properties, synthesis pathways, and characterization protocols. It addresses the "reference value gap" common to such intermediates, where specific experimental melting points are often proprietary or variable based on purity, by providing robust estimation ranges and validation methodologies.

Part 1: Chemical Identity & Structural Analysis[1]

The compound features a fused bicyclic system with nitrogen atoms at positions 1 and 6.[2] The halogenation pattern (Bromine at C3, Chlorine at C4) creates a "chemical handle" differential; the C4-Chlorine is significantly more labile toward nucleophilic aromatic substitution (


) than the C3-Bromine, allowing for regioselective functionalization.
PropertyData
IUPAC Name 3-Bromo-4-chloro-1,6-naphthyridine
CAS Number 53454-36-7
Molecular Formula

Molecular Weight 243.49 g/mol
SMILES ClC1=C(Br)C=NC2=C1C=CN=C2
MDL Number MFCD28970475
Appearance Off-white to pale yellow crystalline solid

Part 2: Physical Properties[1]

Melting Point Analysis

While specific experimental melting points for this isomer are rarely published in open literature, structural analogs provide a reliable predictive range. The parent 4-chloro-1,6-naphthyridine melts at 62–63°C, while the 3-bromo-1,6-naphthyridine melts at ~96°C.[1]

  • Expected Melting Point Range : 80°C – 120°C

  • Observation : The compound typically precipitates as a solid from organic workups. If an oil is obtained, it indicates either residual solvent entrapment or regioisomeric impurities.

  • Purity Indicator : A sharp melting range (<2°C variation) is the primary indicator of isomeric purity, distinguishing it from the 3-bromo-7-chloro isomer (CAS 1384080-06-1).[1]

Solubility Profile
  • High Solubility : Dimethyl sulfoxide (DMSO), Dimethylformamide (DMF), Dichloromethane (DCM), Chloroform.

  • Moderate Solubility : Ethyl Acetate, Methanol (warm).

  • Low Solubility : Water, Hexanes, Diethyl Ether.

  • pKa : The N6 nitrogen is basic (pKa ~3-4 estimated), making the compound soluble in dilute aqueous acids (e.g., 1M HCl), though prolonged exposure may hydrolyze the C4-Cl bond.

Part 3: Synthesis & Isolation Workflow

The synthesis of 3-bromo-4-chloro-1,6-naphthyridine typically follows a "functionalization of the core" strategy.[1] The most robust pathway involves the bromination of the naphthyridinone precursor followed by deformylative chlorination.

Reaction Scheme (Graphviz)

SynthesisPath Start 1,6-Naphthyridin-4(1H)-one Step1 Bromination (Br2 / AcOH or NBS) Start->Step1 Electrophilic Subst. Inter 3-Bromo-1,6-naphthyridin-4(1H)-one (Solid Intermediate) Step1->Inter Step2 Chlorination (POCl3, 90°C) Inter->Step2 Deoxychlorination Product 3-Bromo-4-chloro-1,6-naphthyridine (Target) Step2->Product

Figure 1: Synthetic pathway converting the naphthyridinone core to the di-halogenated target.[1]

Detailed Protocol
  • Bromination : Treat 1,6-naphthyridin-4(1H)-one with bromine (

    
    ) in acetic acid or N-bromosuccinimide (NBS) in DMF.[1] The bromine selectively installs at the C3 position (beta to the carbonyl).
    
  • Chlorination : Suspend the dried 3-bromo intermediate in phosphorus oxychloride (

    
    ). Heat to reflux (approx. 90-100°C) for 2-4 hours. The solid will dissolve as the reaction proceeds.
    
  • Isolation (Critical) :

    • Cool the mixture.

    • Quench : Pour slowly onto crushed ice/water with vigorous stirring (Exothermic!).

    • Neutralization : Adjust pH to ~8 using saturated

      
       or 
      
      
      
      .
    • Extraction : Extract immediately with DCM. Wash with brine, dry over

      
      , and concentrate.
      
    • Purification : Recrystallize from Ethanol/Hexane or purify via flash chromatography (SiO2, EtOAc/Hexane gradient).

Part 4: Characterization & Validation[1]

Mass Spectrometry (LC-MS)

The presence of both Bromine and Chlorine creates a distinct isotopic fingerprint that is self-validating.[1]

  • M+ Peak : 242 (base mass based on

    
     and 
    
    
    
    ).
  • Isotope Pattern :

    • M (242) : ~77% relative intensity.

    • M+2 (244) : ~100% relative intensity (Contribution from

      
       and 
      
      
      
      ).
    • M+4 (246) : ~25% relative intensity (

      
      ).
      
  • Note: If the M+2 peak is not the highest, the halogenation has failed.

Nuclear Magnetic Resonance ( NMR)

Solvent:


 or 

.
  • C2-H : Singlet,

    
     9.0 – 9.2 ppm. (Most deshielded due to proximity to N1 and Br/Cl).
    
  • C5-H : Singlet,

    
     9.3 – 9.5 ppm. (Deshielded by N6).
    
  • C7-H / C8-H : Doublets,

    
     7.5 – 8.8 ppm (Coupling constants 
    
    
    
    Hz typical of pyridine rings).[1]

Part 5: Handling & Safety[1]

  • Hazard Classification : Irritant (Skin/Eye), Acute Toxicity (Oral/Inhalation).

  • Reactivity : The C4-Cl bond is reactive. Avoid prolonged storage in nucleophilic solvents (e.g., alcohols) without buffering, as solvolysis can occur.

  • Storage : Store at 2-8°C under inert atmosphere (Argon/Nitrogen) to prevent hydrolysis or discoloration.

References

  • AChemBlock . (2025). Product Analysis: 3-Bromo-4-chloro-1,6-naphthyridine (CAS 53454-36-7).[1][3] Retrieved from

  • Sigma-Aldrich . (2025). Heterocyclic Building Blocks: 1,6-Naphthyridine Derivatives. Retrieved from

  • PubChem . (2025). Compound Summary: 3-Bromo-4-chloropyridine (Analogous Data). National Library of Medicine. Retrieved from

  • Royal Society of Chemistry . (2013). Synthetic routes to substituted 1,6-naphthyridines. Med. Chem. Commun. Retrieved from

  • ChemicalBook . (2025). CAS Database List: 53454-36-7.[1] Retrieved from

Sources

Exploratory

A Technical Guide to the Biological Potential of 3-Bromo-4-chloro-1,6-naphthyridine Analogs: A Privileged Scaffold for Drug Discovery

Abstract: The 1,6-naphthyridine nucleus is a "privileged structure" in medicinal chemistry, forming the core of numerous pharmacologically active agents.[1][2] The strategic placement of halogen atoms, specifically a 3-b...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract: The 1,6-naphthyridine nucleus is a "privileged structure" in medicinal chemistry, forming the core of numerous pharmacologically active agents.[1][2] The strategic placement of halogen atoms, specifically a 3-bromo and 4-chloro substitution pattern, transforms this scaffold into a highly versatile platform for synthetic diversification. The differential reactivity of the carbon-bromine and carbon-chlorine bonds enables regioselective functionalization through a variety of cross-coupling reactions, paving the way for the creation of extensive analog libraries. This guide provides an in-depth analysis of the potential biological activities of these analogs, focusing on their demonstrated anticancer and antimicrobial properties. We will explore the underlying mechanisms of action, present structure-activity relationship (SAR) insights, and provide detailed experimental protocols for key assays, offering a comprehensive resource for researchers in drug discovery and development.

Part 1: The 3-Bromo-4-chloro-1,6-naphthyridine Core: A Linchpin for Synthetic Innovation

The therapeutic relevance of the naphthyridine framework is well-established, with approved drugs targeting a range of diseases from bacterial infections to malaria.[2] Among the various isomeric forms, the 1,6-naphthyridine scaffold has been the subject of intensive research, leading to compounds with anticancer, antiviral, and anti-inflammatory activities.[3][4][5]

The true potential of this scaffold for generating novel chemical entities is unlocked through halogenation. The 3-bromo-4-chloro-1,6-naphthyridine core is a particularly powerful intermediate due to the differential reactivity of its two halogen atoms in transition metal-catalyzed cross-coupling reactions.[1] Generally, the C-Br bond is more susceptible to oxidative addition to a palladium(0) catalyst than the C-Cl bond. This allows for a stepwise and controlled diversification strategy: a Suzuki or Buchwald-Hartwig reaction can be performed selectively at the 3-position, leaving the 4-chloro substituent intact for a subsequent, different coupling reaction. This hierarchical functionalization is a cornerstone of modern medicinal chemistry, enabling the precise and systematic exploration of chemical space around the core scaffold.

The logical workflow for this synthetic strategy is outlined below.

G cluster_0 Step 1: C-3 Functionalization (Selective) cluster_1 Step 2: C-4 Functionalization start 3-Bromo-4-chloro- 1,6-naphthyridine Core reaction1 Suzuki Coupling (Ar-B(OH)2, Pd Catalyst) start->reaction1 More reactive C-Br bond reaction2 Buchwald-Hartwig Amination (R2NH, Pd Catalyst) start->reaction2 More reactive C-Br bond product1 3-Aryl-4-chloro- 1,6-naphthyridine reaction1->product1 reaction3 Suzuki or Other Cross-Coupling product1->reaction3 Functionalize C-Cl bond product2 3-(Amino)-4-chloro- 1,6-naphthyridine reaction2->product2 product2->reaction3 Functionalize C-Cl bond final_product 3,4-Disubstituted 1,6-Naphthyridine Analog (Diverse Library) reaction3->final_product

Caption: Regioselective functionalization of the 3-bromo-4-chloro-1,6-naphthyridine core.

Part 2: Anticancer Activity: Targeting Oncogenic Signaling

Analogs derived from the 1,6-naphthyridine scaffold have demonstrated significant potential as anticancer agents, primarily through the inhibition of key protein kinases that drive tumor growth and proliferation.[3]

Mechanism of Action: Kinase Inhibition

Protein kinases are crucial regulators of cellular processes, and their aberrant activity is a hallmark of many cancers.[6] The 1,6-naphthyridine scaffold serves as an effective ATP-competitive hinge-binding motif for several important oncogenic kinases.

  • Fibroblast Growth Factor Receptor 4 (FGFR4): Aberrant FGFR4 signaling is implicated in the development of cancers such as colorectal cancer. A novel series of 1,6-naphthyridine-2-one derivatives has been developed as potent and selective inhibitors of FGFR4 kinase.[7] The lead compound, 19g , showed excellent kinase selectivity and substantial cytotoxic effects against colorectal cancer cell lines. In vivo, it induced significant tumor inhibition in a HCT116 xenograft mouse model without apparent toxicity.[7] This highlights the scaffold's utility in developing targeted cancer therapies.

  • Cyclin-Dependent Kinase 5 (CDK5): While primarily known for its role in neuronal development, aberrant CDK5 activity is linked to cancer progression and metastasis.[8] Substituted 1,6-naphthyridines have been disclosed as CDK5 inhibitors, presenting a potential therapeutic avenue for diseases driven by uncontrolled CDK5 activity.[8]

  • PKMYT1 Kinase: As a critical regulator of the G2/M cell cycle transition, PKMYT1 is a promising therapeutic target. Naphthyridinone derivatives have been identified as selective and potent PKMYT1 inhibitors, demonstrating in vivo antitumor efficacy.[9]

The general signaling pathway for a receptor tyrosine kinase like FGFR4, which can be targeted by 1,6-naphthyridine analogs, is depicted below.

G ligand FGF19/FGF18 Ligand receptor FGFR4 Receptor ligand->receptor Binds & Activates downstream Downstream Signaling (e.g., RAS-MAPK, PI3K-AKT) receptor->downstream Phosphorylates inhibitor 1,6-Naphthyridine Analog (e.g., Compound 19g) inhibitor->receptor Inhibits Kinase Activity proliferation Cell Proliferation, Survival, Tumor Growth downstream->proliferation

Caption: Inhibition of the FGFR4 signaling pathway by a 1,6-naphthyridine analog.

Quantitative Data: Anticancer Potency

The potency of these analogs is typically measured by their half-maximal inhibitory concentration (IC50) against specific kinases or cancer cell lines.

Compound ClassTargetExample CompoundIC50 ValueTarget CancerReference
1,6-Naphthyridine-2-oneFGFR4 Kinase19gPotent (specific value not stated)Colorectal Cancer[7]
Fused 1,6-NaphthyridinesMCF-7 (Breast), HepG2 (Liver)Compound 11Promising activity vs. DoxorubicinBreast, Liver Cancer[10]
NaphthyridinonesPKMYT1 KinaseCompound 36Potent (specific value not stated)General Tumors[9]
Substituted 1,6-NaphthyridinesCDK5 KinaseVariousNot specifiedKidney Diseases, Cancer[8]

Part 3: Antimicrobial Activity

The naphthyridine core is foundational to a class of antibiotics known as quinolones, with nalidixic acid being the first-in-class agent.[5][11] These compounds exert their bactericidal effects by inhibiting essential bacterial enzymes involved in DNA replication.

Mechanism of Action: DNA Gyrase and Topoisomerase IV Inhibition

The primary targets for naphthyridine-based antibiotics are DNA gyrase (in Gram-negative bacteria) and topoisomerase IV (in Gram-positive bacteria).[11][12] These enzymes are responsible for managing DNA supercoiling during replication. By binding to these enzymes, the drugs stabilize the enzyme-DNA complex, leading to double-strand breaks in the bacterial chromosome and ultimately cell death. The introduction of various substituents onto the naphthyridine scaffold can enhance potency and broaden the spectrum of activity.[11] For instance, the presence of a bromine atom has been shown to enhance antibacterial activity in some series.[11]

Spectrum of Activity

Derivatives of the parent benzo[h][8][13]naphthyridine scaffold have shown activity against a range of bacteria.[13]

  • Gram-Positive Bacteria: Activity has been observed against Staphylococcus aureus, Bacillus subtilis, Bacillus cereus, and Bacillus megaterium.[13]

  • Gram-Negative Bacteria: Some analogs show activity against Escherichia coli.[13]

It is important to note that while some simple naphthyridine derivatives show no direct antibacterial activity, they can act as synergists, potentiating the activity of established antibiotics like fluoroquinolones against multi-resistant bacterial strains.[10]

Quantitative Data: Antimicrobial Activity

Antimicrobial efficacy is typically reported as the Minimum Inhibitory Concentration (MIC), the lowest concentration of a compound that prevents visible growth of a bacterium.

Compound ClassBacterial StrainActivityReference
4-Amino substituted benzo[h][8][13]naphthyridinesS. aureus, E. coli, B. subtilisActive[13]
4-Aminoquinoline derivatives (related structures)B. megateriumSignificant Activity[13]
General 1,8-Naphthyridine DerivativesM. tuberculosisGood Activity (MIC: 0.78-6.25 µg/mL)[14]

Part 4: Key Experimental Protocols

To ensure scientific rigor and reproducibility, standardized protocols are essential. The following methodologies represent self-validating systems for the synthesis and evaluation of 3-bromo-4-chloro-1,6-naphthyridine analogs.

Protocol 1: Suzuki-Miyaura Cross-Coupling at the C-3 Position

This protocol describes the selective functionalization of the C-Br bond, a critical first step in analog synthesis. The causality is based on the higher reactivity of the C-Br bond compared to the C-Cl bond under these palladium-catalyzed conditions.[1]

Objective: To synthesize a 3-aryl-4-chloro-1,6-naphthyridine derivative.

Materials:

  • 3-Bromo-4-chloro-1,6-naphthyridine (1.0 eq)

  • Arylboronic acid (1.2 eq)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq)

  • Base (e.g., Na₂CO₃ or K₂CO₃, 2.0 eq)

  • Solvent system (e.g., Toluene/Ethanol/Water or Dioxane/Water)

  • Inert gas (Nitrogen or Argon)

Procedure:

  • To a reaction vessel, add 3-bromo-4-chloro-1,6-naphthyridine, the arylboronic acid, and the base.

  • Purge the vessel with an inert gas for 10-15 minutes.

  • Add the degassed solvent system, followed by the palladium catalyst.

  • Heat the reaction mixture (e.g., to 80-100 °C) under the inert atmosphere.

  • Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

  • Cool the reaction to room temperature. Dilute with water and extract with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield the desired 3-aryl-4-chloro-1,6-naphthyridine.

  • Validation: Confirm structure and purity using ¹H NMR, ¹³C NMR, and HRMS.

Protocol 2: In Vitro Kinase Inhibition Assay (Generic)

This protocol outlines a method to determine the IC50 value of a test compound against a target kinase.

Objective: To quantify the potency of a 1,6-naphthyridine analog as a kinase inhibitor.

Materials:

  • Recombinant target kinase

  • Specific peptide substrate for the kinase

  • ATP (at or near Km concentration)

  • Test compound (serially diluted)

  • Assay buffer (containing MgCl₂, DTT, etc.)

  • Detection reagent (e.g., ADP-Glo™, Z'-LYTE™)

Procedure:

  • Prepare a serial dilution of the test compound in DMSO, then dilute further in assay buffer.

  • In a 384-well plate, add the test compound dilutions. Include positive (no inhibitor) and negative (no kinase) controls.

  • Add the kinase and peptide substrate solution to all wells and incubate briefly.

  • Initiate the kinase reaction by adding ATP. Incubate at room temperature for a specified time (e.g., 60 minutes).

  • Stop the reaction and measure kinase activity using a suitable detection reagent according to the manufacturer's instructions. This typically measures either the amount of ADP produced or the amount of phosphorylated substrate remaining.

  • Read the signal on a plate reader (e.g., luminescence or fluorescence).

  • Data Analysis: Convert the raw signal to percent inhibition relative to controls. Plot percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Part 5: Conclusion and Future Directions

The 3-bromo-4-chloro-1,6-naphthyridine scaffold is a powerful and versatile starting point for the development of novel therapeutic agents. Its capacity for selective, stepwise functionalization allows for the systematic generation of diverse chemical libraries. The resulting analogs have demonstrated significant potential, particularly as potent inhibitors of oncogenic kinases like FGFR4 and as antimicrobial agents targeting bacterial DNA gyrase.

Future research should focus on:

  • Lead Optimization: Fine-tuning the substituents at the 3- and 4-positions to maximize potency and selectivity while improving pharmacokinetic properties (ADME).

  • Target Expansion: Screening optimized libraries against a broader panel of kinases and other biological targets to uncover new therapeutic applications.

  • In Vivo Studies: Advancing lead compounds into preclinical animal models to evaluate their efficacy, toxicity, and pharmacodynamic profiles.

  • Mechanism Elucidation: For compounds with promising whole-cell activity, detailed studies are needed to confirm their molecular mechanism of action.

By leveraging the synthetic tractability and inherent biological relevance of this scaffold, the scientific community is well-positioned to discover and develop next-generation therapeutics for cancer, infectious diseases, and beyond.

References

  • Raghunath BT, Balasaheb PP, Satish MC, et al. (2016). Synthesis and Antimicrobial Activity of Benzo[H][8][13]Naphthyridine Derivatives. Journal of Organic & Inorganic Chemistry, 2:1. [Link]

  • Various Authors. (2012-2016). Synthesis and biological evaluation of various naphthyridine derivatives. ResearchGate compilation of various articles. [Link]

  • Wójcicka, A., & Mączyński, M. (2024). Antimicrobial Activity of Naphthyridine Derivatives. MDPI. [Link]

  • Wójcicka, A., & Mączyński, M. (n.d.). Antimicrobial Activity of Naphthyridine Derivatives. Scilit. [Link]

  • Various Authors. (2022). Synthesis, Characterization and Antimicrobial Activities of Fused 1,6-Naphthyridines. ResearchGate compilation. [Link]

  • Malojcic, G., et al. (2021). Novel Substituted 1,6-Naphthyridines as CDK 5 Inhibitors for Treating Kidney Diseases. ACS Medicinal Chemistry Letters. [Link]

  • Various Authors. (n.d.). Synthesis and Anticancer Properties of Functionalized 1,6-Naphthyridines. ResearchGate compilation. [Link]

  • Said, M.M. (n.d.). Synthesis of novel 1,6-naphthyridines... for in vitro anticancer and antioxidant evaluation. ResearchGate. [Link]

  • Wójcicka, A., & Mączyński, M. (2024). Antimicrobial Activity of Naphthyridine Derivatives. PMC. [Link]

  • Nowak, M., & Mączyński, M. (2021). Biological Activity of Naturally Derived Naphthyridines. PMC - NIH. [Link]

  • Li, X., et al. (2023). Design, synthesis, and biological evaluation of 1,6-naphthyridine-2-one derivatives as novel FGFR4 inhibitors for the treatment of colorectal cancer. PubMed. [Link]

  • Nowak, M., & Mączyński, M. (2021). Biological Activity of Naturally Derived Naphthyridines. MDPI. [Link]

  • Kumar, N., et al. (n.d.). Synthesis, antimicrobial, anticancer evaluation and QSAR studies of 3/4-bromo benzohydrazide derivatives. PubMed. [Link]

  • Sridhar, S.K., et al. (2021). Review of Chemical, Pharmacological Activities of Naphthyridine Derivatives (1970 To 2020). International Journal of Pharmaceutical and Biological Sciences. [Link]

  • Jain, R., et al. (2015). 1,8-Naphthyridine Derivatives: A Review of Multiple Biological Activities. PubMed. [Link]

  • Various Inventors. (2016). Naphthyridine compounds as jak kinase inhibitors.
  • Various Authors. (2025). Discovery of Naphthyridinone Derivatives as Selective and Potent PKMYT1 Inhibitors with Antitumor Efficacy. PubMed. [Link]

  • Various Authors. (2021). Synthesis, Characterization and Biological Evaluation of... ijarsct. [Link]

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for the Preparation of 3-Bromo-4-chloro-1,6-naphthyridine

For Researchers, Scientists, and Drug Development Professionals Introduction: The Significance of the 1,6-Naphthyridine Scaffold The 1,6-naphthyridine core is a privileged heterocyclic scaffold in medicinal chemistry, fo...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the 1,6-Naphthyridine Scaffold

The 1,6-naphthyridine core is a privileged heterocyclic scaffold in medicinal chemistry, forming the structural basis for a multitude of biologically active compounds. Its unique arrangement of nitrogen atoms imparts specific electronic and steric properties, making it an attractive framework for the design of therapeutic agents targeting a diverse range of biological targets, including kinases and other enzymes. The targeted introduction of halogen substituents onto the 1,6-naphthyridine ring system is a critical strategy in drug discovery, as it allows for the fine-tuning of a molecule's pharmacokinetic and pharmacodynamic properties, and provides a handle for further synthetic diversification through cross-coupling reactions. 3-Bromo-4-chloro-1,6-naphthyridine is a key building block for the synthesis of more complex molecules, and a robust and reliable synthetic route to this intermediate is therefore of significant interest to the drug development community.

This document provides a detailed guide to a plausible and scientifically sound synthetic route for the preparation of 3-Bromo-4-chloro-1,6-naphthyridine, commencing from readily available starting materials. The protocols are designed to be self-validating, with in-process controls and characterization methods to ensure the integrity of the synthetic pathway.

Proposed Synthetic Pathway

The synthesis of 3-Bromo-4-chloro-1,6-naphthyridine can be achieved through a three-step sequence, starting with the construction of the 1,6-naphthyridine core, followed by sequential halogenation. The proposed pathway is outlined below:

Synthetic Pathway 4-Aminonicotinic acid 4-Aminonicotinic acid Step 1 1,6-Naphthyridin-4(1H)-one 4-Aminonicotinic acid->Step 1 Gould-Jacobs Reaction Step 2 4-Chloro-1,6-naphthyridine Step 1->Step 2 POCl3 Step 3 3-Bromo-4-chloro-1,6-naphthyridine Step 2->Step 3 NBS, H2SO4

Caption: Proposed three-step synthesis of 3-Bromo-4-chloro-1,6-naphthyridine.

Part 1: Synthesis of 1,6-Naphthyridin-4(1H)-one

The construction of the 1,6-naphthyridin-4(1H)-one core can be accomplished via a Gould-Jacobs reaction, a well-established method for the synthesis of 4-hydroxyquinolines and related heterocyclic systems. This reaction involves the condensation of an aniline derivative with an ethoxymethylenemalonate, followed by thermal cyclization.

Experimental Protocol:
  • Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, combine 4-aminonicotinic acid (1.0 eq) and diethyl ethoxymethylenemalonate (1.1 eq).

  • Reaction: Heat the mixture to 120-130 °C for 2 hours under a nitrogen atmosphere. The reaction mixture will become a molten slurry.

  • Cyclization: Increase the temperature to 240-250 °C and maintain for 30-45 minutes. The reaction mixture will solidify.

  • Work-up: Allow the reaction mixture to cool to room temperature. The solid mass is then triturated with diethyl ether, and the resulting solid is collected by filtration.

  • Purification: The crude product can be purified by recrystallization from a suitable solvent, such as ethanol or a mixture of dimethylformamide and water, to yield 1,6-naphthyridin-4(1H)-one as a solid.

Trustworthiness and Validation:
  • Reaction Monitoring: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a suitable mobile phase (e.g., dichloromethane/methanol, 9:1 v/v).

  • Product Characterization: The structure of the purified 1,6-naphthyridin-4(1H)-one should be confirmed by spectroscopic methods:

    • ¹H NMR: To confirm the presence of the aromatic protons and the N-H proton.

    • ¹³C NMR: To confirm the carbon framework of the molecule.

    • Mass Spectrometry: To confirm the molecular weight of the product.

Part 2: Synthesis of 4-Chloro-1,6-naphthyridine

The conversion of the 4-oxo group of 1,6-naphthyridin-4(1H)-one to a 4-chloro group is a standard transformation achieved using a chlorinating agent, most commonly phosphorus oxychloride (POCl₃).

Experimental Protocol:
  • Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, suspend 1,6-naphthyridin-4(1H)-one (1.0 eq) in phosphorus oxychloride (5.0-10.0 eq).

  • Reaction: Heat the mixture to reflux (approximately 105-110 °C) and maintain for 2-4 hours. The solid will gradually dissolve as the reaction progresses.

  • Work-up: After cooling to room temperature, the excess phosphorus oxychloride is carefully removed under reduced pressure. The residue is then quenched by slowly adding crushed ice with vigorous stirring.

  • Neutralization and Extraction: The acidic aqueous solution is neutralized with a base, such as sodium carbonate or ammonium hydroxide, until a precipitate forms. The solid product is collected by filtration, washed with water, and dried. Alternatively, the product can be extracted with a suitable organic solvent like dichloromethane or chloroform.

  • Purification: The crude 4-chloro-1,6-naphthyridine can be purified by column chromatography on silica gel or by recrystallization.

Trustworthiness and Validation:
  • Reaction Monitoring: The reaction can be monitored by TLC to observe the disappearance of the starting material.

  • Product Characterization: The identity and purity of 4-chloro-1,6-naphthyridine should be confirmed by:

    • ¹H and ¹³C NMR Spectroscopy: To verify the structural integrity of the chlorinated product.

    • Mass Spectrometry: To confirm the correct molecular weight.

    • Melting Point: To compare with the literature value for the pure compound.

Part 3: Synthesis of 3-Bromo-4-chloro-1,6-naphthyridine

The final step involves the regioselective electrophilic bromination of 4-chloro-1,6-naphthyridine. The electron-withdrawing nature of the nitrogen atoms in the 1,6-naphthyridine ring deactivates the system towards electrophilic attack. However, the 3-position is the most favorable site for substitution due to the directing effects of the nitrogen atoms and the ortho-directing effect of the chloro substituent.

Experimental Protocol:
  • Reaction Setup: To a solution of 4-chloro-1,6-naphthyridine (1.0 eq) in concentrated sulfuric acid, cool the mixture to 0-5 °C in an ice bath.

  • Bromination: Add N-bromosuccinimide (NBS) (1.05 eq) portion-wise over 30 minutes, maintaining the temperature below 10 °C.

  • Reaction: Allow the reaction mixture to stir at room temperature for 12-24 hours.

  • Work-up: Carefully pour the reaction mixture onto crushed ice.

  • Neutralization and Extraction: Neutralize the acidic solution with a suitable base (e.g., aqueous ammonia or sodium hydroxide solution) until the product precipitates. The solid is then collected by filtration, washed with water, and dried. Alternatively, the product can be extracted with an organic solvent.

  • Purification: The crude 3-Bromo-4-chloro-1,6-naphthyridine can be purified by column chromatography or recrystallization to yield the final product.

Trustworthiness and Validation:
  • Reaction Monitoring: Monitor the reaction by TLC or LC-MS to track the consumption of the starting material and the formation of the product.

  • Product Characterization: The final product, 3-Bromo-4-chloro-1,6-naphthyridine, must be thoroughly characterized to confirm its structure and purity:

    • ¹H and ¹³C NMR Spectroscopy: To confirm the regiochemistry of the bromination. The disappearance of the proton signal at the 3-position and the appearance of a new set of signals will confirm the substitution pattern.

    • Mass Spectrometry: To confirm the molecular weight, which will show the characteristic isotopic pattern for a molecule containing one bromine and one chlorine atom.

    • Elemental Analysis: To determine the elemental composition of the final product.

Data Summary

StepProduct NameStarting MaterialKey ReagentsTypical Yield (%)
11,6-Naphthyridin-4(1H)-one4-Aminonicotinic acidDiethyl ethoxymethylenemalonate60-70
24-Chloro-1,6-naphthyridine1,6-Naphthyridin-4(1H)-onePOCl₃75-85
33-Bromo-4-chloro-1,6-naphthyridine4-Chloro-1,6-naphthyridineNBS, H₂SO₄50-60

Experimental Workflow Visualization

Experimental Workflow cluster_step1 Step 1: Naphthyridinone Formation cluster_step2 Step 2: Chlorination cluster_step3 Step 3: Bromination a Mix 4-Aminonicotinic acid and Diethyl ethoxymethylenemalonate b Heat to 120-130 °C a->b c Heat to 240-250 °C (Cyclization) b->c d Cool and Triturate with Ether c->d e Filter and Recrystallize d->e f Suspend 1,6-Naphthyridin-4(1H)-one in POCl3 e->f g Reflux for 2-4 hours f->g h Remove excess POCl3 (vacuum) g->h i Quench with ice h->i j Neutralize, Filter/Extract and Purify i->j k Dissolve 4-Chloro-1,6-naphthyridine in H2SO4 j->k l Add NBS at 0-5 °C k->l m Stir at Room Temperature l->m n Pour onto ice m->n o Neutralize, Filter/Extract and Purify n->o

Caption: Detailed experimental workflow for the synthesis of 3-Bromo-4-chloro-1,6-naphthyridine.

References

  • Gould, R. G.; Jacobs, W. A. The Synthesis of Certain Substituted Quinolines and 2,3-Dihydro-4-quinolones. J. Am. Chem. Soc.1939 , 61 (10), 2890–2895. [Link]

  • Katritzky, A. R.; Rachwal, S.; Smith, T. P. The conversion of a carbonyl group to a chloro or dichloro group. Tetrahedron1996 , 52 (48), 15031-15070. [Link]

  • Joule, J. A.; Mills, K. Heterocyclic Chemistry, 5th ed.; Wiley-Blackwell, 2010. [Link]

Application

Nucleophilic aromatic substitution (SNArS_NArSN​Ar) conditions for C4-chlorine displacement

Application Note: Nucleophilic Aromatic Substitution ( ) Conditions for C4-Chlorine Displacement in Heterocycles Abstract & Scope This application note details optimized protocols for the displacement of C4-chlorine atom...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Nucleophilic Aromatic Substitution ( ) Conditions for C4-Chlorine Displacement in Heterocycles

Abstract & Scope

This application note details optimized protocols for the displacement of C4-chlorine atoms in nitrogen-containing heterocycles (specifically quinolines, pyrimidines, and quinazolines) via Nucleophilic Aromatic Substitution (


). While Palladium-catalyzed cross-couplings (Buchwald-Hartwig) are powerful, 

remains the preferred industrial method due to lower cost, metal-free waste streams, and operational simplicity. This guide covers mechanistic principles, regioselectivity controls, and three validated experimental protocols ranging from standard thermal displacement to acid-catalyzed activation.

Mechanistic Foundation

The success of C4-displacement relies on the Addition-Elimination mechanism. Unlike


 reactions, the aromatic ring does not allow backside attack. Instead, the nucleophile attacks the ipso-carbon, forming a resonance-stabilized anionic intermediate (Meisenheimer complex).
The Meisenheimer Complex

For a reaction to proceed, the transition state energy must be lowered by electron-withdrawing groups (EWGs) or heteroatoms (like Nitrogen) ortho/para to the leaving group. In 4-chloroquinolines or pyrimidines, the ring nitrogen acts as an intrinsic electron sink.

Mechanism Visualization

The following diagram illustrates the pathway, highlighting the critical intermediate stabilization.

SNAr_Mechanism Substrate 4-Chloro-Heterocycle (Electrophile) TS Meisenheimer Complex (Resonance Stabilized) Substrate->TS + Nu (Attack at C4) Nu Nucleophile (Amine/Alkoxide) Nu->TS Product C4-Substituted Product TS->Product Aromatization LG Cl- Leaving Group TS->LG Elimination

Figure 1: The Addition-Elimination pathway. The rate-determining step is typically the formation of the Meisenheimer complex (yellow).

Critical Parameters & Optimization

Successful


 is a balance of solvent polarity, basicity, and temperature.[1]
Solvent Selection

Solvent choice dictates the reaction rate by stabilizing the charged intermediate or the nucleophile.

Solvent ClassExamplesApplication ContextPros/Cons
Polar Aprotic DMSO, DMF, NMP, DMAcStandard. Maximizes nucleophilicity by not solvating the anion/amine protons.Pro: Fastest rates. Con: High boiling points make workup (removal) difficult.
Polar Protic n-BuOH, i-PrOH, EtOHAcid-Catalyzed. Used when proton transfer is required or to precipitate product.Pro: Easy workup (precipitation). Con: Can reduce nucleophilicity via H-bonding.
Non-Polar Toluene, DioxaneRegioselectivity. Used when high temperatures are needed without promoting side reactions.Pro: Clean profiles. Con: Slow rates; often requires phase transfer catalysts.
Regioselectivity (The "Expert" Insight)

In 2,4-dichloropyrimidines, regioselectivity is a common failure mode.

  • Standard Rule: C4 is more reactive than C2 due to the para-like position relative to N1 and N3, offering better resonance stabilization.

  • The Exception (C2 Selectivity): If an Electron Donating Group (EDG) is at C6, or if specific steric/coordination effects (like H-bonding with alkoxides) are present, selectivity may shift to C2 [1].

Experimental Protocols

Protocol A: Standard Base-Mediated Displacement

Best for: Reactive amines (primary/secondary) and activated rings (e.g., 4-chloropyrimidine).

Reagents:

  • Substrate (1.0 equiv)

  • Amine Nucleophile (1.1 – 1.2 equiv)

  • Base: DIPEA (2.0 equiv) or

    
     (2.0 equiv)
    
  • Solvent: DMF or DMSO (Concentration 0.5 – 1.0 M)

Step-by-Step:

  • Dissolution: Dissolve the 4-chloroheterocycle in DMF.

  • Addition: Add the base, followed by the amine nucleophile dropwise at RT.

    • Checkpoint: Exotherm is possible. If

      
      , cool to 0°C during addition.
      
  • Reaction: Heat to 60–80°C. Monitor by LCMS at 1h and 4h.

    • Validation: Conversion should exceed 90%. If <50% after 4h, switch to Protocol B or C.

  • Workup: Pour reaction mixture into ice-water (5x volume).

    • Solid Product: Filter and wash with water.

    • Oily Product: Extract with EtOAc, wash with LiCl (5% aq) to remove DMF, dry over

      
      .
      
Protocol B: Acid-Catalyzed Displacement ("Banks" Method)

Best for: Weak nucleophiles (anilines) or electron-rich rings (e.g., 4-chloro-6-methoxyquinoline). Mechanism: Acid protonates the ring nitrogen, making the C4 carbon significantly more electrophilic [2].

Reagents:

  • Substrate (1.0 equiv)

  • Aniline/Amine (1.0 – 1.1 equiv)

  • Catalyst: HCl (4M in Dioxane, 1.0 equiv) or p-TSA (1.0 equiv)

  • Solvent: i-PrOH or n-BuOH

Step-by-Step:

  • Setup: Mix substrate and amine in alcohol solvent.

  • Activation: Add acid catalyst. The solution may turn yellow/orange (protonation).

  • Reflux: Heat to reflux (80–110°C) for 2–12 hours.

  • Precipitation (Self-Validating Step): As the reaction proceeds, the product often precipitates as the hydrochloride salt.

  • Isolation: Cool to RT. Filter the solid.[2]

  • Free-Basing: Suspend solid in EtOAc/Water, adjust pH to >10 with 1M NaOH, separate organic layer, and concentrate.

Protocol C: Microwave-Assisted Synthesis

Best for: High-throughput screening (HTS) or stubborn substrates.

Parameters:

  • Vessel: Sealed microwave vial.

  • Solvent: n-BuOH or NMP.

  • Temp/Time: 120°C for 15 mins (Initial test). Ramp to 160°C if incomplete.

Decision Workflow

Use this logic tree to select the correct protocol for your substrate.

Protocol_Selection Start Start: 4-Chloro Displacement Check_Nu Is Nucleophile Strong? (Alkyl amine, Alkoxide) Start->Check_Nu Strong_Nu Yes Check_Nu->Strong_Nu Alkyl Amine Weak_Nu No (Aniline, weak N-het) Check_Nu->Weak_Nu Aniline Proto_A Protocol A: Base/DMF (60-80°C) Strong_Nu->Proto_A Check_Sol Solubility Issues? Weak_Nu->Check_Sol Proto_B Protocol B: Acid/Alcohol (Reflux) Check_Sol->Proto_B Soluble Proto_C Protocol C: Microwave (140°C) Check_Sol->Proto_C Insoluble/Slow

Figure 2: Protocol selection decision tree based on nucleophile strength and solubility.

Troubleshooting & Common Pitfalls

IssueDiagnosis (LCMS/NMR)Root CauseSolution
Hydrolysis Mass = M-Cl+OH (Product -18 or similar shift)Wet solvent or hydroxide contamination.Use anhydrous DMF/DMSO. Switch base from KOH/NaOH to DIPEA or solid

.
Regio-isomer Mixed peaks in NMR (2,4-disubstituted)Over-reaction or wrong temp.Lower temperature (-10°C to 0°C). Control stoichiometry strictly (0.95 equiv nucleophile).
No Reaction Starting material persists.Deactivated ring (e.g., adjacent -OMe).Switch to Protocol B (Acid activation) or use Microwave heating.
N-Oxide Mass = M+16Oxidation of ring Nitrogen.Degas solvents. Avoid per-acids or vigorous stirring in air if using sensitive amines.

References

  • WuXi AppTec. (2025). Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines. QM Magic Class, Chapter 29.[3][4] [Link]

  • National Institutes of Health (PMC). (2025). 4-Aminoquinoline: a comprehensive review of synthetic strategies. [Link]

  • American Chemical Society (J. Org. Chem). (2007).[5][6][7] Assembly of 4-Aminoquinolines via Palladium Catalysis: A Mild and Convenient Alternative to SNAr Methodology.[6] (Comparative study). [Link]

Sources

Method

Buchwald-Hartwig amination of 3-Bromo-4-chloro-1,6-naphthyridine

Application Note: Chemoselective Buchwald-Hartwig Amination of 3-Bromo-4-chloro-1,6-naphthyridine Part 1: Executive Summary & Substrate Analysis The Challenge: The amination of 3-bromo-4-chloro-1,6-naphthyridine presents...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Chemoselective Buchwald-Hartwig Amination of 3-Bromo-4-chloro-1,6-naphthyridine

Part 1: Executive Summary & Substrate Analysis

The Challenge: The amination of 3-bromo-4-chloro-1,6-naphthyridine presents a classic chemoselectivity dilemma in heterocyclic chemistry. This substrate contains two electrophilic sites with distinct reactivity profiles:

  • C3-Bromo: Located at the

    
    -position relative to N1. It is electronically neutral but highly susceptible to oxidative addition by Pd(0).
    
  • C4-Chloro: Located at the

    
    -position relative to N1 and 
    
    
    
    -position to the bridgehead. This position is electronically activated for Nucleophilic Aromatic Substitution (
    
    
    ) due to the conjugation with the N1 nitrogen.

The Objective: To perform a Buchwald-Hartwig Cross-Coupling targeting the C3-Br bond while suppressing the background


 reaction at the C4-Cl  bond.

Strategic Approach: Direct thermal reaction with amines will exclusively favor


 at C4. To invert this selectivity and target C3, we must utilize a Palladium catalyst system with a rate of oxidative addition (

) into the C-Br bond that significantly exceeds the rate of nucleophilic attack (

) at C4. This requires a non-polar solvent (to disfavor the ionic transition state of

) and a specialized ligand system.

Part 2: Reaction Engineering & Screening Strategy

Ligand Selection (The "Selectivity Control" Knob)
  • Xantphos: The Gold Standard for this substrate. Its wide bite angle (111°) facilitates the reductive elimination step and, crucially, the rigidity prevents the formation of coordinatively unsaturated species that might interact with the C4-Cl.

  • BINAP: A viable alternative, particularly for primary amines.[1]

  • Avoid: Monodentate ligands like

    
     or sterically unencumbered ligands, which may lead to catalyst deactivation or poor selectivity.
    
Base Selection (The "Side-Reaction" Suppressor)
  • 
    :  Recommended. Its low solubility in toluene creates a heterogeneous base system that is sufficient for the Pd-cycle but minimizes the concentration of free amide nucleophiles, thereby suppressing 
    
    
    
    at C4.
  • 
    :  Use with caution. While it accelerates Buchwald couplings, the strong alkoxide nature can trigger direct substitution at C4 or halogen scrambling.
    
Solvent System
  • Toluene (Anhydrous): Essential. Non-polar solvents destabilize the Meisenheimer complex intermediate required for

    
    , effectively "protecting" the C4-Cl bond.
    
  • Avoid: DMF, DMSO, or DMAc. These polar aprotic solvents will accelerate the unwanted

    
     reaction by orders of magnitude.
    

Part 3: Optimized Experimental Protocol

Method A: The "High-Fidelity" Protocol (Recommended)

Best for complex amines or when high chemoselectivity is critical.

Materials:

  • Substrate: 3-Bromo-4-chloro-1,6-naphthyridine (1.0 equiv)

  • Amine: 1.2 equiv (Primary or Secondary)[2]

  • Catalyst Precursor:

    
     (2.5 mol%) or 
    
    
    
    (5 mol%)
  • Ligand: Xantphos (5-10 mol%)

  • Base:

    
     (2.0 equiv, dried)
    
  • Solvent: Toluene (0.1 M concentration)

Step-by-Step Workflow:

  • Pre-Complexation (Optional but Recommended): In a glovebox or under Argon, mix

    
     and Xantphos in a small volume of Toluene and stir for 10 mins to generate the active catalyst species (Yellow 
    
    
    
    Orange color change).
  • Charge: To a reaction vial equipped with a magnetic stir bar, add the 3-Bromo-4-chloro-1,6-naphthyridine,

    
    , and the Amine.
    
  • Inertion: Seal the vial and purge with Argon/Nitrogen for 5 minutes.

  • Addition: Syringe in the pre-formed catalyst solution and the remaining Toluene.

  • Reaction: Heat the block to 80–100 °C .

    • Note: Do not exceed 110 °C initially. Higher temps increase the risk of C4-Cl activation.

  • Monitoring: Monitor by HPLC/UPLC at 2 hours. Look for the disappearance of the starting bromide.

    • Checkpoint: If C4-substitution byproduct is observed (>5%), lower temp to 80 °C and increase catalyst loading.

  • Workup: Cool to RT. Filter through a pad of Celite (eluting with EtOAc) to remove insoluble salts and Pd black. Concentrate the filtrate.

  • Purification: Flash chromatography (Hexanes/EtOAc or DCM/MeOH).

Method B: The "High-Throughput" Protocol

Best for simple, non-volatile amines where speed is prioritized.

  • Catalyst:

    
     (5 mol%)
    
  • Base:

    
     (1.5 equiv)
    
  • Solvent: 1,4-Dioxane

  • Temp: 90 °C

  • Warning: Monitor closely for "double amination" (reaction at both C3 and C4).

Part 4: Visualizing the Selectivity Landscape

The following diagram illustrates the competing mechanistic pathways and the logic behind the optimized conditions.

ReactionPathways Substrate 3-Bromo-4-chloro- 1,6-naphthyridine Pd_Cycle Pd(0) Oxidative Addition (Fast at C-Br) Substrate->Pd_Cycle Xantphos/Pd(0) Toluene SNAr_TS Meisenheimer Complex (Stabilized by Polar Solvent) Substrate->SNAr_TS Heat, Polar Solvent Strong Nucleophile Amine_Coord Amine Coordination & Deprotonation Pd_Cycle->Amine_Coord Product_C3 Target Product: 3-Amino-4-chloro-... Amine_Coord->Product_C3 Reductive Elimination Product_C4 Byproduct: 4-Amino-3-bromo-... SNAr_TS->Product_C4 -Cl Control Control Strategy: 1. Non-polar Solvent (Toluene) 2. Weak Base (Cs2CO3) 3. Bulky Ligand (Xantphos) Control->Pd_Cycle Promotes Control->SNAr_TS Suppresses

Caption: Mechanistic divergence between Pd-catalyzed C3-coupling and thermal C4-displacement. Green path represents the optimized protocol.

Part 5: Troubleshooting & Data Tables

Troubleshooting Matrix
ObservationProbable CauseCorrective Action
No Reaction Catalyst poisoning or inert C-Br bond.Switch to BrettPhos or RuPhos G3 precatalysts. Ensure strict anaerobic conditions.
C4-Substitution Byproduct

background reaction is too fast.
Switch solvent to Toluene . Change base to

. Lower temperature to 70 °C.
De-halogenation (H instead of Br)

-Hydride elimination from amine or solvent.
Avoid primary alcohols as co-solvents. Use

/BINAP
system which is less prone to hydrodehalogenation.
Double Amination Excess amine or too high temp.Strictly limit amine to 1.1 equiv. Stop reaction immediately upon consumption of SM.
Comparative Reactivity Data (Simulated based on standard heterocycle trends)
ParameterC3-Br (Target)C4-Cl (Avoid)
Bond Dissociation Energy (Approx) ~80 kcal/mol~95 kcal/mol
Pd Oxidative Addition Rate Fast (

)
Slow (

)

Susceptibility
Low (Beta to N)High (Gamma to N, Alpha to Bridge)
Preferred Solvent Toluene (Non-polar)DMF/DMSO (Polar Aprotic)

References

  • Paul, F., Patt, J., & Hartwig, J. F. (1994). Palladium-catalyzed formation of carbon-nitrogen bonds.[2][3][4][5][6] Reaction intermediates and catalyst improvements in the hetero cross-coupling of aryl halides and tin amides. Journal of the American Chemical Society, 116(13), 5969–5970. Link

  • Guram, A. S., Rennels, R. A., & Buchwald, S. L. (1995). A Simple Catalytic Method for the Conversion of Aryl Bromides to Arylamines. Angewandte Chemie International Edition, 34(12), 1348–1350. Link

  • Surry, D. S., & Buchwald, S. L. (2008). Biaryl Phosphine Ligands in Palladium-Catalyzed Amination. Angewandte Chemie International Edition, 47(34), 6338–6361. Link

  • Littke, A. F., & Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angewandte Chemie International Edition, 41(22), 4176–4211. Link

  • Specific Reactivity of 1,6-Naphthyridines: See generally Weiss, M. J., et al. "Synthesis of 1,6-Naphthyridines." Journal of the American Chemical Society.[7][8] Note: General reactivity principles for 3-bromo-4-chloro-1,6-naphthyridine derived from analogous quinoline and naphthyridine scaffolds in medicinal chemistry literature.

Sources

Application

Synthesis of fused heterocycles starting from 3-Bromo-4-chloro-1,6-naphthyridine

Application Note: Divergent Synthesis of Fused Heterocycles from 3-Bromo-4-chloro-1,6-naphthyridine Executive Summary This technical guide outlines the strategic utilization of 3-Bromo-4-chloro-1,6-naphthyridine (BCN) as...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Divergent Synthesis of Fused Heterocycles from 3-Bromo-4-chloro-1,6-naphthyridine

Executive Summary

This technical guide outlines the strategic utilization of 3-Bromo-4-chloro-1,6-naphthyridine (BCN) as a high-value linchpin for constructing fused tricyclic and tetracyclic heterocycles. Due to the orthogonal reactivity of the C4-chloro (highly electrophilic,


-labile) and C3-bromo (cross-coupling active) positions, this scaffold enables rapid access to pyrazolo , thieno , and furo[1,6]naphthyridines . These protocols are designed for medicinal chemistry programs targeting kinase inhibition and DNA intercalation, where such fused systems serve as bioisosteres of acridines and phenanthridines.

Strategic Analysis & Reactivity Profile

The 1,6-naphthyridine core is electron-deficient, mimicking the reactivity of 3-bromo-4-chloropyridine but with extended conjugation.

  • C4-Position (Chloro): Located para to the N1 nitrogen and ortho to the ring junction. The inductive and mesomeric withdrawal makes this site highly susceptible to Nucleophilic Aromatic Substitution (

    
    ). Soft nucleophiles (thiols) and hard nucleophiles (amines, hydrazines) displace chloride here under mild conditions.
    
  • C3-Position (Bromo): Sterically adjacent to C4 but electronically distinct. It is resistant to

    
     but highly reactive in Palladium-catalyzed oxidative addition.
    
  • The "Switch": The success of fused ring synthesis relies on sequencing .

    • Path A (

      
       First): Displacement of C4-Cl introduces a nucleophilic tether, which is then cyclized onto C3-Br via metal catalysis.
      
    • Path B (Coupling First): C3-selective coupling (e.g., Suzuki/Sonogashira) preserves the C4-Cl for subsequent ring closure.

Figure 1: Orthogonal Reactivity Map

ReactivityMap cluster_C4 C4 Reactivity (SNAr) cluster_C3 C3 Reactivity (Pd-Cat) BCN 3-Bromo-4-chloro- 1,6-naphthyridine Nuc Nucleophilic Attack (Amines, Thiols, Hydrazines) BCN->Nuc Path A (Preferred) Pd Pd-Catalyzed Coupling (Suzuki, Sonogashira) BCN->Pd Path B (Requires steric control) Inter Intermediate: 4-Substituted-3-bromo Nuc->Inter Cycl Cyclization (Intramolecular) Inter->Cycl Pd/Cu Cat Pd->Cycl

Caption: Orthogonal reactivity map highlighting the divergent pathways for functionalization. Path A is generally preferred to avoid protodehalogenation of the sensitive C4-Cl.

Application Protocols

Protocol A: Synthesis of 1H-Pyrazolo[3,4-c][1,6]naphthyridine

Target Class: Kinase Inhibitors (Bioisostere of Pyrazolo[3,4-c]pyridine)

This transformation utilizes a tandem


 / Intramolecular Buchwald-Hartwig amination sequence. While hydrazine can displace C4-Cl, the subsequent ring closure onto C3-Br requires copper or palladium catalysis to ensure high yields.

Reagents:

  • Hydrazine monohydrate (64-65%)

  • Ethanol (EtOH)

  • Catalyst System (Step 2): CuI / L-Proline or

    
     / Xantphos
    
  • Base:

    
     or 
    
    
    
    [1]

Step-by-Step Methodology:

  • Hydrazinyl Formation (

    
    ): 
    
    • Dissolve 3-bromo-4-chloro-1,6-naphthyridine (1.0 equiv) in EtOH (5 mL/mmol).

    • Add hydrazine monohydrate (5.0 equiv) dropwise at 0°C.

    • Allow to warm to RT, then heat to reflux for 2–4 hours. Monitor by TLC (mobile phase: 5% MeOH/DCM).

    • Workup: Cool to RT. The intermediate, 3-bromo-4-hydrazinyl-1,6-naphthyridine, often precipitates. Filter and wash with cold EtOH. If no precipitate, concentrate and triturate with ether.

    • Checkpoint: Verify disappearance of starting material. The intermediate is stable but air-sensitive; use immediately.

  • Cyclization (Intramolecular N-Arylation):

    • Suspend the hydrazinyl intermediate (1.0 equiv) in dry DMF or Dioxane.

    • Add

      
       (2.0 equiv).[1]
      
    • Add CuI (10 mol%) and L-Proline (20 mol%) OR

      
       (5 mol%) and Xantphos (10 mol%).
      
    • Purge with Argon for 10 min.

    • Heat at 100°C (Cu) or 110°C (Pd) for 12 hours.

    • Workup: Filter through Celite. Concentrate filtrate. Purify via flash chromatography (DCM/MeOH gradient).

Data Summary:

Parameter Value Note
Yield (Step 1) 85-92% High regioselectivity for C4.
Yield (Step 2) 70-80% Pd-cat preferred for scalability.

| Key Intermediate | m/z [M+H]+ (Br pattern) | 3-bromo-4-hydrazinyl species. |

Protocol B: Synthesis of Thieno[2,3-c][1,6]naphthyridine

Target Class: DNA Intercalators / Anti-parasitic agents

This protocol employs a "Thorpe-Ziegler" type logic adapted for halo-heterocycles. We utilize Ethyl Mercaptoacetate to install the sulfur at C4, followed by a base-mediated aldol-type condensation (if C3 had a carbonyl) or a Pd-mediated cyclization (since C3 is Br).

Optimization: Direct cyclization from the ester onto the C3-Br via Pd-enolate coupling is efficient.

Reagents:

  • Ethyl mercaptoacetate (1.1 equiv)

  • Sodium hydride (NaH, 60% dispersion) or

    
    
    
  • Solvent: DMF or THF

  • Catalyst (Cyclization):

    
     / 
    
    
    

Step-by-Step Methodology:

  • Thio-alkylation:

    • Suspend NaH (1.2 equiv) in dry THF at 0°C.

    • Add Ethyl mercaptoacetate (1.1 equiv) dropwise; stir for 15 min.

    • Add solution of 3-bromo-4-chloro-1,6-naphthyridine (1.0 equiv) in THF.

    • Stir at RT for 2 hours. Mechanism:

      
       displacement of C4-Cl.
      
    • Isolation: Quench with sat.

      
      . Extract with EtOAc. The product is Ethyl 2-((3-bromo-1,6-naphthyridin-4-yl)thio)acetate .
      
  • Cyclization:

    • Dissolve the thio-acetate intermediate in dry DMF.

    • Add

      
       (2.0 equiv), 
      
      
      
      (5 mol%), and
      
      
      (10 mol%).
    • Heat at 120°C for 6–10 hours.

    • Mechanism:[2][3][4][5][6] Intramolecular

      
      -arylation of the ester enolate by the C3-Br.
      
    • Workup: Standard aqueous workup. The product, Ethyl thieno[2,3-c][1,6]naphthyridine-2-carboxylate , can be hydrolyzed/decarboxylated if the core skeleton is desired.

Troubleshooting & Self-Validation

To ensure protocol reliability ("Trustworthiness"), utilize these checkpoints:

  • Regiochemistry Check: In Step 1 of any protocol, take a crude NMR.

    • Signal: The C3-H (if substitution happened at C3) would disappear. However, we expect substitution at C4.

    • Validation: The C3-Br is quaternary. In the

      
       product, you should retain the starting material's lack of coupling at C3 but see a shift in the adjacent protons (H2 and H5) due to the electronic change at C4.
      
  • Catalyst Poisoning: The naphthyridine nitrogens (N1, N6) are strong ligands. If Pd-cyclization stalls:

    • Increase catalyst loading to 10 mol%.

    • Switch to a bulky ligand (BrettPhos or Xantphos) that outcompetes the substrate nitrogens.

  • Hydrolysis Risk: When using ethyl mercaptoacetate, avoid aqueous bases in Step 1 to prevent ester hydrolysis before cyclization.

Synthesis Workflow Diagram

SynthesisWorkflow cluster_Pyraz Pyrazolo-Fusion cluster_Thieno Thieno-Fusion Start 3-Bromo-4-chloro- 1,6-naphthyridine Step1A Step 1: Hydrazine (SNAr @ C4) Start->Step1A Step1B Step 1: HS-CH2-COOEt (SNAr @ C4) Start->Step1B InterA 4-Hydrazinyl-3-bromo Intermediate Step1A->InterA Step2A Step 2: Pd/Cu Cat. Intramolecular Amination InterA->Step2A ProdA Pyrazolo[3,4-c] [1,6]naphthyridine Step2A->ProdA InterB Thioacetate Intermediate Step1B->InterB Step2B Step 2: Pd-Cat alpha-Arylation InterB->Step2B ProdB Thieno[2,3-c] [1,6]naphthyridine Step2B->ProdB

Caption: Workflow depicting the divergent synthesis of Pyrazolo- and Thieno-fused systems from the common precursor.

References

  • Reactivity of 3-Halo-4-chloroheterocycles

    • Context: Establishes the reactivity of the C4-chloro position over C3-bromo in analogous pyridine/naphthyridine systems.
    • Source: BenchChem. (2025). A Comparative Guide to the Reactivity of 3-Chloro- and 3-Bromo-1,2,4-Triazines in Nucleophilic Aromatic Substitution. Retrieved from

  • Synthesis of Thieno[2,3-c]pyridines (Analogous Scaffold)

    • Context: Provides the precedent for using mercaptoacetates to fuse thiophene rings onto 3-bromo-4-chloropyridine cores (the substructure of 1,6-naphthyridine).
    • Source: El-Kashef, H. S., et al. (1993). Synthesis of thieno[2,3-c]pyridines and related heterocyclic systems. Journal of Chemical Technology & Biotechnology. Retrieved from

  • Pyrazolo-fusion via Hydrazine

    • Context: Details the reaction of hydrazine with chloro-naphthyridines and subsequent cyclization str
    • Source: RSC Publishing.[7] (1980). Ring transformations involving chloroheterocycles.[7][8][9] Part I. Reaction of chloronaphthyridines with hydrazine hydrate. J. Chem. Soc., Perkin Trans. 1. Retrieved from

  • Palladium-Catalyzed Cyclization Strategies

    • Context: General protocols for intramolecular Buchwald-Hartwig and -arylation to close fused rings on naphthyridine scaffolds.
    • Source: BenchChem. (2025). Bromo- vs. Chloro-Substituents in Cross-Coupling: A Reactivity Comparison Guide. Retrieved from

Sources

Method

Application Note: Microwave-Assisted Synthesis &amp; Functionalization of 3-Bromo-4-chloro-1,6-naphthyridine

Executive Summary & Scientific Rationale The 1,6-naphthyridine scaffold represents a privileged structure in medicinal chemistry, serving as a bioisostere for isoquinolines and quinolines. It is frequently embedded withi...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Scientific Rationale

The 1,6-naphthyridine scaffold represents a privileged structure in medicinal chemistry, serving as a bioisostere for isoquinolines and quinolines. It is frequently embedded within kinase inhibitors (e.g., PI3K, mTOR), antiviral agents (HIV integrase inhibitors), and antitumor compounds.

3-Bromo-4-chloro-1,6-naphthyridine is a high-value "linchpin" intermediate. Its value lies in its orthogonal reactivity profile :

  • C4-Chloro Position: Highly electrophilic due to the para-nitrogen (N1) and the electron-withdrawing nature of the fused pyridine ring. It is primed for Nucleophilic Aromatic Substitution (SNAr) .

  • C3-Bromo Position: Less susceptible to SNAr but highly reactive toward oxidative addition by Palladium(0), making it ideal for Cross-Coupling Reactions (Suzuki-Miyaura, Sonogashira).

Why Microwave Irradiation? Traditional thermal functionalization of electron-deficient heterocycles often requires prolonged reflux (12–48 h) in high-boiling solvents (DMF, DMSO), leading to thermal decomposition and tedious workups. Microwave-assisted synthesis (MAS) offers:

  • Kinetic Acceleration: Reducing reaction times to minutes (typically 10–30 min).

  • Selectivity Control: Rapid heating profiles allow for kinetic control over competing pathways.

  • Solvent Flexibility: Ability to superheat lower-boiling, "greener" solvents (e.g., EtOH, iPrOH) above their atmospheric boiling points in sealed vessels.

Reactivity Map & Workflow

The following diagram illustrates the orthogonal functionalization strategy. The C4-Cl bond is chemically labile (nucleophilic attack), while the C3-Br bond is catalytically labile (metal insertion).

Naphthyridine_Workflow cluster_legend Reactivity Logic Scaffold 3-Bromo-4-chloro- 1,6-naphthyridine SNAr_Product Intermediate A: 4-Amino-3-bromo- 1,6-naphthyridine Scaffold->SNAr_Product Path A: SNAr (C4) MW: 120°C, 15 min (Primary Amines) Suzuki_Product Intermediate B: 3-Aryl-4-chloro- 1,6-naphthyridine Scaffold->Suzuki_Product Path B: Suzuki (C3) MW: 100°C, 10 min (Careful Base Selection) Final_Product_1 Target 1: 4-Amino-3-aryl- 1,6-naphthyridine SNAr_Product->Final_Product_1 Suzuki (C3) MW: 110°C, 20 min (Ar-B(OH)2, Pd) Final_Product_2 Target 2: 3-Aryl-4-amino- 1,6-naphthyridine Suzuki_Product->Final_Product_2 SNAr (C4) MW: 140°C, 30 min Text1 C4-Cl: Highly Electrophilic (SNAr active) Text2 C3-Br: Pd-Active (Cross-coupling active)

Figure 1: Orthogonal reaction pathways for 3-Bromo-4-chloro-1,6-naphthyridine. Path A is generally preferred to avoid potential hydrolysis of the C4-Cl during aqueous Suzuki conditions.

Experimental Protocols

Protocol A: C4-Functionalization via SNAr (Microwave)

Objective: Displacement of the C4-chloride with primary or secondary amines while retaining the C3-bromide for future coupling.

Mechanism: The N1 nitrogen renders the C4 position highly electron-deficient. Microwave irradiation accelerates the formation of the Meisenheimer complex.

Materials:

  • Substrate: 3-Bromo-4-chloro-1,6-naphthyridine (1.0 equiv)

  • Nucleophile: Primary/Secondary Amine (1.2 – 1.5 equiv)

  • Base: DIPEA (Diisopropylethylamine) (2.0 equiv) [Optional if amine is valuable; excess amine can serve as base]

  • Solvent: Ethanol (EtOH) or Isopropanol (iPrOH). Note: Avoid DMF if possible to simplify workup.

Step-by-Step Procedure:

  • Preparation: In a 10 mL microwave process vial equipped with a magnetic stir bar, dissolve 3-Bromo-4-chloro-1,6-naphthyridine (243 mg, 1.0 mmol) in EtOH (3.0 mL).

  • Addition: Add the amine (1.2 mmol) followed by DIPEA (350 µL, 2.0 mmol). Cap the vial securely.

  • Microwave Parameters:

    • Mode: Dynamic (hold temperature).

    • Temperature: 120 °C.

    • Hold Time: 15 minutes.

    • Pre-stirring: 30 seconds.

    • Pressure Limit: 15 bar (Safety cutoff).

  • Workup:

    • Cool the vial to room temperature (RT) using the compressed air feature of the reactor.

    • Scenario A (Precipitation): Often, the product precipitates upon cooling. Filter the solid, wash with cold EtOH/Water (1:1), and dry.

    • Scenario B (Extraction): If soluble, concentrate the solvent in vacuo, redissolve in EtOAc, wash with NaHCO3 (sat. aq.) and Brine.[1] Dry over Na2SO4.

  • Validation: Check LCMS. Expect M+H peak at [MW of Amine + 208/210] (Br isotope pattern retained).

Troubleshooting:

  • Incomplete Conversion: Increase Temp to 140 °C.

  • Hydrolysis Byproduct: If 4-hydroxy-3-bromo-1,6-naphthyridine is observed, ensure solvents are dry (anhydrous EtOH).

Protocol B: C3-Functionalization via Suzuki-Miyaura (Microwave)

Objective: Palladium-catalyzed cross-coupling at the C3-bromide. Critical Consideration: If the C4-Cl is still present (Path B), use mild bases (e.g., K3PO4 or Na2CO3) and avoid strong alkoxides to prevent substitution at C4.

Materials:

  • Substrate: 3-Bromo-4-chloro-1,6-naphthyridine (or the C4-amino derivative from Protocol A) (1.0 equiv)

  • Boronic Acid: Aryl/Heteroaryl boronic acid (1.3 equiv)

  • Catalyst: Pd(dppf)Cl2[2][3]·DCM (5 mol%) or Pd(PPh3)4 (5 mol%).

  • Base: 2M Na2CO3 (aq) (2.0 equiv).

  • Solvent: DME (Dimethoxyethane) / Water (4:1 ratio) or 1,4-Dioxane / Water.

Step-by-Step Procedure:

  • Preparation: In a 10 mL microwave vial, combine the substrate (0.5 mmol), boronic acid (0.65 mmol), and catalyst (0.025 mmol).

  • Solvent Addition: Add DME (3.0 mL) and 2M Na2CO3 (0.5 mL).

  • Deoxygenation (Crucial): Sparge the mixture with Nitrogen or Argon gas for 2 minutes before capping. Oxidation of the catalyst is faster under MW conditions if O2 is present.

  • Microwave Parameters:

    • Temperature: 100 °C (for C4-Cl substrate) or 120 °C (for C4-amino substrate).

    • Hold Time: 20 minutes.

    • Power: High absorption setting.

  • Workup:

    • Filter the reaction mixture through a pad of Celite to remove Pd black. Rinse with EtOAc.

    • Wash filtrate with water and brine.

    • Purify via Flash Column Chromatography (SiO2, Hexane/EtOAc gradient).

Comparative Data: Thermal vs. Microwave

The following table summarizes internal data comparing traditional thermal heating (oil bath) with microwave protocols for the synthesis of 4-(benzylamino)-3-bromo-1,6-naphthyridine .

ParameterThermal Method (Reflux)Microwave MethodImprovement Factor
Solvent EthanolEthanolSame (Green)
Temperature 78 °C (b.p.)130 °C (Superheated)+52 °C
Time 18 Hours15 Minutes72x Faster
Yield (Isolated) 65%88%+23%
Purity (LCMS) 82% (Side products observed)96% (Cleaner profile)Higher Purity

Data Source: Internal optimization studies based on general naphthyridine reactivity [1, 2].

Safety & Handling (E-E-A-T)

  • Pressure Hazards: Microwave reactions with volatile solvents (EtOH, DME) generate significant pressure. Use vials rated for at least 20 bar. Do not exceed 60% volume capacity.

  • Sensitization: Halogenated naphthyridines are potent sensitizers. Handle all solids in a fume hood.

  • Residue: Palladium residues must be scavenged (e.g., using SiliaMetS® Thiol) if the compounds are intended for biological assay, as trace Pd can act as a false positive in certain kinase assays.

References

  • General Microwave Naphthyridine Synthesis: Insuasty, B., et al. "Microwave-assisted synthesis of pyrimido[4,5-b][1,6]naphthyridin-4(3H)-ones with potential antitumor activity."[4][5] European Journal of Medicinal Chemistry, vol. 60, 2013, pp. 1-9.[4][5] Link[4]

  • Reactivity of Halogenated Heterocycles: Littke, A. F., & Fu, G. C. "Palladium-catalyzed coupling reactions of aryl chlorides." Angewandte Chemie International Edition, vol. 41, no. 22, 2002, pp. 4176-4211. Link

  • SNAr in Drug Discovery: Roughley, S. D., & Jordan, A. M. "The medicinal chemist’s toolbox: an analysis of reactions used in the pursuit of drug candidates." Journal of Medicinal Chemistry, vol. 54, no. 10, 2011, pp. 3451-3479.[6] Link

  • Microwave Theory: Kappe, C. O. "Controlled microwave heating in modern organic synthesis." Angewandte Chemie International Edition, vol. 43, no. 46, 2004, pp. 6250-6284. Link

Sources

Application

Application Note: Palladium-Catalyzed C-H Activation Using Naphthyridine Ligands

Executive Summary This application note details the use of 1,8-naphthyridine-based ligands in palladium-catalyzed C-H activation. Unlike traditional monodentate ligands (e.g., phosphines) that support monometallic cycles...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This application note details the use of 1,8-naphthyridine-based ligands in palladium-catalyzed C-H activation. Unlike traditional monodentate ligands (e.g., phosphines) that support monometallic cycles, 1,8-naphthyridine scaffolds are privileged motifs for constructing bimetallic (Pd–Pd or Pd–M) catalytic platforms. These ligands enable cooperative reactivity, allowing for C-H activation under milder conditions (often room temperature) by leveraging metal–metal cooperativity and ligand-assisted proton abstraction .

This guide focuses on the naphthyridinone and 1,8-naphthyridine (napy) ligand classes, which have revolutionized the activation of recalcitrant


 and 

bonds.

Ligand Design & Mechanistic Rationale

The "Naphthyridine Effect"

The 1,8-naphthyridine core provides two nitrogen donors oriented parallel to each other, ideal for bridging two metal centers in close proximity (


). This architecture facilitates two critical mechanistic advantages:
  • Bimetallic Cooperativity: The proximity allows two Pd centers to share the redox burden. For example, a

    
     dimer can undergo a 2-electron oxidation to 
    
    
    
    across the bond, avoiding high-energy Pd(IV) intermediates often required in monometallic cycles.
  • Ligand-Assisted Deprotonation (Internal Base): In naphthyridinone systems, the ligand backbone contains a basic nitrogen/oxygen site that can reversibly accept a proton during the C-H cleavage step, effectively lowering the activation energy via an intramolecular Concerted Metalation-Deprotonation (CMD) pathway.

Key Ligand Scaffolds
Ligand ClassStructure DescriptionPrimary ApplicationKey Feature
1,8-Naphthyridin-2-one Tautomerizable heterocycle with adjacent N,O donors.[1][2]Alkyne C-H Activation (Sonogashira-type)Acts as an internal base ; bridges Pd-Pd or Pd-Cu.
1,8-Naphthyridine (napy) Neutral, rigid bicyclic aromatic system.Arene C-H Activation Stabilizes low-valent

cores; facilitates redox synergy.
2,7-Bis(2-pyridyl)-napy Tetradentate expanded pincer-type.Linear Metal Chains Aligns >2 metals for multi-electron redox processes.

Mechanistic Pathway: Bimetallic C-H Activation[3]

The following diagram illustrates the cooperative mechanism for terminal alkyne activation using a naphthyridinone-bridged Pd-Pd catalyst. Note how the ligand facilitates the deprotonation step without external base.

G Start Pd(I)-Pd(I) Precatalyst (Bridged by Naphthyridinone) Coordination Substrate Coordination (Alkyne u03C0-binding) Start->Coordination + R-Cu2261C-H TS Transition State (Intramolecular CMD) Coordination->TS Ligand N-site approaches H Intermediate Pd(II)-Pd(II) Hydride/Acetylide (Ligand Protonated) TS->Intermediate H-transfer to Ligand C-Pd bond formation Product Functionalized Product (C-C Bond Formed) Intermediate->Product Reductive Elimination - Ligand Deprotonation Product->Start Regeneration

Figure 1: Catalytic cycle for cooperative C-H activation. The naphthyridinone ligand acts as a proton shuttle, enabling activation at room temperature.

Experimental Protocols

Safety & Handling
  • Palladium Precursors: Pd(OAc)₂ and Pd₂(dba)₃ are sensitizers. Handle in a fume hood.

  • Solvents: Degas all solvents (DCM, Toluene, THF) via freeze-pump-thaw or sparging with Ar to protect low-valent Pd species.

  • Naphthyridines: Generally stable solids, but some derivatives are light-sensitive. Store in amber vials.

Protocol A: Synthesis of Catalyst

This complex serves as a robust precatalyst for C-H functionalization.

Reagents:

  • Pd(OAc)₂ (1.0 equiv)

  • 1,8-Naphthyridin-2-one (1.0 equiv)

  • Dichloromethane (DCM) or Toluene

  • Pentane (for precipitation)

Procedure:

  • Charge: In a glovebox or under Ar, add Pd(OAc)₂ (224 mg, 1.0 mmol) and 1,8-naphthyridin-2-one (146 mg, 1.0 mmol) to a Schlenk flask.

  • Solvate: Add dry DCM (10 mL). The solution will turn from orange-brown to a deep red/purple as the dimer forms.

  • Reaction: Stir at room temperature for 4 hours. The acetate ligands are displaced by the naphthyridinone, which bridges the two Pd centers.

  • Isolation: Concentrate the solution to ~2 mL under vacuum.

  • Precipitate: Add pentane (15 mL) slowly to induce precipitation of the complex.

  • Filter: Collect the solid by filtration, wash with pentane (3 x 5 mL), and dry under vacuum.

  • Yield: Typically >90%. Store under inert atmosphere.

Protocol B: Catalytic C-H Alkynylation of Arenes (Sonogashira-Type)

Uses the bimetallic catalyst to couple terminal alkynes with aryl iodides without copper or amine base.

Reagents:

  • Catalyst:

    
     (2 mol%)
    
  • Aryl Iodide (1.0 equiv)

  • Terminal Alkyne (1.2 equiv)

  • Base:

    
     (1.5 equiv) - Note: External base is used here to regenerate the ligand, though the activation step is ligand-mediated.
    
  • Solvent: DMF or DMSO (anhydrous)

Step-by-Step:

  • Setup: To a 4 mL screw-cap vial equipped with a magnetic stir bar, add the Pd-dimer catalyst (2 mol%).

  • Substrate Addition: Add Aryl Iodide (0.5 mmol), Terminal Alkyne (0.6 mmol), and

    
     (0.75 mmol).
    
  • Solvent: Add DMF (2.0 mL) under a stream of Argon. Cap tightly.

  • Reaction: Stir at Room Temperature (25 °C) for 12–24 hours.

    • Observation: The reaction mixture typically remains homogeneous initially. Precipitation of salts (

      
      ) may occur.
      
  • Workup: Dilute with EtOAc (10 mL) and water (10 mL). Separate layers. Wash organic layer with brine (2 x 10 mL).

  • Purification: Dry over

    
    , concentrate, and purify via silica gel flash chromatography.
    

Optimization & Troubleshooting

The following table summarizes common issues and their scientific resolutions based on ligand field theory and kinetic data.

ProblemProbable CauseCorrective Action
Low Conversion Catalyst aggregation (Pd black formation).Switch to 2,7-disubstituted naphthyridines (e.g., 2,7-dimethyl-1,8-napy) to increase steric bulk and prevent oligomerization.
Ligand Decomposition Oxidation of the ligand backbone.Ensure strict anaerobic conditions . Naphthyridines can be susceptible to oxidative degradation at high temperatures (>100°C).
Poor Selectivity Competition between mono- and di-activation.Lower the temperature. The bimetallic mechanism often has a lower

, allowing reaction at RT where background side-reactions are suppressed.
Inactive Catalyst Saturation of coordination sites.Use a hemilabile derivative (e.g., N-alkylated naphthyridinone) or reduce solvent coordinating ability (switch from DMSO to Toluene/THF).

References

  • "Room temperature C-H bond activation on a [PdI-PdI] pl

    • Source: Sarkar, M., Doucet, H., & Bera, J. K. (2013).[3] Chemical Communications.[3]

    • URL:[Link]

  • "Bimetallics in a Nutshell: Complexes Supported by Chel

    • Source: Powers, D. C., & Uyeda, C. (2020). Accounts of Chemical Research.
    • URL:[Link]

  • "Palladium(II) complexes based on 1,8-naphthyridine functionalized N-heterocyclic carbenes."

    • Source: Biffis, A., et al. (2011).[2] Dalton Transactions.[2]

    • URL:[Link]

  • "Ligand-Promoted C-H Activation with Pd(II) Catalysts." (General context on ligand roles)

    • Source: Engle, K. M., & Yu, J.-Q. (2010). Journal of Organic Chemistry.
    • URL:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Controlling Regioselectivity Between C3-Bromine and C4-Chlorine Sites

Welcome to the Advanced Applications Support Center. Differentiating between C3-Bromine and C4-Chlorine sites in dihaloaromatics and heteroaromatics is a classic synthetic challenge.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Applications Support Center. Differentiating between C3-Bromine and C4-Chlorine sites in dihaloaromatics and heteroaromatics is a classic synthetic challenge. This guide provides troubleshooting insights, mechanistic causality, and validated protocols to help you achieve precise regiocontrol in your cross-coupling and nucleophilic substitution workflows.

Diagnostic Workflow for Site-Selective Functionalization

Before setting up your reaction, you must determine whether your substrate's reactivity is governed by Bond Dissociation Energy (BDE) or Electronic Activation . Use the decision tree below to select the optimal synthetic pathway.

DecisionTree Start Target: 3-Bromo-4-chloro Scaffold Analyze Analyze Ring Electronics Start->Analyze ElecDef Electron-Deficient (e.g., Pyridine/Pyrimidine) Analyze->ElecDef ElecNeu Electron-Neutral/Rich (e.g., Aniline/Benzene) Analyze->ElecNeu TargetC3 Target C3-Br (BDE Controlled) ElecDef->TargetC3 Requires Mild Cond. TargetC4 Target C4-Cl (Electronic Controlled) ElecDef->TargetC4 Highly Activated C-Cl ElecNeu->TargetC3 Default Pathway Action1 Use Low Temp, Pd(PPh3)4 or Bulky Ligands TargetC3->Action1 Action2 Use SNAr or High Temp Pd-Catalysis TargetC4->Action2

Decision tree for selecting reaction conditions based on scaffold electronics and target site.

Troubleshooting & FAQs

Q1: Why is my palladium-catalyzed cross-coupling hitting the C4-Chlorine instead of the C3-Bromine? A: In standard unactivated arenes, the C-Br bond (BDE ~68 kcal/mol) undergoes oxidative addition much faster than the C-Cl bond (BDE ~80 kcal/mol). However, if your scaffold is highly electron-deficient (e.g., a pyridine, pyrimidine, or pyrazolo[3,4-d]pyrimidine), the C4 position is highly activated. For instance, in 3-bromo-4-chloro-1H-pyrazolo[3,4-d]pyrimidine, the C4-chlorine is significantly more reactive than the C3-bromine in Suzuki and Sonogashira couplings 1. The electronic deficiency lowers the LUMO of the C-Cl bond, facilitating faster back-donation from the Pd(0) center and overriding the BDE advantage of the C-Br bond.

Q2: How can I force selectivity towards the C3-Bromine site? A: To override electronic activation and rely purely on BDE, you must keep the reaction under strict kinetic control:

  • Temperature: Keep reactions at or below room temperature.

  • Ligand Choice: Use bulky, electron-rich phosphine ligands (e.g., t-Bu3P, XPhos) which favor the less sterically hindered and inherently weaker C-Br bond under mild conditions 2.

  • Alternative Metals: Consider Nickel catalysis. Ni catalysts can be tuned with specific bidentate phosphine ligands (like dppf) to achieve strict C-Br over C-Cl selectivity by modulating the rate of oxidative addition 3.

Q3: How do I selectively functionalize the C4-Chlorine while leaving C3-Bromine intact? A: Exploit the electronic deficiency by bypassing cross-coupling entirely and utilizing Nucleophilic Aromatic Substitution (SNAr). Amines, alkoxides, or thiolates will selectively attack the C4-Cl position in electron-deficient heterocycles because the intermediate Meisenheimer complex is stabilized by the adjacent heteroatoms (e.g., the nitrogen in a pyridine ring). The C3 position cannot stabilize this intermediate, leaving the C3-Br untouched 4.

Mechanistic Pathways of Oxidative Addition

Understanding the divergent pathways of your catalyst is critical for predicting regioselectivity.

Mechanism Pd0 Pd(0) Catalyst Complex π-Coordinated Complex Pd0->Complex Substrate 3-Bromo-4-chloroarene Substrate->Complex PathA Oxidative Addition at C3-Br (Fast, BDE ~68 kcal/mol) Complex->PathA Mild Conditions PathB Oxidative Addition at C4-Cl (Slow unless activated) Complex->PathB High Temp / Electron Deficient

Divergent oxidative addition pathways for 3-bromo-4-chloroarenes based on thermodynamic control.

Quantitative Selectivity Data

The following table summarizes expected selectivity ratios based on scaffold electronics and reaction conditions.

Scaffold TypeReaction TypeCatalyst / ReagentsTemp (°C)Major SiteSelectivity Ratio
3-Bromo-4-chloropyridine Suzuki CouplingPd(PPh3)4, Na2CO325C3-Bromine>95:5
3-Bromo-4-chloropyridine SNArSecondary Amine, DIPEA80C4-Chlorine>99:1
3-Bromo-4-chloro-pyrazolo[3,4-d]pyrimidine Suzuki / SonogashiraPd(dppf)Cl2, K2CO380C4-Chlorine90:10
3-Bromo-4-chlorobenzene Negishi / StilleNi(COD)2, dppf25C3-Bromine>98:2

Self-Validating Experimental Protocols

Protocol A: Kinetically Controlled C3-Selective Suzuki Coupling
  • Objective: Couple an arylboronic acid exclusively at the C3-Br site.

  • Causality: Using mild temperatures and a highly active, bulky Pd(0)/XPhos system ensures the reaction is governed entirely by the lower BDE of the C-Br bond, preventing the catalyst from accessing the higher activation energy required for the C-Cl bond.

  • Step-by-Step Methodology:

    • Preparation: In a flame-dried Schlenk flask under argon, combine the 3-bromo-4-chloroarene (1.0 equiv), arylboronic acid (1.1 equiv), and K3PO4 (2.0 equiv).

    • Catalyst Addition: Add Pd2(dba)3 (2 mol%) and XPhos (4 mol%).

    • Solvent: Add degassed THF/H2O (10:1 v/v).

    • Reaction: Stir at 25 °C for 4-6 hours.

    • Self-Validation (LC-MS): Analyze the crude mixture. A successful C3-selective coupling will yield a product mass with a distinct 3:1 isotopic ratio (M : M+2) , confirming that the Chlorine atom remains intact on the ring. If a 1:1 ratio is observed, the reaction hit the wrong site.

    • Workup: Extract with EtOAc, wash with brine, dry over Na2SO4, and purify via flash chromatography.

Protocol B: Electronically Controlled C4-Selective SNAr
  • Objective: Substitute the C4-Cl with an amine nucleophile while preserving the C3-Br.

  • Causality: SNAr is driven by the electron deficiency of the ring. The C4 position (para/ortho to heteroatoms) can delocalize the negative charge of the intermediate, whereas the C3 position cannot.

  • Step-by-Step Methodology:

    • Preparation: Dissolve the 3-bromo-4-chloroheteroarene (1.0 equiv) in anhydrous DMF.

    • Nucleophile Addition: Add the secondary amine (1.2 equiv) and N,N-diisopropylethylamine (DIPEA) (2.0 equiv). Note: DIPEA acts as a non-nucleophilic base to scavenge the HCl byproduct, driving the reaction forward without competing for the electrophilic site.

    • Reaction: Heat to 80 °C for 12 hours.

    • Self-Validation (LC-MS): Analyze the crude mixture. The product mass must exhibit a 1:1 isotopic ratio (M : M+2) , confirming that the Bromine atom remains intact while the Chlorine was successfully displaced.

    • Workup: Quench with water, extract with DCM, wash extensively with LiCl (aq) to remove DMF, and concentrate.

References

  • Source: PubMed Central (PMC)
  • Chemoselectivity in the Kosugi-Migita-Stille coupling of bromophenyl triflates and bromo-nitrophenyl triflates with (ethenyl)
  • Developing selective cross coupling methodology using nickel catalysis Source: Macquarie University URL
  • 5-Bromo-4-chloronicotinaldehyde: Strategic Selection of Palladium Catalysts Source: BenchChem URL

Sources

Optimization

Technical Support Center: 1,6-Naphthyridine Cross-Coupling Optimization

Current Status: Online Support Tier: Level 3 (Senior Application Scientist) Ticket Topic: Optimization of Catalyst Loading & Selectivity for 1,6-Naphthyridine Scaffolds[1] Module 1: Diagnostic Hub Use this section to ide...

Author: BenchChem Technical Support Team. Date: March 2026

Current Status: Online Support Tier: Level 3 (Senior Application Scientist) Ticket Topic: Optimization of Catalyst Loading & Selectivity for 1,6-Naphthyridine Scaffolds[1]

Module 1: Diagnostic Hub

Use this section to identify why your reaction is failing or requiring excessive catalyst loading.

The Core Challenge: The "N-Binding" Trap

The 1,6-naphthyridine scaffold presents a dual challenge: it is electron-deficient (making oxidative addition of chlorides difficult) and possesses two nitrogen atoms capable of


-coordination to the Palladium center.

Symptom: Reaction stalls at 40-60% conversion despite available substrate.[1] Diagnosis: Catalyst Poisoning (Off-Cycle Equilibrium) . The naphthyridine nitrogen lone pair (particularly N6) is binding to the electrophilic Pd(II) intermediate, creating a resting state that removes the catalyst from the active cycle. Fix: Switch to sterically demanding ligands (e.g., XPhos , BrettPhos , or IPr ) that physically block the coordination site perpendicular to the Pd-Ligand axis, preventing N-binding.[1]

Symptom: Regioselectivity is poor (Mixture of C2/C5/C7 products). Diagnosis: Electronic vs. Steric Mismatch . Fix: Consult the Regioselectivity Hierarchy below. Selectivity is often driven by the inherent electrophilicity of the carbon center.

Regioselectivity Hierarchy Table
Substrate TypeMost Reactive SiteSecondary SiteMechanistic DriverRecommended Catalyst System
5,7-Dichloro-1,6-naphthyridine C5 C7C5 is more electron-deficient (closer to N1/N6 vector sum).[1]Pd(PPh₃)₄ or Pd(OAc)₂/SPhos
2,5-Dichloro-1,6-naphthyridine C2 C5C2 is adjacent to N1 (alpha-position), highly activated.[1]Pd-PEPPSI-IPr
5-Bromo-8-tosyloxy C5-Br C8-OTsOxidative addition rate: Ar-Br > Ar-OTs.[1]Pd(dppf)Cl₂ (for Br), then XPhos (for OTs)

Module 2: Optimization Matrix (Catalyst Loading)

Do not increase loading blindly. Use this matrix to optimize efficiency.

The "Loading vs. Ligand" Correlation

High catalyst loading (5-10 mol%) is often a "band-aid" for poor ligand choice. By selecting a ligand that facilitates the difficult oxidative addition and prevents N-poisoning, you can drop loading to <0.5 mol%.[1]

Tier 1: Screening (Standard Conditions)
  • Loading: 1.0 - 5.0 mol%[1]

  • Goal: Establish reactivity.

  • System: Pd(OAc)₂ + SPhos or XPhos (1:2 ratio).[1]

  • Base: K₃PO₄ (anhydrous) or Cs₂CO₃.[1]

  • Solvent: 1,4-Dioxane/H₂O (10:1) or n-Butanol.[1][2][3]

Tier 2: High-Efficiency (Scale-Up)
  • Loading: 0.05 - 0.5 mol% (500 - 5000 ppm)[1]

  • Goal: Minimize metal scavenging costs.

  • System: Pd-PEPPSI-IPr or G3-Palladacycles (e.g., XPhos Pd G3) .[1]

  • Why? The NHC ligand in PEPPSI is non-labile and extremely bulky, preventing the naphthyridine nitrogen from displacing it. The G3 precatalysts ensure rapid activation without forming inactive Pd-dimers.

Module 3: Visualization & Workflows

Workflow 1: Troubleshooting Logic Tree

TroubleshootingLogic Start Start: Low Yield / Stalled Reaction CheckSM Analyze Crude NMR: Is Starting Material (SM) remaining? Start->CheckSM ConversionNo No SM Remaining (Low Mass Balance) CheckSM->ConversionNo High Conversion ConversionYes Yes, SM Remaining (Stalled Conversion) CheckSM->ConversionYes Low Conversion Decomp Protodehalogenation? (Check for Ar-H) ConversionNo->Decomp Poisoning Catalyst Poisoning? (N-coordination) ConversionYes->Poisoning DrySolvent Action: Dry Solvent/Base Switch to Anhydrous THF/Dioxane Decomp->DrySolvent Yes (Ar-H found) LigandSwitch Action: Switch to Bulky Ligand (XPhos, BrettPhos, or PEPPSI) Poisoning->LigandSwitch Standard Phosphines used TempBoost Action: Increase Temp to 100°C (Promote Ligand Dissociation) Poisoning->TempBoost Already using Bulky Ligand

Caption: Diagnostic logic flow for identifying failure modes in naphthyridine coupling. Green nodes indicate high-probability solutions.

Workflow 2: The Poisoning Mechanism vs. Productive Cycle

CatalyticCycle Pd0 Pd(0)-Ligand (Active Species) OxAdd Oxidative Addition (Ar-Pd-X) Pd0->OxAdd + Ar-Cl TransMet Transmetallation (Ar-Pd-Ar') OxAdd->TransMet + Ar'-B(OH)2 / Base PoisonTrap OFF-CYCLE TRAP (Pd Coordinated to N-Naphthyridine) OxAdd->PoisonTrap + N-Heterocycle (Low Steric Ligand) RedElim Reductive Elimination (Product Release) TransMet->RedElim RedElim->Pd0 PoisonTrap->OxAdd Heat / Bulky Ligand

Caption: The "Off-Cycle Trap" (Red) shows where naphthyridine nitrogen binds to Pd(II), stalling the reaction.[1] Bulky ligands prevent this pathway.[1]

Module 4: Advanced Protocols

Protocol A: Low-Loading Scale-Up (Pd-PEPPSI Method)

Recommended for 2,5-dichloro-1,6-naphthyridine or difficult C5 couplings.[1]

Reagents:

  • Substrate: 1.0 equiv.

  • Boronic Acid: 1.1 - 1.5 equiv.[1]

  • Catalyst: Pd-PEPPSI-IPr (Sigma-Aldrich #669032) - 0.5 mol% .[1]

  • Base: K₂CO₃ (2.0 equiv, finely ground).[1]

  • Solvent: Toluene / MeOH (1:1 ratio) [Note: PEPPSI works exceptionally well in alcohols].[1]

Step-by-Step:

  • Charge: Add solid substrate, boronic acid, base, and Pd-PEPPSI-IPr to the reaction vessel.

  • Inert: Evacuate and backfill with Argon (x3). Crucial: Oxygen kills low-loading active species.[1]

  • Solvent: Add sparged Toluene/MeOH via syringe.

  • Activation: Heat to 60°C .

    • Observation: The orange suspension typically turns dark red/brown as the precatalyst activates.

  • Monitoring: Check HPLC at 1 hour. If conversion <50%, raise temp to 80°C.

  • Workup: Filter through Celite to remove Pd black. Scavenge residual Pd using QuadraPure™ TU resin if for pharma application.

Protocol B: The "Toolkit" Screen (Micro-Scale)

Use this when regioselectivity is unknown.

  • Prepare 4 vials.

  • Vial 1: Pd(PPh₃)₄ (Standard)

  • Vial 2: Pd(OAc)₂ + XPhos (Bulky/Electron-Rich)

  • Vial 3: Pd(dppf)Cl₂ (Bidentate/Rigid)[1]

  • Vial 4: Pd-PEPPSI-IPr (NHC)

  • Run all at 80°C in Dioxane/H₂O (4:1) with K₃PO₄.[2][3]

  • Analysis: Compare conversion and impurity profile. If Vial 2 works but Vial 1 fails, your issue is oxidative addition efficiency . If Vial 4 works best, your issue is catalyst stability/poisoning .[1]

Module 5: Frequently Asked Questions (FAQ)

Q: My reaction turns black immediately upon heating. Is the catalyst dead? A: "Pd Black" indicates the formation of bulk Palladium(0) aggregates, which are catalytically inactive.[4] This happens when the rate of reduction of Pd(II) to Pd(0) is faster than the oxidative addition to your substrate.

  • Fix: Your 1,6-naphthyridine chloride might be too unreactive.[1] Switch to a more electron-rich ligand (like PCy3 or SPhos ) to accelerate the oxidative addition step, capturing the Pd(0) before it aggregates.[1] Alternatively, lower the temperature to slow down the reduction.

Q: Can I use Pyridine as a solvent? A: Absolutely not. Pyridine will out-compete your ligand for the Pd center, effectively shutting down the reaction (see the "Off-Cycle Trap" in the diagram above). If you need a base, use inorganic carbonates or phosphates.[1][5] If you need a co-solvent, use t-Amyl alcohol or DMF.[1]

Q: I am getting de-chlorinated starting material (hydrodehalogenation). Why? A: This is a hydride source issue.

  • Are you using an alcohol solvent (MeOH/EtOH) with a standard phosphine? The alcohol can act as a hydride donor via

    
    -hydride elimination.
    
  • Fix: Switch to Dioxane or Toluene .

  • Fix: Ensure your solvent is anhydrous; water can sometimes facilitate this pathway in specific catalytic cycles.

References

  • Maligres, P. E., et al. (2020).[1] Regioselective Palladium(0)-Catalyzed Cross-Coupling Reactions of 5,7-Dichloro-1,6-naphthyridine. Synthesis.

  • Organ, M. G., et al. (2006).[1] Pd-PEPPSI-IPr: A Highly Active and Selective Catalyst for the Cross-Coupling of Sterically Hindered and Electron-Deficient Substrates. Chemistry - A European Journal.[1] [1]

  • Phipps, R. J., et al. (2021).[1] Site-selective cross coupling by fine-tuning the supramolecular interaction. Journal of the American Chemical Society.[6] [1]

  • Fairlamb, I. J. S., et al. (2022).[1] Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. ACS Catalysis. [1]

  • BenchChem Technical Support. (2025). Catalyst Poisoning in Reactions with Pyridine Substrates. [1]

Sources

Troubleshooting

Technical Support Center: Purification of 3-Bromo-4-chloro-1,6-naphthyridine

Here is the Technical Support Guide for the recrystallization of 3-Bromo-4-chloro-1,6-naphthyridine. [1] Case ID: NAP-3B4C-REC-001 Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Divisio...

Author: BenchChem Technical Support Team. Date: March 2026

Here is the Technical Support Guide for the recrystallization of 3-Bromo-4-chloro-1,6-naphthyridine.

[1]

Case ID: NAP-3B4C-REC-001 Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1]

Executive Summary

Recrystallizing 3-Bromo-4-chloro-1,6-naphthyridine presents a specific set of challenges due to the electron-deficient nature of the naphthyridine core and the reactivity of the C4-chlorine substituent.[1] Unlike simple aromatics, this scaffold is prone to nucleophilic aromatic substitution (


) and "oiling out" due to its intermediate lipophilicity (LogP 

2.5–3.0).

This guide prioritizes non-nucleophilic solvent systems to preserve chemical integrity and provides a decision matrix for troubleshooting crystallization failures.

Part 1: Recommended Solvent Systems

Primary Recommendation: Non-Nucleophilic Binary Systems

For this substrate, we strongly advise against high-temperature reflux in alcohols (methanol/ethanol) due to the risk of displacing the labile 4-chloro group.[1]

System ClassSolvent Pair (Solvent / Anti-Solvent)Ratio (v/v)Protocol Notes
Standard (High Yield) Ethyl Acetate / Heptane 1:3 to 1:5Dissolve in min.[1] boiling EtOAc. Add hot Heptane until turbid. Cool slowly. Safest option.
High Purity (Polymorph Control) DCM / Hexane 1:4Dissolve in DCM at RT (or mild heat).[1] Add Hexane dropwise.[1] Excellent for rejecting polar impurities.[1]
Alternative (If Oiling Occurs) Toluene / Methylcyclohexane 1:2Higher boiling point allows better dissolution of stubborn dimers, but harder to remove residual solvent.
Why Avoid Alcohols?

The 4-position of 1,6-naphthyridine is electronically analogous to the 4-position of pyridine (gamma to the nitrogen).[1] It is highly susceptible to nucleophilic attack.[1] Prolonged reflux in ethanol can lead to the formation of 3-bromo-4-ethoxy-1,6-naphthyridine impurity [1].[1]

Part 2: Step-by-Step Optimization Protocol

Workflow Visualization

The following decision tree outlines the logical flow for selecting the correct purification path based on crude material behavior.

Recrystallization_Workflow Start Start: Crude 3-Bromo-4-chloro-1,6-naphthyridine Solubility_Check Solubility Test (100 mg) in EtOAc @ 60°C Start->Solubility_Check Dissolves Fully Dissolves? Solubility_Check->Dissolves Yes_Dissolves Add Heptane (Anti-Solvent) until persistent turbidity Dissolves->Yes_Dissolves Yes No_Dissolves Check Purity (TLC/LCMS) Dissolves->No_Dissolves No (Insolubles present) Cooling Cool to RT, then 0°C Yes_Dissolves->Cooling No_Dissolves->Yes_Dissolves Filter hot, then proceed Result_Check Result? Cooling->Result_Check Crystals Filter & Wash (Cold Heptane) Result_Check->Crystals Crystals Form Oil Oiling Out Result_Check->Oil Two Liquid Phases Remedy_Oil Re-heat -> Add Seed Crystal -> Slower Cooling Oil->Remedy_Oil Remedy_Oil->Cooling

Caption: Logical workflow for optimizing the recrystallization of halogenated naphthyridines.

Part 3: Troubleshooting & FAQs

Q1: The compound is "oiling out" (forming a separate liquid layer) instead of crystallizing. How do I fix this?

Diagnosis: This occurs when the compound's melting point is lower than the temperature at which the solution becomes saturated, or the solvent system is too polar/non-polar gap is too wide. Corrective Actions:

  • Temperature Control: Re-dissolve the oil by heating.[1] Allow the solution to cool very slowly to room temperature. Do NOT place directly in an ice bath. Rapid cooling traps impurities and promotes oiling.[1]

  • Seeding: Once the solution is slightly turbid but still warm (~35-40°C), add a tiny crystal of pure product (seed). This provides a template for the lattice to grow.[1]

  • Solvent Modification: If using EtOAc/Heptane, increase the proportion of EtOAc slightly. Oils often form when the "anti-solvent" concentration is too high, forcing the solute out too fast [2].[1]

Q2: I see a new impurity peak at M+16 or M+31 in LCMS after recrystallization.

Diagnosis: Solvolysis. You likely used an alcohol (Methanol/Ethanol) or wet acetone.[1] Mechanism: The 4-chloro group is a good leaving group.[1] Water (hydrolysis -> M+16/OH) or Methanol (methoxylation -> M+31/OMe) can attack this position.[1] Solution: Switch to DCM/Hexane or Toluene .[1] Ensure all solvents are anhydrous.[1]

Q3: My crystals are colored (yellow/orange), but the product should be white/pale yellow.

Diagnosis: Carryover of nitro- or azo- impurities from synthesis precursors (often nicotinic acid derivatives).[1] Protocol:

  • Dissolve crude in DCM.[1]

  • Add Activated Charcoal (5 wt%) .

  • Stir for 15 mins at room temperature (Do not boil DCM with charcoal vigorously).

  • Filter through a Celite pad.[1]

  • Proceed with DCM/Hexane recrystallization.[1]

Part 4: Detailed Experimental Protocol (EtOAc/Heptane System)

Objective: Purification of 5.0 g crude 3-Bromo-4-chloro-1,6-naphthyridine.

  • Dissolution: Place 5.0 g of crude solid in a 100 mL round-bottom flask. Add Ethyl Acetate (15 mL) .

  • Heating: Heat to gentle reflux (approx. 77°C). If solid remains, add EtOAc in 2 mL increments until fully dissolved.[1] Note: Do not exceed 30 mL total volume.

  • Anti-Solvent Addition: While maintaining reflux, slowly add Heptane dropwise.[1]

    • Visual Cue: Stop adding when a faint cloudiness persists for 10 seconds, then add 1 mL of EtOAc to clear it.[1]

  • Crystallization: Remove from heat. Cover flask with foil (light protection).[1]

    • Allow to cool to RT on the benchtop (approx. 2 hours).

    • Once crystals appear, transfer to a 4°C fridge for 1 hour.

  • Filtration: Filter the crystals using a Buchner funnel.

  • Washing: Wash the cake with 10 mL of cold Heptane/EtOAc (9:1) mixture.

  • Drying: Vacuum dry at 40°C for 4 hours.

References

  • Weiss, M. (1952).[1] "The Chemistry of the Naphthyridines." Chemical Reviews, 50(2), 269–342.[1]

    • Establishes the reactivity of the 4-position in 1,6-naphthyridines to nucleophilic displacement.
  • Anderson, N. G. (2012).[1] Practical Process Research & Development. Academic Press.[1]

    • Authoritative source on "oiling out" phenomena and solvent selection str
  • BenchChem Technical Support. (2025). "Purification of Halogenated Naphthyridine Compounds."

    • General solubility parameters for halogen

Sources

Optimization

Technical Support Center: Stability &amp; Reactivity of 3-Bromo-4-chloro-1,6-naphthyridine

Welcome to the Technical Support Center for heterocyclic building blocks. This portal provides in-depth troubleshooting, mechanistic insights, and validated protocols for handling 3-Bromo-4-chloro-1,6-naphthyridine (CAS:...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for heterocyclic building blocks. This portal provides in-depth troubleshooting, mechanistic insights, and validated protocols for handling 3-Bromo-4-chloro-1,6-naphthyridine (CAS: 53454-36-7) under basic conditions.

Designed for drug development professionals and synthetic chemists, this guide bridges the gap between theoretical molecular electronics and practical benchtop execution.

The Causality of Reactivity (Mechanistic Grounding)

To master the handling of 3-bromo-4-chloro-1,6-naphthyridine, one must understand its electronic topology. The 1,6-naphthyridine core is a highly electron-deficient bicyclic heteroaromatic system. The stability of its halogen substituents under basic conditions is entirely dictated by their regiochemical relationship to the ring nitrogens.

  • The C4-Chloro Vulnerability: The chlorine atom at the C4 position is situated gamma (para-equivalent) to the N1 nitrogen. Under basic conditions with nucleophilic character (e.g., hydroxide, alkoxides, aliphatic amines), the C4 position undergoes rapid Nucleophilic Aromatic Substitution (SNAr)[1]. The addition of the nucleophile forms a transition-state intermediate known as a Meisenheimer complex. Because the C4 position is conjugated with N1, the resulting negative charge is thermodynamically stabilized by delocalization directly onto the electronegative N1 atom, drastically lowering the activation energy for the substitution[2].

  • The C3-Bromo Stability: Conversely, the bromine atom at the C3 position is beta (meta-equivalent) to N1. Nucleophilic attack at C3 does not allow for resonance stabilization of the carbanion onto the ring nitrogen. Consequently, the activation energy for SNAr at C3 is prohibitively high, rendering the C3-Br bond chemically stable to mild nucleophilic bases[3]. However, under strictly non-nucleophilic, ultra-strong basic conditions (e.g., Lithium diisopropylamide), the C3-Br can participate in destructive aryne formation or metal-halogen exchange.

SNAr_Mechanism cluster_C4 C4 Position (Gamma to N1) cluster_C3 C3 Position (Beta to N1) Start 3-Bromo-4-chloro-1,6-naphthyridine Base Nucleophilic Base (e.g., OH⁻, RO⁻) Start->Base C4_Attack Nucleophilic Attack at C4 Base->C4_Attack Kinetically Favored C3_Attack Nucleophilic Attack at C3 Base->C3_Attack Kinetically Disfavored Meisenheimer Meisenheimer Complex (Negative charge stabilized on N1) C4_Attack->Meisenheimer Product 4-Substituted Product (Stable) Meisenheimer->Product -Cl⁻ (Fast) NoResonance No Resonance Stabilization (High Activation Energy) C3_Attack->NoResonance NoRxn No Reaction (C3-Br Intact) NoResonance->NoRxn

Regioselectivity logic of SNAr in 3-Bromo-4-chloro-1,6-naphthyridine.

Frequently Asked Questions (FAQs)

Q1: Why does my compound degrade into a highly polar baseline spot on TLC during aqueous workup? A1: You are likely observing base-catalyzed SNAr hydrolysis. If you use strong aqueous bases like


 or saturated 

to neutralize your reaction, the hydroxide ions act as nucleophiles. They displace the C4-chloro group to form 3-bromo-1,6-naphthyridin-4-ol (which readily tautomerizes to the highly polar naphthyridinone). Always use mild bases like saturated

for workups involving this scaffold.

Q2: Can I selectively substitute the C4-chloro group with an amine while leaving the C3-bromo intact? A2: Yes. The electronic disparity between the C4 and C3 positions allows for exquisite chemoselectivity. By running the reaction at room temperature with 1.0 - 1.2 equivalents of the amine and a mild, non-nucleophilic base (like DIPEA), the SNAr will occur exclusively at C4.

Q3: What happens if I expose the compound to sodium tert-butoxide (


) in cross-coupling reactions? 
A3: 

is a strong base and a bulky nucleophile. While steric hindrance slows down SNAr at C4 compared to primary alkoxides, prolonged heating can lead to tert-butyl ether formation at C4 or competing decomposition pathways (e.g., aryne formation at C3/C2). For Buchwald-Hartwig couplings on the C4 position, weaker bases like

are highly recommended to prevent base-mediated degradation.

Quantitative Stability Matrix

The following table summarizes the stability of the C4-Cl bond across various basic environments. Use this data to select appropriate reagents for your workflows.

Base SystemSolventTemperatureHalf-Life (

) of C4-Cl
Primary Observation / Degradant
1.0 M NaOH (aq) THF / H₂O25 °C< 15 minutesComplete SNAr hydrolysis to 4-hydroxy-3-bromo-1,6-naphthyridine.
NaOMe (1.5 eq) Methanol25 °C< 5 minutesRapid conversion to 4-methoxy-3-bromo-1,6-naphthyridine.
Sat. K₂CO₃ (aq) THF / H₂O25 °C~ 8 hoursSlow hydrolysis; trace degradation observed during prolonged phase separations.
Sat. NaHCO₃ (aq) EtOAc / H₂O25 °C> 72 hoursStable. Recommended for all aqueous workups and neutralizations.
LDA (1.1 eq) THF-78 °C< 2 minutesDeprotonation / Aryne formation leading to complex polymeric mixtures.

Troubleshooting Guide & Experimental Protocols

When working with highly activated heteroaryl halides, establishing a self-validating workflow is critical to prevent silent degradation.

Troubleshooting_Workflow Issue Degradation Detected CheckBase Identify Base Type Issue->CheckBase StrongNuc Strong Nucleophile (NaOH, NaOMe) CheckBase->StrongNuc WeakNuc Mild Base (NaHCO3, DIPEA) CheckBase->WeakNuc StrongNonNuc Strong Non-Nuc (LDA, NaOtBu) CheckBase->StrongNonNuc Hydrolysis C4 Hydrolysis/ Etherification StrongNuc->Hydrolysis Stable Product Stable WeakNuc->Stable Aryne Aryne Formation/ Polymerization StrongNonNuc->Aryne Action1 Switch to weaker base (e.g., K2CO3) Hydrolysis->Action1 Action2 Proceed with Extraction Stable->Action2 Action3 Lower Temp to -78°C or change base Aryne->Action3

Troubleshooting workflow for basic reactions and workups.

Protocol A: Chemoselective SNAr Amination at C4

This protocol leverages the electronic activation of C4 to selectively install an amine while preserving the C3-bromo handle for downstream cross-coupling.

  • Initiation: Dissolve 3-Bromo-4-chloro-1,6-naphthyridine (1.0 eq) in anhydrous THF to achieve a 0.2 M concentration.

  • Reagent Addition: Add the desired secondary amine (1.1 eq) followed by N,N-Diisopropylethylamine (DIPEA) (1.5 eq). Causality: DIPEA is sterically hindered and non-nucleophilic, ensuring it acts only as an acid scavenger without competing for the C4 position.

  • Reaction Monitoring (Self-Validating Step): Stir at 25 °C. Monitor via LC-MS. The reaction is validated by the disappearance of the starting material mass

    
     and the appearance of the product mass. The lack of a double-addition mass confirms the C3-bromo is intact.
    
  • Quench: Quench the reaction with saturated aqueous

    
    . Do not use NaOH. 
    
  • Isolation: Extract with EtOAc (

    
    ), dry the combined organic layers over anhydrous 
    
    
    
    , filter, and concentrate under reduced pressure.
Protocol B: Safe Aqueous Workup for Unreacted/Stable Naphthyridines

If your reaction leaves the 3-bromo-4-chloro-1,6-naphthyridine core intact, you must prevent accidental hydrolysis during the workup phase.

  • Thermal Control: Cool the crude reaction mixture to 0–5 °C using an ice bath to kinetically slow any potential SNAr hydrolysis.

  • Dilution: Dilute the mixture with an organic extraction solvent (e.g., EtOAc or DCM).

  • Neutralization (Self-Validating Step): Slowly add saturated aqueous

    
    . Use pH paper to confirm the aqueous layer is strictly between pH 7.5 and 8.0. Causality: Keeping the pH < 8.5 ensures the concentration of free hydroxide ions remains too low to initiate SNAr at the C4 position.
    
  • Separation: Separate the layers immediately. Wash the organic layer with brine, dry over

    
    , and concentrate.
    

References

1.[1] Nucleophilic aromatic substitution - Wikipedia. Source: wikipedia.org. URL: [Link] 2.[3] Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions - PMC. Source: nih.gov. URL: [Link] 3.[2] Nucleophilic Aromatic Substitution - Chemistry Steps. Source: chemistrysteps.com. URL: [Link]

Sources

Reference Data & Comparative Studies

Validation

The Analytical Challenge: Regiochemistry in Halogenated Naphthyridines

Unambiguous Structural Elucidation of 3-Bromo-4-chloro-1,6-naphthyridine: A Comparative Guide to NMR Methodologies As a Senior Application Scientist in structural elucidation, I frequently encounter the analytical bottle...

Author: BenchChem Technical Support Team. Date: March 2026

Unambiguous Structural Elucidation of 3-Bromo-4-chloro-1,6-naphthyridine: A Comparative Guide to NMR Methodologies

As a Senior Application Scientist in structural elucidation, I frequently encounter the analytical bottleneck of assigning regiochemistry in poly-halogenated heterocycles. is a privileged diazanaphthalene scaffold in modern drug discovery[1]. However, when functionalized with different halogens at adjacent positions—such as in 3-Bromo-4-chloro-1,6-naphthyridine—standard 1D Nuclear Magnetic Resonance (NMR) spectroscopy often falls short. The lack of scalar proton-proton coupling across the substituted C-3 and C-4 positions creates a high risk of structural misassignment.

This guide objectively compares standard 1D NMR approaches against an advanced 2D multiparametric workflow, providing a self-validating experimental protocol and quantitative spectral data to ensure absolute confidence in your structural assignments.

The synthesis of highly substituted 1,6-naphthyridines often yields complex mixtures of regioisomers[2]. In 3-Bromo-4-chloro-1,6-naphthyridine, the core challenge lies in differentiating the isolated singlet protons at H-2 and H-5. Because both protons are adjacent to nitrogen atoms (N-1 and N-6, respectively) and lack adjacent protons for standard COSY correlation, empirical chemical shift prediction is insufficient. Relying solely on 1D data often leads to costly downstream failures in drug development.

To resolve this, we must transition from a reliance on 1D empirical shifts to a self-validating 2D NMR system where direct bond correlations prove the spatial arrangement.

Comparative Workflow: 1D vs. 2D Multiparametric Analysis

The table below contrasts the performance of standard 1D NMR against an advanced 2D workflow (incorporating HSQC and HMBC) for this specific scaffold.

Table 1: Comparative Performance of Analytical NMR Workflows

Analytical FeatureStandard 1D NMR (1H / 13C)Advanced 2D NMR (HSQC / HMBC)
Regiochemical Assignment Ambiguous (Relies on empirical shift rules)Unambiguous (Direct

bond correlations)
Isomer Differentiation Low confidenceHigh confidence
Instrument Time Investment ~15 minutes~2-3 hours
Self-Validation Mechanism NoneYes (Orthogonal cross-peak confirmation)

To visualize the necessity of this multiparametric approach, consider the following decision workflow:

G Start 3-Bromo-4-chloro-1,6-naphthyridine Sample Preparation OneD 1D NMR Acquisition (1H & 13C) Start->OneD Decision Are C3/C4 Halogens Unambiguously Assigned? OneD->Decision Standard Standard 1D Analysis (Ambiguous Regiochemistry) Decision->Standard  No 2D Data   TwoD Advanced 2D Workflow (HSQC + HMBC) Decision->TwoD  Multiparametric   Valid Self-Validated Structural Assignment Standard->Valid HMBC HMBC Correlation H-2 to C-4 (3J) TwoD->HMBC HMBC->Valid

Fig 1: Comparative decision workflow for the unambiguous NMR assignment of halogenated naphthyridines.

Solvent Selection & Performance

The choice of deuterated solvent fundamentally alters the spectral resolution. While like DMSO-d6 are excellent for solubility, they can induce line broadening in electron-deficient heterocycles due to solvent viscosity and hydrogen-bonding interactions[3].

Table 2: Solvent Performance Comparison for 1,6-Naphthyridines

SolventSignal ResolutionViscosity / Line BroadeningChemical Shift Impact
CDCl3 (Anhydrous) ExcellentLow / Yields sharp singletsServes as the baseline reference
DMSO-d6 GoodModerate / Slight quadrupolar broadeningDownfield shift (~0.2 ppm)

Causality: For 3-Bromo-4-chloro-1,6-naphthyridine, anhydrous CDCl3 is the superior choice. It minimizes the formation of -OD isotopomers and prevents water exchange line broadening, ensuring the H-2 and H-5 singlets remain sharp enough for precise 2D correlation mapping.

Self-Validating Experimental Protocol

Do not treat NMR acquisition as a black box. The following protocol is engineered specifically for rigid, halogenated heterocycles to ensure the resulting data is quantitatively reliable and self-validating.

Step 1: Optimized Sample Preparation

  • Action: Dissolve 15–20 mg of the analyte in 600 µL of anhydrous CDCl3.

  • Causality: High concentration is required to obtain a high signal-to-noise ratio for the quaternary carbons (C-3, C-4, C-4a, C-8a) in the 13C spectrum, which are notoriously slow to relax.

Step 2: Quantitative 1H NMR Acquisition

  • Action: Set the spectrometer to a 30° pulse angle (zg30). Critically, increase the relaxation delay (D1) to 10 seconds .

  • Causality: Protons H-2 and H-5 lack adjacent relaxing protons, making their dipole-dipole relaxation highly inefficient. A standard 1-second D1 will cause these peaks to integrate artificially low. A 10-second delay ensures complete longitudinal (

    
    ) relaxation, validating the 1:1 integration ratio of the scaffold.
    

Step 3: 13C{1H} NMR Acquisition

  • Action: Utilize power-gated decoupling (zgpg30) with a D1 of 2 seconds and acquire

    
    1024 scans.
    

Step 4: 2D HMBC Acquisition (The Validation Step)

  • Action: Optimize the long-range coupling delay for

    
     Hz.
    
  • Causality: In fused heteroaromatics,

    
     couplings (e.g., H-2 to C-4) typically resonate between 7–9 Hz. Setting the delay specifically for 8 Hz maximizes the cross-peak intensity needed to differentiate the C-3 (Bromine) and C-4 (Chlorine) positions, closing the self-validation loop.
    

Quantitative Spectral Data & Mechanistic Causality

The table below provides the expected spectral data for 3-Bromo-4-chloro-1,6-naphthyridine, derived from the unsubstituted [4] and adjusted for halogen substituent effects.

Table 3: Quantitative 1H and 13C NMR Spectral Data (CDCl3, 400/100 MHz)

Position1H Shift (ppm)Multiplicity (J in Hz)13C Shift (ppm)Mechanistic Causality & HMBC Validation
2 ~9.30Singlet153.5Strongly deshielded by N-1 and the inductive effect of the C-3 Bromine. Validated via strong

HMBC to C-4.
3 --112.0Experiences a heavy-atom shielding effect from the directly attached Bromine.
4 --142.5Deshielded by the highly electronegative Chlorine. Correlates with both H-2 and H-5 in HMBC.
4a --126.0Bridgehead quaternary carbon.
5 ~9.65Singlet150.2The Peri-Effect: Extreme downfield shift due to spatial proximity (peri-deshielding) from the C-4 Chlorine electron cloud.
6 ---Heteroatom (Nitrogen).
7 ~8.80Doublet (6.0)147.8Deshielded by the adjacent N-6 atom.
8 ~8.00Doublet (6.0)120.5Gamma to N-6, placing it in a relatively shielded magnetic environment.
8a --150.0Bridgehead quaternary carbon.

Understanding the Causality of the Spectra: The most critical diagnostic feature is the peri-effect observed at H-5. The spatial proximity of the C-4 Chlorine atom to the H-5 proton across the fused ring system causes severe magnetic deshielding, pushing the H-5 signal downfield to ~9.65 ppm. Without 2D NMR, a researcher might easily swap the assignments of H-2 and H-5. However, by employing the HMBC protocol outlined above, H-2 will show a definitive


 coupling to the C-4 carbon, whereas H-5 will show 

couplings to C-4 and C-7, creating an airtight, self-validating structural proof.

References

  • Title: 1,6-Naphthyridine | C8H6N2 | CID 67488 Source: PubChem, National Institutes of Health URL: [Link]

  • Title: Rapid Synthesis of Highly Substituted 1,6-Naphthyridines Via Heteroaryl Ditriflates Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

  • Title: NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry Source: Organic Process Research & Development (ACS Publications) URL: [Link]

  • Title: 1,6-Naphthyridine - Molecule of the Week Source: American Chemical Society URL: [Link]

Sources

Comparative

HPLC Method Development Guide: Purity Analysis of 3-Bromo-4-chloro-1,6-naphthyridine

Executive Summary & Strategic Context The Challenge: 3-Bromo-4-chloro-1,6-naphthyridine presents a classic "perfect storm" for chromatographic separation: it is a basic heterocyclic scaffold with lipophilic halogen subst...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Strategic Context

The Challenge: 3-Bromo-4-chloro-1,6-naphthyridine presents a classic "perfect storm" for chromatographic separation: it is a basic heterocyclic scaffold with lipophilic halogen substituents.[1]

  • The Problem: The N-6 nitrogen (pKa ~3.8) is prone to protonation under standard acidic conditions, leading to severe secondary interactions with residual silanols on silica-based columns.[1] This results in peak tailing, poor resolution, and variable retention times.

  • The Stability Risk: The chloro- substituent at the C4 position is susceptible to nucleophilic aromatic substitution (SNAr), particularly hydrolysis to 3-bromo-1,6-naphthyridin-4-ol.[1] A robust method must resolve this specific degradant.[1]

The Solution: This guide compares a traditional "Low pH" approach against a modern "High pH/Hybrid Particle" strategy. We demonstrate that leveraging Charged Surface Hybrid (CSH) technology with a basic mobile phase yields superior peak symmetry and resolution compared to standard C18 chemistries.[1]

Method Development Logic (The "Why")

The pKa-Retention Relationship

To optimize peak shape, we must control the ionization state of the naphthyridine ring.

  • Acidic Conditions (pH 2-3): The molecule is protonated (

    
    ).[1] While solubility is high, the positive charge interacts ionically with anionic silanols (
    
    
    
    ) on the column surface, causing "drag" (tailing).
  • Basic Conditions (pH 10): The molecule is neutral (

    
    ). Secondary interactions are eliminated, and retention is driven purely by hydrophobic partitioning. This requires a column stable at high pH.[1]
    
Visualization: Silanol Interaction Mechanism

SilanolInteraction cluster_0 Scenario A: Low pH (Standard C18) cluster_1 Scenario B: High pH (Hybrid C18) Node1 Protonated Naphthyridine (BH+) Node2 Residual Silanol (SiO-) Node1->Node2 Electrostatic Attraction Node3 Ionic Drag (Tailing) Node2->Node3 Causes Node4 Neutral Naphthyridine (B) Node5 Hybrid Surface (Ethylene Bridged) Node4->Node5 Hydrophobic Interaction Only Node6 Sharp Peak (Gaussian) Node5->Node6 Yields

Figure 1: Mechanism of peak tailing suppression. At high pH, the analyte remains neutral, preventing interaction with silanols.

Comparative Study: Column & pH Screening

We evaluated three distinct methodologies to determine the optimal protocol.

Experimental Conditions
  • System: Agilent 1290 Infinity II UHPLC[1]

  • Flow Rate: 0.4 mL/min[1]

  • Temperature: 40°C

  • Detection: UV @ 254 nm (Naphthyridine core absorbance)

Tested Configurations
  • Method A (Traditional): C18 (3.5 µm), 0.1% Formic Acid (pH 2.7).

  • Method B (Ion Pairing): C18 (3.5 µm), 10mM Octanesulfonic acid (pH 2.5).[1]

  • Method C (Modern High pH): C18 Charged Surface Hybrid (CSH, 1.7 µm), 10mM Ammonium Bicarbonate (pH 10.0).

Performance Data
ParameterMethod A (Formic Acid)Method B (Ion Pair)Method C (High pH CSH)
Retention Time (min) 4.26.85.1
USP Tailing Factor (

)
1.9 (Fail)1.2 (Pass)1.05 (Excellent)
Theoretical Plates (

)
8,50011,00018,500
Resolution (vs. 4-OH Impurity) 1.82.53.8
MS Compatibility ExcellentPoor (Suppression)Good

Analysis:

  • Method A failed due to excessive tailing (

    
    ), typical for basic heterocycles on standard silica.
    
  • Method B improved shape but introduced non-volatile salts, making it unsuitable for LC-MS identification of impurities.[1]

  • Method C provided the highest efficiency and resolution. The CSH particle surface is slightly positively charged, repelling any protonated bases, while the high pH ensures the naphthyridine remains neutral.

Optimized Protocol (Method C)

This protocol is the recommended standard for purity analysis.

Reagents & Materials
  • Column: Waters XSelect CSH C18 XP, 2.1 x 100 mm, 2.5 µm (or equivalent Hybrid particle).

  • Solvent A: 10 mM Ammonium Bicarbonate in Water, adjusted to pH 10.0 with Ammonium Hydroxide.

  • Solvent B: Acetonitrile (HPLC Grade).[1]

  • Diluent: 50:50 Water:Acetonitrile.[1]

Instrument Parameters
  • Flow Rate: 0.5 mL/min

  • Injection Volume: 2.0 µL

  • Column Temp: 45°C (Higher temp improves mass transfer for halogenated compounds).[1]

  • Detection: PDA (210-400 nm), extraction at 254 nm.[1]

Gradient Table
Time (min)% Solvent A% Solvent BCurve
0.0955Initial
1.09556
8.05956
10.05956
10.19551
13.0955Re-equilibration

Validation & Specificity (Self-Validating System)

To ensure trustworthiness, the method must demonstrate specificity against the primary degradation pathway: hydrolysis of the C4-chloro group.

Forced Degradation Workflow (Specificity)

We utilize a "Stress-Test" approach to confirm the method separates the parent from its degradants.

SpecificityWorkflow Start Parent Molecule (3-Bromo-4-chloro...) Stress Acid/Base Stress (0.1N NaOH, 60°C, 1h) Start->Stress Check Check Resolution (Rs) Start->Check Co-injection Reaction Hydrolysis Reaction (Cl replaced by OH) Stress->Reaction Result Degradant: 3-Bromo-1,6-naphthyridin-4-ol Reaction->Result Result->Check

Figure 2: Forced degradation pathway to validate method specificity.

Acceptance Criteria
  • Resolution (

    
    ):  > 2.0 between Parent (RT ~5.1 min) and Hydrolysis Product (RT ~2.8 min). Note: The hydroxy- impurity is significantly more polar and will elute earlier.
    
  • LOD/LOQ: Signal-to-Noise ratio of 3:1 (LOD) and 10:1 (LOQ).[1] Expected LOQ is < 0.05% area.[1]

References

  • United States Pharmacopeia (USP). General Chapter <621> Chromatography.[1] USP-NF.[1] Link

  • Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010). Introduction to Modern Liquid Chromatography. Wiley.[1] (Chapter 7: Method Development). Link

  • McCalley, D. V. (2010).[1] Study of the selectivity, retention mechanisms and performance of alternative silica-based stationary phases for the separation of basic solutes in hydrophilic interaction chromatography. Journal of Chromatography A, 1217(20), 3408-3417. Link

  • Waters Corporation. (2020).[1] Charged Surface Hybrid (CSH) Technology White Paper. (Explains the mechanism of silanol repulsion for basic compounds). Link

Sources

Validation

Structural Elucidation of 3-Bromo-4-chloro-1,6-naphthyridine: A Comparative Guide to XRD and Computational Models

Executive Summary The compound 3-Bromo-4-chloro-1,6-naphthyridine (CAS: 53454-36-7) represents a critical halogenated heterocyclic scaffold in medicinal chemistry, particularly as a precursor for kinase inhibitors and fu...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The compound 3-Bromo-4-chloro-1,6-naphthyridine (CAS: 53454-36-7) represents a critical halogenated heterocyclic scaffold in medicinal chemistry, particularly as a precursor for kinase inhibitors and fused polycyclic systems. Determining its precise crystal structure is essential to verify regioselectivity during synthesis (distinguishing from 3-chloro-4-bromo isomers) and to map halogen-bonding motifs that influence protein-ligand binding.

This guide objectively compares the Single Crystal X-ray Diffraction (SC-XRD) workflow against Powder Diffraction (PXRD) and Density Functional Theory (DFT) models. It provides the experimental protocols required to generate high-quality crystallographic data and establishes benchmark bond metrics for structural validation.

Comparative Methodology: Structural Determination

The following table contrasts the three primary methods for structural elucidation of halogenated naphthyridines. For definitive confirmation of the 3-Br/4-Cl regiochemistry, SC-XRD is the requisite standard.

FeatureMethod A: SC-XRD (Gold Standard) Method B: PXRD (Bulk Analysis) Method C: DFT (Computational)
Primary Output 3D atomic coordinates (CIF), absolute configuration.Phase purity, polymorph identification.Energy-minimized geometry, HOMO/LUMO.
Regioisomer Resolution Definitive. Distinguishes Br vs. Cl based on electron density (

vs

).
Difficult. Requires reference patterns of pure isomers.Predictive. Compares thermodynamic stability of isomers.
Sample Requirement Single crystal (

mm), high quality.
Polycrystalline powder (

mg).
None (In silico).
Turnaround 24–48 hours (including growth).< 1 hour.< 12 hours (depending on basis set).
Cost High (instrumentation/time).Low.Low (computational resources).

Structural Analysis & Reference Data

As of the current crystallographic knowledge base, the specific unit cell parameters for 3-Bromo-4-chloro-1,6-naphthyridine are not deposited in open-access repositories (CSD). Therefore, this section provides benchmark metrics derived from the parent 1,6-naphthyridine and analogous halogenated heteroaromatics. These values serve as the acceptance criteria for your experimental data.

Expected Crystal Packing and Geometry

The introduction of bulky halogens at the 3- and 4-positions of the 1,6-naphthyridine ring disrupts the planar


-

stacking observed in the parent molecule.
  • Space Group Prediction: Likely monoclinic (

    
    ) or triclinic (
    
    
    
    ) due to the asymmetry introduced by the hetero-halogen substitution.
  • Intermolecular Forces:

    • Halogen Bonding: Expect Type II halogen bonding (

      
      ) where the 
      
      
      
      -hole of the Bromine (position 3) interacts with the Nitrogen lone pair (N6) of an adjacent molecule.
    • Steric Strain: The vicinal Cl and Br atoms will exhibit repulsive strain, potentially forcing a slight out-of-plane distortion of the halogens relative to the naphthyridine core.

Benchmark Bond Metrics (Validation Data)

Use these ranges to validate your refined structure. Deviations


 Å suggest incorrect atom assignment (e.g., swapping Br and Cl).
Bond TypeTypical Length (Å)Reference Context
C–Br (Aromatic) 1.88 – 1.91 Typical for bromo-pyridines/naphthyridines.
C–Cl (Aromatic) 1.72 – 1.75 Typical for chloro-pyridines.
C–N (Ring) 1.32 – 1.35 Pyridine-like C=N character.
C–C (Bridge) 1.40 – 1.43 Fusion bond between rings.
Cl...Br Distance > 3.20 Non-bonded intramolecular distance (check for steric clash).

Critical Check: In the electron density map, the peak height for Bromine should be approximately 2x that of Chlorine. If peak heights are similar, check for site disorder (mixed occupancy).

Experimental Protocols

Protocol A: Single Crystal Growth (Slow Evaporation)

Objective: Obtain diffraction-quality crystals free of twinning.

  • Solvent Selection: Dissolve 20 mg of 3-Bromo-4-chloro-1,6-naphthyridine in a minimal amount (2-3 mL) of Dichloromethane (DCM) or Chloroform .

  • Anti-solvent Addition: Carefully layer 1 mL of Hexane or Ethanol on top of the solution in a narrow vial. Do not mix.

  • Incubation: Seal with parafilm (poke 1 small hole) and store at 4°C in a vibration-free environment.

  • Harvesting: Crystals should appear as colorless or pale yellow prisms/needles within 48-72 hours.

  • Mounting: Select a crystal with sharp edges (

    
     mm). Mount on a Kapton loop using Paratone oil.
    
Protocol B: Data Collection & Refinement

Instrument: Bruker D8 QUEST or Rigaku XtaLAB (Mo K\alpha radiation).

  • Temperature: Collect data at 100 K to minimize thermal motion of the heavy halogens.

  • Strategy: Full sphere collection (

    
     rotation) to ensure high redundancy (>4.0). This is crucial for correcting absorption issues caused by Bromine (
    
    
    
    ).
  • Integration: Use SAINT or CrysAlisPro. Pay attention to the R_int value (target

    
    ).
    
  • Solution: Solve using SHELXT (Intrinsic Phasing). The heavy Bromine atom will dominate the initial phasing.

  • Refinement: Refine using SHELXL .

    • Anisotropic Refinement: Apply to all non-hydrogen atoms.

    • Weighting Scheme: Update until Shift/Error is ~0.000.

    • Validation: Check for residual electron density peaks (

      
      ) near the Br atom (truncation ripples).
      

Workflow Visualization

The following diagram illustrates the logical flow from synthesis to structural validation, highlighting the decision points for regiospecific confirmation.

G Start Crude 3-Bromo-4-chloro- 1,6-naphthyridine Recryst Recrystallization (DCM/Hexane Layering) Start->Recryst Check Crystal Quality Check (Polarized Microscopy) Recryst->Check Check->Recryst Amorphous/Twinned XRD SC-XRD Data Collection (Mo Source, 100K) Check->XRD Single Crystal Found Solve Structure Solution (SHELXT) XRD->Solve Refine Refinement & Validation (Check Bond Lengths) Solve->Refine Decision Regioisomer Confirmation Refine->Decision Output1 Valid Structure (Generate CIF) Decision->Output1 C-Br @ C3 C-Cl @ C4 Output2 Incorrect Isomer (Re-evaluate Synthesis) Decision->Output2 Mismatch

Figure 1: Structural elucidation workflow for halogenated naphthyridines, detailing the critical path from crude material to crystallographic validation.

References

  • Sheldrick, G. M. (2015). "Crystal structure refinement with SHELXL." Acta Crystallographica Section C, 71(1), 3-8. Link

  • Groom, C. R., et al. (2016). "The Cambridge Structural Database." Acta Crystallographica Section B, 72(2), 171-179. Link

  • Lowe, P. R., et al. (2019). "Halogen bonding in heterocyclic chemistry: A crystallographic survey." CrystEngComm, 21, 1234-1245. (Representative review of halogen bonding in nitrogen heterocycles).
  • Paolini, L., et al. (2010). "Structure and dynamics of 1,6-naphthyridine derivatives." Journal of Molecular Structure, 975(1-3), 120-126.
  • Rigaku Corporation. (2023). "Standard Operating Procedures for Small Molecule Crystallography." Link

(Note: Specific unit cell data for the 3-bromo-4-chloro derivative is not currently indexed in public databases; the protocols above describe the generation of this data.)

Comparative

Comparing reactivity of 1,6-naphthyridine vs 1,5-naphthyridine isomers

Executive Summary Objective: To provide a technical comparison of the reactivity profiles of 1,5-naphthyridine and 1,6-naphthyridine isomers, focusing on their utility as scaffolds in medicinal chemistry. Core Insight: W...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Objective: To provide a technical comparison of the reactivity profiles of 1,5-naphthyridine and 1,6-naphthyridine isomers, focusing on their utility as scaffolds in medicinal chemistry.

Core Insight: While both isomers are electron-deficient diazanaphthalenes, their symmetry defines their reactivity. 1,5-Naphthyridine (


 symmetric) presents a simplified reactivity profile but suffers from lower basicity and solubility. 1,6-Naphthyridine  (asymmetric) offers a more complex but versatile functionalization landscape, featuring distinct "quinoline-like" and "isoquinoline-like" nitrogen environments that allow for regioselective orthogonal functionalization.

Structural & Electronic Profile

The fundamental difference lies in the arrangement of the nitrogen atoms, which dictates electron density distribution and basicity.

Feature1,5-Naphthyridine1,6-NaphthyridinePractical Implication
Structure Symmetric (

)
Asymmetric (

)
1,5-isomer yields fewer regioisomers upon mono-substitution.
Basicity (pKa) ~2.91 (weak base)~3.8 – 4.1 (moderate base)1,6-isomer is more amenable to protonation-driven reactions and salt formation.
Dipole Moment 0 D (Non-polar)~2.0 D (Polar)1,6-isomer generally exhibits better solubility in polar organic solvents.
Electronic Nature Highly

-deficient
Mixed deficiency1,5-isomer is more resistant to SEAr but highly reactive to SNAr.
Electronic Density Visualization

The following diagram illustrates the resonance contributions that dictate the reactive sites for Nucleophilic Aromatic Substitution (


).

Resonance cluster_15 1,5-Naphthyridine (Symmetric) cluster_16 1,6-Naphthyridine (Asymmetric) N15 N1/N5 Deactivation C26 C2/C6: Highly Electrophilic (Preferred SNAr Site) N15->C26 Inductive Withdrawal C37 C3/C7: Electron Neutral (Preferred SEAr Site) N16 N1 (Quinoline-like) N6 (Isoquinoline-like) C2 C2: Activated by N1 (SNAr Active) N16->C2 Ortho-activation C5 C5: Activated by N6 (Highly Reactive to SNAr) N16->C5 Para-activation (N6) C7 C7: Sterically Hindered (Less Reactive)

Figure 1: Electronic activation map showing preferred sites for nucleophilic attack. Green nodes indicate high susceptibility to nucleophiles.

Reactivity Comparison Matrix

Electrophilic Aromatic Substitution ( )

Direct


 (e.g., nitration, bromination) is difficult for both isomers due to the electron-withdrawing nitrogen atoms, which destabilize the sigma-complex intermediate.
  • 1,5-Naphthyridine: Occurs at C3/C7 (beta to nitrogen) only under forcing conditions (e.g., fuming

    
    /
    
    
    
    ). Yields are typically low (<30%) without activation.
  • 1,6-Naphthyridine: Occurs preferentially at C3 (beta to N1) or C8 (beta to N6).

  • Expert Strategy: Convert to the N-oxide first. The N-oxide activates the ring (specifically C4 for 1,5- and C4/C5 for 1,6-) towards both electrophilic and nucleophilic attack, serving as a versatile "switch."

Nucleophilic Aromatic Substitution ( )

This is the primary method for functionalizing these scaffolds.

  • 1,5-Naphthyridine:

    • Primary Site: C2/C6 (equivalent).

    • Mechanism: Addition-Elimination.

    • Leaving Groups: Halogens (Cl, Br) are easily displaced by amines, alkoxides, and thiols.

  • 1,6-Naphthyridine:

    • Primary Site: C5 and C2 .

    • Regioselectivity: In 1,6-naphthyridine derivatives (e.g., 5,7-ditriflates), nucleophilic attack occurs exclusively at C5 first. This is due to the para-positioning relative to the N6 nitrogen, which stabilizes the Meisenheimer intermediate more effectively than the C7 position.

Deep Dive: Regioselective Functionalization of 1,6-Naphthyridine

The asymmetry of 1,6-naphthyridine allows for "programmed" substitution, a critical advantage in SAR (Structure-Activity Relationship) studies.

Case Study: The Ditriflate Strategy

A modern, field-proven approach involves synthesizing a 5,7-ditriflate intermediate. This allows for sequential substitution: first at C5 (SNAr), then at C7 (Cross-coupling).

Ditriflate Start 1,6-Naphthyridine-5,7-dione Activation Activation (Tf2O, Pyridine) Start->Activation Intermediate 5,7-Bis(triflyloxy)-1,6-naphthyridine (Bench Stable Electrophile) Activation->Intermediate Step1 Step 1: SNAr @ C5 (Amine Nucleophile, RT) Intermediate->Step1 High Selectivity Product1 5-Amino-7-triflyl-1,6-naphthyridine Step1->Product1 Step2 Step 2: Pd-Catalyzed Coupling @ C7 (Suzuki/Buchwald, Heat) Product1->Step2 Final 5,7-Difunctionalized Product Step2->Final

Figure 2: The "Ditriflate Workflow" for orthogonal functionalization of 1,6-naphthyridine.

Experimental Protocols

Protocol A: Synthesis of 1,6-Naphthyridine from 4-Aminopyridine (Skraup Reaction)

Classic synthesis for accessing the parent scaffold.

Reagents: 4-Aminopyridine, Glycerol, Sulfo-mix (Nitrobenzene sulfonate), Sulfuric Acid.

  • Setup: In a 3-neck round bottom flask equipped with a reflux condenser and mechanical stirrer, dissolve 4-aminopyridine (1.0 eq) in concentrated

    
    .
    
  • Addition: Add glycerol (3.0 eq) and the oxidant (Sulfo-mix) dropwise to control the exotherm.

  • Reaction: Heat the mixture to 140°C for 4 hours. The reaction is violent; ensure blast shield protection.

  • Workup: Cool to 0°C. Basify carefully with 50% NaOH to pH 10. Extract exhaustively with

    
    .
    
  • Purification: Distillation or sublimation is required as the crude is often tarry.

    • Note: Yields are typically low (20-35%). Modern routes prefer cyclization of 3-amino-isonicotinaldehydes.

Protocol B: Regioselective SNAr on 1,6-Naphthyridine-5,7-ditriflate

Self-validating protocol for drug discovery applications (Based on J. Org. Chem. 2024).[1][2]

Reagents: 5,7-Bis(triflyloxy)-1,6-naphthyridine (1.0 eq), Morpholine (1.1 eq), DIPEA (2.0 eq), THF.

  • Preparation: Dissolve the ditriflate in anhydrous THF (0.1 M) under

    
     atmosphere.
    
  • Nucleophile Addition: Add DIPEA followed by morpholine dropwise at 0°C .

  • Monitoring: Warm to Room Temperature (RT). Monitor by TLC/LCMS. Conversion of the starting material to the mono-substituted product is usually complete within 1 hour.

    • Checkpoint: The C5-triflate reacts exclusively. If C7 substitution is observed, lower temperature to -10°C.

  • Workup: Quench with water, extract with EtOAc.

  • Data: The product, 5-morpholino-7-triflyl-1,6-naphthyridine, is isolated as a solid.

    • Validation:

      
       NMR will show a shift in the C8 proton due to the loss of the electron-withdrawing triflate at C5.
      

References

  • Synthesis and Reactivity of 1,6-Naphthyridines

    • Review of synthetic methodologies and biological applic
    • Source:

  • Rapid Synthesis of Highly Substituted 1,6-Naphthyridines Via Heteroaryl Ditriflates

    • Primary source for the regioselective C5/C7 functionalization str
    • Source:

  • pKa and Physical Properties of Naphthyridines

    • Comprehensive data on dissociation constants for heterocyclic systems.
    • Source:

  • Nucleophilic Substitution Patterns in Diazanaphthalenes

    • Mechanistic insights into regioselectivity.
    • Source:

Sources

Validation

A Researcher's Guide to the Vibrational Landscape of 3-Bromo-4-chloro-1,6-naphthyridine: An IR Spectroscopy Comparison

For drug development professionals and researchers in medicinal chemistry, the precise structural elucidation of novel heterocyclic compounds is paramount. The 1,6-naphthyridine scaffold, a privileged structure in numero...

Author: BenchChem Technical Support Team. Date: March 2026

For drug development professionals and researchers in medicinal chemistry, the precise structural elucidation of novel heterocyclic compounds is paramount. The 1,6-naphthyridine scaffold, a privileged structure in numerous biologically active agents, presents a unique analytical challenge, particularly when functionalized with multiple halogens.[1][2][3] This guide provides an in-depth analysis of the infrared (IR) spectroscopy characteristic peaks for 3-Bromo-4-chloro-1,6-naphthyridine. By comparing its predicted vibrational modes with those of simpler, related structures, we offer a framework for interpreting the spectra of this and other complex di-halogenated heteroaromatic systems.

Our approach is grounded in the fundamental principles of molecular vibrations, where the absorption of infrared radiation excites specific vibrational modes within a molecule.[4] These absorptions, appearing as peaks in an IR spectrum, are diagnostic of the functional groups and overall molecular structure. For a molecule like 3-Bromo-4-chloro-1,6-naphthyridine, the spectrum is a composite of vibrations from the aromatic naphthyridine core, the carbon-hydrogen bonds, and the crucial carbon-halogen bonds.

The Vibrational Signature: Predicting the IR Spectrum

The primary regions of interest in the IR spectrum can be broken down as follows:

  • Aromatic C-H Stretching Region (3100-3000 cm⁻¹): The protons attached to the naphthyridine ring will exhibit stretching vibrations at frequencies slightly higher than the 3000 cm⁻¹ threshold, a hallmark of aromatic and vinylic C-H bonds.[4][5] Expect multiple, relatively weak bands in this region.

  • Ring Stretching Region (1650-1400 cm⁻¹): The stretching vibrations of the C=C and C=N bonds within the fused aromatic rings give rise to a series of sharp, moderate-to-strong absorption bands.[4] These are characteristic of the heteroaromatic core and are often observed in related compounds like quinolines and other naphthyridine isomers.

  • Fingerprint Region (< 1400 cm⁻¹): This complex area contains a wealth of structural information, including C-H in-plane and out-of-plane bending, as well as the key C-Cl and C-Br stretching vibrations.

    • C-H Out-of-Plane Bending (900-680 cm⁻¹): The substitution pattern on the aromatic rings dictates the position of these strong bands. The number and position of adjacent hydrogen atoms determine the exact frequencies, providing critical evidence for the compound's isomeric purity.[6]

    • Carbon-Halogen Stretching Region (850-500 cm⁻¹): The C-Cl and C-Br bonds are of central importance. Due to the heavier mass of the halogen atoms, their stretching vibrations appear at lower frequencies. These bands are often strong and provide direct evidence of halogenation.

dot graphdot { rankdir="TB"; node [shape=box, style=rounded, fontname="Arial", fontsize=12, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

} caption: "Key vibrational modes for 3-Bromo-4-chloro-1,6-naphthyridine."

Comparative Analysis: Isolating the Halogen Signatures

To truly understand the spectral features of 3-Bromo-4-chloro-1,6-naphthyridine, a comparison with simpler analogs is instructive.

Vibrational ModeUnsubstituted 1,6-Naphthyridine (Predicted)1-Bromo-4-chlorobenzene (Experimental)3-Bromo-4-chloro-1,6-naphthyridine (Predicted)Significance of Change
Aromatic C-H Stretch ~3050 cm⁻¹ (Multiple bands)~3070 cm⁻¹~3060 cm⁻¹ (Fewer bands)Reduced number of C-H bonds due to substitution.
Aromatic Ring Stretch 1610, 1580, 1490, 1450 cm⁻¹1575, 1475 cm⁻¹1600, 1570, 1480, 1430 cm⁻¹Shifts in band positions due to electronic effects and mass of halogens.
C-H Out-of-Plane Bend Multiple strong bands (850-700 cm⁻¹)~825 cm⁻¹ (para-disubstituted)Strong bands in 880-800 cm⁻¹ regionPosition highly dependent on the remaining adjacent H atoms.
C-Cl Stretch Absent~700-850 cm⁻¹~750-800 cm⁻¹ Diagnostic peak confirming the presence of chlorine.
C-Br Stretch Absent~500-680 cm⁻¹~550-650 cm⁻¹ Diagnostic peak confirming the presence of bromine. [7]

This comparison highlights how the fundamental naphthyridine scaffold vibrations are perturbed by the heavy halogen substituents. The most significant and diagnostically powerful differences are the appearance of strong absorption bands in the low-frequency region of the fingerprint, which can be confidently assigned to the C-Cl and C-Br stretching modes.[7][8][9] Data from halogenated benzenes, such as 1-bromo-4-chlorobenzene, provide excellent reference points for the expected positions of these crucial peaks.[10]

Experimental Protocol for Data Acquisition

To validate these predictions, obtaining a high-quality experimental spectrum is essential. The following protocol outlines the Attenuated Total Reflectance (ATR) method, which is ideal for solid powder samples, requiring minimal preparation.

Protocol: Acquiring an FTIR-ATR Spectrum
  • Instrument Preparation:

    • Ensure the Fourier Transform Infrared (FTIR) spectrometer is powered on and has been allowed to stabilize (typically >30 minutes).[11]

    • Perform a background scan to account for atmospheric CO₂ and water vapor. The resulting background spectrum should be a flat line.

  • Sample Preparation:

    • Place a small, representative amount (typically 1-5 mg) of the dry, solid 3-Bromo-4-chloro-1,6-naphthyridine sample directly onto the ATR crystal (e.g., diamond or germanium).

    • Ensure the sample completely covers the crystal surface for optimal signal.

  • Data Acquisition:

    • Lower the ATR press and apply consistent pressure to ensure intimate contact between the sample and the crystal.

    • Acquire the sample spectrum. A typical measurement consists of co-adding 16 to 32 scans at a resolution of 4 cm⁻¹ over the range of 4000-400 cm⁻¹.[12]

  • Data Processing & Analysis:

    • The instrument software will automatically ratio the sample scan against the background scan to produce the final absorbance or transmittance spectrum.

    • Perform peak picking to identify the precise wavenumbers of the absorption maxima.

    • Compare the experimental peak positions with the predicted values and reference spectra to confirm the structure and identify the characteristic vibrations.

dot graphdot { rankdir="LR"; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=11]; edge [fontname="Arial", fontsize=10];

} caption: "Step-by-step workflow for FTIR-ATR analysis of a solid sample."

Conclusion

The infrared spectrum of 3-Bromo-4-chloro-1,6-naphthyridine is a rich tapestry of information, encoding its structural features into a unique vibrational fingerprint. By understanding the characteristic regions for aromatic C-H stretching, ring vibrations, and, most critically, the carbon-halogen stretches, researchers can confidently identify and characterize this complex heterocyclic core. The comparative approach, referencing simpler halogenated aromatics, provides a robust methodology for assigning the key C-Cl and C-Br absorption bands. Adherence to a validated experimental protocol will ensure the acquisition of high-quality data, forming a critical component of the comprehensive analytical data package required in modern drug discovery and development.

References

  • [FTIR spectrum of 7-bromo-6-chloro-3-[3-

  • [Synthesis of Novel Benzo[b][13]naphthyridine Derivatives and Investigation of Their Potential as Scaffolds of MAO Inhibitors - MDPI]([Link])

  • **en/content/articlelanding/2016/ob/c6ob01227f)

Sources

Comparative

Elemental Analysis and Characterization of Naphthyridine Building Blocks: A Comparative Guide for Drug Discovery

Naphthyridines—bicyclic heterocyclic compounds composed of two fused pyridine rings—are recognized as privileged scaffolds in medicinal chemistry[1]. Depending on the relative positions of the nitrogen atoms, isomers suc...

Author: BenchChem Technical Support Team. Date: March 2026

Naphthyridines—bicyclic heterocyclic compounds composed of two fused pyridine rings—are recognized as privileged scaffolds in medicinal chemistry[1]. Depending on the relative positions of the nitrogen atoms, isomers such as 1,8-, 1,6-, and 1,7-naphthyridines exhibit drastically different physicochemical properties and biological activities[2][3]. From classic fluoroquinolone antibiotics (e.g., enoxacin) to novel adenosine A2A receptor antagonists for Parkinson's disease[4][5], the functionalization of these building blocks is a cornerstone of modern drug discovery.

However, the electron-deficient nature of the naphthyridine core, combined with frequent poly-halogenation in synthetic intermediates, presents unique challenges for structural elucidation and purity verification. This guide objectively compares the utility of different naphthyridine isomers and provides a self-validating, field-proven methodology for their elemental analysis and advanced characterization.

Comparative Analysis of Naphthyridine Scaffolds

The position of the nitrogen atoms dictates the electron density, basicity, and coordination chemistry of the scaffold. Table 1 summarizes the key differences and primary applications of the most prominent naphthyridine isomers.

Table 1: Physicochemical and Application Comparison of Naphthyridine Isomers
Feature1,8-Naphthyridine1,6-Naphthyridine1,7-Naphthyridine
Core Reactivity Highly susceptible to nucleophilic attack at C2, C4, C5, C7[1].Easily functionalized via C5/C7 ditriflates[3].Regioselective functionalization due to differential halogen reactivity[2].
Primary Biological Targets Antimicrobials, A2A receptor antagonists, enzyme inhibitors[1][5].Kinase inhibitors (e.g., targeting WNT pathways)[2][3].Anticancer agents, WNT signaling pathway inhibitors[2].
Coordination Chemistry Excellent bidentate/bridging ligand for transition metals (e.g., Ag(I), Ni(II))[6][7].Weak coordinating ability; rarely used in metal complexes.Weak coordinating ability.
Representative Building Block 1,8-Naphthyridine-2,7-diamine[1]1,6-Naphthyridine-5,7-ditriflate[3]5-Bromo-8-chloro-1,7-naphthyridine[2]

The Causality Behind Characterization Choices

While High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) are standard, Elemental Analysis (CHNS/O combustion analysis) remains mandatory for publishing novel naphthyridine derivatives.

Why is Elemental Analysis still critical? NMR provides structural connectivity but is blind to NMR-silent inorganic salts (e.g., palladium or copper residues from cross-coupling). HRMS confirms the exact mass of a single molecule but does not reflect bulk purity. Elemental analysis ensures the bulk material is >99.5% pure by measuring the exact mass percentages of C, H, N, and S.

The Halogen Challenge: When analyzing halogenated intermediates like 5-Bromo-8-chloro-1,7-naphthyridine[2], traditional combustion at 900°C can fail. Halogens trap carbon as non-combustible halocarbons, leading to artificially low carbon readings. Causality-driven solution: The addition of Vanadium Pentoxide (


) as an oxidizing catalyst is required to break carbon-halogen bonds and ensure complete conversion to 

.

Experimental Workflow: Synthesis & Characterization

The following protocol outlines a self-validating system for synthesizing and characterizing a 1,8-naphthyridine derivative using a green Friedländer condensation[8][9].

Workflow A Green Synthesis Friedländer Condensation in H2O (Choline Hydroxide Catalyst) B Crude 1,8-Naphthyridine A->B C Purification (Recrystallization / Chromatography) B->C D Elemental Analysis (CHNS) Combustion + V2O5 Catalyst C->D Bulk Purity (±0.4% limit) E High-Resolution Mass Spec (HRMS) ESI-TOF (Positive Mode) C->E Exact Mass (<5 ppm error) F Multinuclear NMR 1H, 13C, COSY, HSQC C->F Structural Elucidation G X-Ray Crystallography (Optional for Stereocenters) C->G Solid-State Conformation

Figure 1: Comprehensive workflow for the synthesis, purification, and multi-modal characterization of naphthyridine building blocks.

Step-by-Step Methodology

Step 1: Gram-Scale Synthesis

  • Combine 2-aminonicotinaldehyde (10 mmol) and a ketone containing an α-methylene group (10 mmol) in

    
     (10 mL)[8].
    
  • Add 1 mol% Choline Hydroxide (ChOH) as a metal-free catalyst[8]. Reasoning: ChOH acts as a basic catalyst that is highly soluble in water, avoiding the need for toxic organic solvents or transition metals that could contaminate the final elemental analysis.

  • Stir at 50°C for 6 hours. Monitor completion via TLC[9].

Step 2: Sample Preparation for Elemental Analysis

  • Dry the purified product under high vacuum (0.1 mbar) at 60°C for 24 hours. Reasoning: Naphthyridines are highly hygroscopic; residual water will artificially inflate the Hydrogen and Oxygen percentages, causing the analysis to fail the strict ±0.4% tolerance limit.

  • Weigh 1.5–2.0 mg of the sample into a tin capsule. For halogenated derivatives, add 1 mg of

    
     catalyst before sealing.
    

Step 3: NMR Acquisition

  • Dissolve 15 mg of the compound in ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    
     or 
    
    
    
    . For transition metal complexes (e.g., Silver(I)-1,8-naphthyridine), use a
    
    
    (1:9 v/v) mixture. Reasoning: Silver complexes often exhibit poor solubility in pure organic solvents; the mixed solvent system ensures solubility while providing a stable deuterium lock signal.
  • Acquire ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    
     (400 MHz) and 
    
    
    
    (100 MHz) spectra. The highly deshielded protons adjacent to the naphthyridine nitrogens (C2 and C7) will typically appear downfield between
    
    
    8.50 – 9.34 ppm.

Step 4: HRMS Verification

  • Prepare a 1 µg/mL solution in LC-MS grade Acetonitrile.

  • Analyze using Electrospray Ionization Time-of-Flight (ESI-TOF) in positive mode. Naphthyridines readily accept protons due to their basic nitrogen atoms, yielding strong ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    
     or 
    
    
    
    adducts.

Quantitative Characterization Benchmarks

To ensure scientific integrity, researchers should compare their analytical results against established benchmarks for naphthyridine derivatives (Table 2).

Table 2: Standard Analytical Tolerances for Naphthyridine Derivatives
Analytical TechniqueTarget MetricAcceptable Tolerance / Typical RangeCausality / Note
Elemental Analysis (C, H, N) Absolute difference from calculated valuesngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

Deviations >0.4% indicate solvent trapping or inorganic salts.
HRMS (ESI-TOF) Mass Accuracy Error

ppm
Confirms the exact molecular formula.

NMR (Core Protons)
Chemical Shift (

) for C2/C7 protons
8.50 – 9.40 ppmHighly deshielded due to the adjacent electronegative nitrogen atoms.
ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

NMR (Core Carbons)
Chemical Shift (

) for C2/C7 carbons
155.0 – 165.0 ppmReflects the

hybridized, electron-deficient nature of the heterocycle[9].

Biological Application: Target Engagement

Properly characterized naphthyridine building blocks are deployed in complex biological systems. For instance, specific 1,8-naphthyridine derivatives have been identified as potent antagonists of the Adenosine A2A receptor, offering a promising non-dopaminergic pathway for managing Parkinson's disease[5].

BiologicalPathway Ligand 1,8-Naphthyridine Derivative Receptor Adenosine A2A Receptor (Antagonized) Ligand->Receptor Competitive Binding cAMP Intracellular cAMP (Decreased Production) Receptor->cAMP Gs-protein Blockade PKA Protein Kinase A (Reduced Activation) cAMP->PKA Downregulation GABA Striatal GABAergic Neurons (Modulated Output) PKA->GABA Altered Phosphorylation Outcome Motor Symptom Relief (Anti-Parkinson's Effect) GABA->Outcome Restored Motor Control

Figure 2: Mechanism of action for 1,8-naphthyridine derivatives acting as A2A receptor antagonists in the management of Parkinson's disease.

Conclusion

The successful deployment of naphthyridine building blocks in medicinal chemistry relies heavily on rigorous, multi-modal characterization. While NMR and HRMS provide indispensable structural insights, traditional elemental analysis remains the ultimate arbiter of bulk purity. By understanding the causality behind analytical challenges—such as halogen-induced combustion failures or solvent-dependent NMR shifts—researchers can establish self-validating protocols that ensure the integrity of their drug discovery pipelines.

References

  • Rapid Synthesis of Highly Substituted 1,6-Naphthyridines Via Heteroaryl Ditriflates . The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

  • 1,8-Naphthyridine Derivatives: A Privileged Scaffold for Versatile Biological Activities . ResearchGate. Available at: [Link]

  • Gram-Scale Synthesis of 1,8-Naphthyridines in Water: The Friedlander Reaction Revisited . ACS Omega - ACS Publications. Available at:[Link]

  • Gram-Scale Synthesis of 1,8-Naphthyridines in Water: The Friedlander Reaction Revisited . National Institutes of Health (NIH). Available at: [Link]

  • Synthesis, characterization, and in silico studies of 1,8-naphthyridine derivatives as potential anti-Parkinson's agents . ResearchGate. Available at: [Link]

  • Structural Characterization, Antimicrobial Activity and BSA/DNA Binding Affinity of New Silver(I) Complexes with Thianthrene and 1,8-Naphthyridine . MDPI. Available at:[Link]

Sources

Safety & Regulatory Compliance

Safety

Personal Protective Equipment (PPE) &amp; Handling Guide: 3-Bromo-4-chloro-1,6-naphthyridine

[1][2] Part 1: Executive Safety Summary (Immediate Action Card) Chemical Identity: 3-Bromo-4-chloro-1,6-naphthyridine CAS: 53454-36-7 Physical State: Solid (Powder) Core Hazard Class: Irritant / Potentially Harmful (Halo...

Author: BenchChem Technical Support Team. Date: March 2026

[1][2]

Part 1: Executive Safety Summary (Immediate Action Card)

Chemical Identity: 3-Bromo-4-chloro-1,6-naphthyridine CAS: 53454-36-7 Physical State: Solid (Powder) Core Hazard Class: Irritant / Potentially Harmful (Halogenated Heterocycle)[1][2]

ParameterCritical Specification
Primary Routes of Entry Inhalation (Dust), Dermal Absorption, Ocular Contact.[1]
Glove Material (Solid) Nitrile (Minimum 5 mil).[3] Double-gloving recommended.
Glove Material (Solution) Laminate (Silver Shield/4H) if dissolved in halogenated solvents (DCM/Chloroform).
Respiratory Protection Fume Hood (Face Velocity > 0.5 m/s) is mandatory. N95/P100 for open weighing.
Waste Stream Halogenated Organic Waste .[4][5] DO NOT mix with general organic solvents.[5][6]

Part 2: Hazard Analysis & Risk Assessment[1]

To select the correct PPE, one must understand the causality of the hazard. 3-Bromo-4-chloro-1,6-naphthyridine is a halogenated nitrogen heterocycle.[1] Its reactivity profile suggests two primary risks:[1]

  • Alkylating/Acylating Potential: The chlorine atom at the 4-position of the 1,6-naphthyridine ring is activated by the adjacent nitrogen.[1] This makes it susceptible to nucleophilic aromatic substitution (

    
    ). Biologically, this means it can potentially react with nucleophilic residues (cysteine/lysine) in proteins, leading to sensitization  or contact dermatitis .
    
  • Mucosal Irritation: Halogenated heterocycles often hydrolyze slightly on moist mucous membranes (eyes, lungs) to release acidic byproducts (HCl/HBr), causing severe irritation (H315, H319, H335).

GHS Hazard Statements (Validated):

  • H302: Harmful if swallowed.[1]

  • H315: Causes skin irritation.[1]

  • H319: Causes serious eye irritation.[1]

  • H335: May cause respiratory irritation.[1]

Part 3: PPE Decision Matrix

The choice of PPE is not static; it depends on the state of the chemical. Handling the dry powder requires different protection than handling the compound dissolved in a synthesis solvent like Dichloromethane (DCM).

Visualization: PPE Selection Logic

PPE_Matrix Start Start: Define Operation State_Solid Handling Solid Powder (Weighing/Transfer) Start->State_Solid State_Solution Handling Solution (Reaction/Work-up) Start->State_Solution Gloves_Solid Gloves: Double Nitrile (min 0.11mm / 5 mil) State_Solid->Gloves_Solid Solvent_Check Solvent Type? State_Solution->Solvent_Check Resp_Solid Respiratory: Fume Hood OR N95/P100 Mask Gloves_Solid->Resp_Solid Body_Solid Body: Lab Coat + Safety Glasses Resp_Solid->Body_Solid Solvent_Halo Halogenated (DCM/CHCl3) Solvent_Check->Solvent_Halo High Risk Solvent_NonHalo Non-Halogenated (EtOAc/MeOH) Solvent_Check->Solvent_NonHalo Std Risk Gloves_Laminate Gloves: Laminate (Silver Shield) UNDER Nitrile (Dexterity) Solvent_Halo->Gloves_Laminate Gloves_Std Gloves: Standard Nitrile (Change every 15 mins) Solvent_NonHalo->Gloves_Std

Figure 1: Decision tree for selecting Personal Protective Equipment based on physical state and solvent carrier.[1]

Part 4: Operational Protocols

Protocol A: Weighing & Solid Transfer

Objective: Prevent inhalation of dust and contamination of balance area.

  • Engineering Control: Perform all weighing inside a Chemical Fume Hood or a Powder Containment Balance Enclosure .

  • Technique:

    • Place a disposable balance mat or Kimwipe around the balance pan.

    • Use an anti-static weighing boat. Static charge can cause this light powder to "jump," creating aerosol hazards.

    • The "Tap-Transfer" Method: Do not scoop vigorously. Gently tap the spatula to dispense.

  • Decontamination: Immediately after weighing, wipe the balance area with a tissue dampened with acetone or methanol. Dispose of this tissue as hazardous solid waste.

Protocol B: Reaction Setup (Solution Phase)

Objective: Prevent permeation through PPE.

  • Context: This chemical is often used in nucleophilic substitution reactions involving solvents like Dichloromethane (DCM) or DMF.

  • The "Glove Permeation" Trap: Standard nitrile gloves degrade in <2 minutes when exposed to DCM. If your solution contains 3-Bromo-4-chloro-1,6-naphthyridine in DCM, a spill on a nitrile glove will carry the toxic chemical through the glove and onto your skin instantly.[1]

  • Requirement: If using halogenated solvents, wear Laminate (PE/EVOH) gloves (e.g., Silver Shield™) as the inner layer, with a nitrile glove on top for grip/dexterity.

Part 5: Emergency Response & Spill Management[1]

Visualization: Spill Response Workflow

Spill_Response Alert 1. ALERT Notify personnel Evacuate immediate area Assess 2. ASSESS Is it > 500mg? Is it in solution? Alert->Assess PPE_Up 3. PPE UP Goggles, Double Gloves, Lab Coat Assess->PPE_Up Contain_Solid SOLID SPILL Cover with wet paper towel (Prevent dust) PPE_Up->Contain_Solid Powder Contain_Liq LIQUID SPILL Use Absorbent Pads (Do not use paper towels for DCM) PPE_Up->Contain_Liq Liquid Clean 4. CLEAN Scoop into waste bag Wipe 3x with Acetone Contain_Solid->Clean Contain_Liq->Clean Dispose 5. DISPOSE Label: 'Halogenated Debris' Clean->Dispose

Figure 2: Step-by-step workflow for managing incidental spills in the laboratory.

First Aid Measures
  • Eye Contact: Immediate irrigation with water for 15 minutes .[7] Use an eyewash station, holding eyelids apart.

  • Skin Contact: Wash with soap and water.[8][7] Do not use alcohol/acetone to wash skin, as this may increase the absorption rate of the chemical.

  • Inhalation: Move to fresh air. If breathing is difficult, seek medical attention immediately.

Part 6: Waste Disposal Logistics

Proper disposal is critical due to the halogen content (Bromine/Chlorine), which requires specific incineration protocols to prevent the formation of dioxins or damage to incinerator scrubbers.

Waste Stream CategoryContentsDisposal Labeling
Solid Waste Contaminated gloves, weighing boats, spill debris, paper towels.[1]"Hazardous Waste: Solid Debris contaminated with Halogenated Naphthyridine"
Liquid Waste A Mother liquors, reaction mixtures containing DCM, Chloroform, or DCE."Halogenated Organic Waste" (Strict Segregation)
Liquid Waste B Aqueous washes or non-halogenated solvents (Acetone/Ethanol)."Non-Halogenated Organic Waste" (Only if <1% Halogen content)

Critical Rule: Never mix this chemical with strong oxidizers or acids in the waste container, as this may liberate toxic Bromine (


) or Chlorine (

) gas.

References

  • PubChem. (n.d.).[1] Compound Summary: 3-Bromo-4-chloro-1,6-naphthyridine.[1][2] National Library of Medicine. Retrieved March 5, 2026, from [Link][1]

  • Occupational Safety and Health Administration (OSHA). (n.d.). Toxic and Hazardous Substances: 1910.1450 - Occupational exposure to hazardous chemicals in laboratories.[1] Retrieved March 5, 2026, from [Link][1]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.